The Resonance Energy of Twisted Amide Bonds: A Guide to Ground-State Destabilization
This guide serves as a technical deep-dive into the electronic and structural consequences of twisting the amide bond. It is designed for medicinal chemists and structural biologists who need to leverage ground-state des...
Author: BenchChem Technical Support Team. Date: February 2026
This guide serves as a technical deep-dive into the electronic and structural consequences of twisting the amide bond. It is designed for medicinal chemists and structural biologists who need to leverage ground-state destabilization for inhibitor design or synthetic methodology.
Executive Summary: The Cost of Planarity
The amide bond is the bedrock of biochemistry, typically characterized by a planar geometry (ngcontent-ng-c1352109670="" _nghost-ng-c1270319359="" class="inline ng-star-inserted">
hybridization) and high stability due to resonance delocalization (). This resonance energy (RE) is approximately 15–20 kcal/mol in standard amides.
However, when this bond is forced out of planarity—either by rigid bicyclic scaffolding (as in
-lactams) or enzymatic distortion—the resonance interaction collapses. This phenomenon, known as twisted amide distortion , converts the unreactive amide into a highly electrophilic, "ketone-like" species.
For drug developers, quantifying this loss of resonance energy is not an academic exercise; it is a predictive metric for:
Acylation potential: Critical for covalent inhibitors (e.g., serine protease targets).
Synthetic utility: Activating inert C–N bonds for cross-coupling (N–C activation).[1]
Theoretical Foundation: The Physics of the Twist
The Electronic Switch
In a planar amide, the nitrogen lone pair (
) is parallel to the carbonyl -system, allowing full delocalization. As the bond twists, these orbitals become orthogonal.[2]
Planar (
): Max overlap. C–N bond has partial double-bond character (shortened). Oxygen is basic (O-protonation).
Orthogonal (
): Zero overlap. C–N bond is a single bond (lengthened). Nitrogen becomes pyramidal () and highly basic (N-protonation).
Winkler-Dunitz Parameters
To rigorously define "twist," we use the Winkler-Dunitz distortion parameters.[3][4] These are essential for correlating crystal structures with reactivity.
Parameter
Symbol
Definition
Planar Value
Fully Twisted Value
Twist Angle
Rotation around the N–C(O) bond
Pyramidalization
Deviation of N from planarity (sum of angles)
()
Critical Threshold: Reactivity profiles (e.g., hydrolysis rates) shift drastically when
and .
Quantifying Resonance Energy (RE)
The Energy Gap
The resonance energy is the stabilization gained by delocalization. In twisted amides, we measure the loss of this energy.
Standard Amide (e.g., N,N-dimethylacetamide): RE
16–20 kcal/mol.
Twisted Amide (e.g., Kirby’s Amide / 1-aza-2-adamantanone): RE
0–5 kcal/mol.
(Destabilization): The driving force for reactivity. A loss of ~10-12 kcal/mol corresponds to a massive acceleration in hydrolysis rates ( to -fold).
Computational Protocol: Isodesmic Reactions
Direct calculation of RE is impossible because "resonance-free" states are hypothetical. We use isodesmic reactions (bond separation energies) to cancel out strain and isolate electronic effects.
The Protocol:
Geometry Optimization: DFT (e.g., B3LYP-D3/6-311++G**) of the twisted amide.
Reference Calculation: Optimize the corresponding amine and ketone fragments.
Isodesmic Equation:
The represents the resonance energy (plus minor steric corrections).
Visualization: Computational Workflow for RE Estimation
Figure 1: Computational workflow for isolating resonance energy from geometric strain.
Chemical Consequences & Reactivity
The loss of resonance has three primary observable consequences.
Spectroscopic Signatures
As the C–N bond loses double-bond character, the C=O bond shortens and strengthens (becoming ketone-like).
IR Spectroscopy: The carbonyl stretch (
) shifts to higher frequencies.
Planar:
Twisted (e.g., Penicillins):
NMR Spectroscopy: The Carbonyl carbon (
) shifts downfield.
Planar:
Twisted:
(Ketone range)
The Protonation Switch
This is the most definitive chemical test.
O-Protonation (Planar): Standard amides protonate on Oxygen to maintain resonance.
N-Protonation (Twisted): As the lone pair becomes orthogonal, it re-hybridizes to
and becomes the basic site. N-protonation leads to rapid C–N bond cleavage.
Hydrolysis Acceleration
The rate of hydrolysis (
) correlates exponentially with the twist angle.
Kirby’s Amide: Hydrolyzes in water with a half-life (
Figure 2: The "Protonation Switch." Twisting favors N-protonation, which activates the bond for rapid cleavage.
Applications in Drug Discovery
Beta-Lactams: The Original Twisted Amides
Penicillins and cephalosporins rely on a 4-membered ring fused to a 5- or 6-membered ring. This fusion prevents the amide nitrogen from achieving planarity.
Mechanism: The "strain" is actually resonance inhibition . The carbonyl becomes an electrophile, reacting irreversibly with the serine residue of Penicillin-Binding Proteins (PBPs).
Design Rule: Modifications that increase the twist (measured by IR frequency) generally increase potency but decrease chemical stability (shelf-life).
Transition State Mimicry in Proteases
Serine proteases often catalyze peptide cleavage by forcing the scissile amide bond into a twisted conformation in the enzyme active site.
Inhibitor Design: Stable transition-state analogs (e.g., boronic acids) mimic the tetrahedral geometry of the twisted intermediate, binding tightly to the enzyme without being cleaved.
N-C Activation (Synthetic Chemistry)
Modern catalysis (e.g., Szostak, Garg) uses twisted amides to break the typically inert C–N bond.[1]
Strategy: Synthesize a twisted amide (e.g., N-acyl-glutarimide)
The C–N bond is weakened Pd or Ni oxidative addition occurs Cross-coupling (Amide to Ester/Ketone).
Experimental Protocol: Assessing Amide Twist
Objective: Determine if a novel bicyclic lactam exhibits "twisted" behavior suitable for covalent inhibition.
Step 1: Synthesis & Isolation
Synthesize the target lactam. Note: Avoid acidic workups if the twist is expected to be high (risk of hydrolysis).
Dissolve compound (1 mM) in phosphate buffer (pH 7.4) with 10% DMSO.
Monitor disappearance via HPLC/LC-MS at t=0, 1h, 6h, 24h.
Control: Run parallel assay with a planar analog (e.g., N-methyl lactam).
Result: Calculate
. A indicates significant ground-state destabilization.
Summary Data Table
Property
Planar Amide (Reference)
Twisted Amide (Kirby's)
-Lactam (Penicillin G)
Hybridization (N)
(Planar)
(Pyramidal)
Distorted
Twist Angle ()
Resonance Energy
18 kcal/mol
< 2 kcal/mol
~ 8 kcal/mol
C=O Stretch (IR)
1650 cm
1760 cm
1770 cm
Protonation Site
Oxygen
Nitrogen
Nitrogen/Oxygen (Mixed)
Hydrolysis
Years
Minutes
Hours (pH dependent)
References
Pauling, L. (1960). The Nature of the Chemical Bond. Cornell University Press. (Foundational theory of amide planarity).[6]
Greenberg, A., & Breneman, C. M. (Eds.).[7] (2000). Amide Resonance. Wiley-VCH.[8] (Comprehensive text on amide structure and energetics).[9][10]
Kirby, A. J., et al. (1998). "Structure and chemistry of the most twisted amide." Journal of the American Chemical Society, 120(28), 7119-7120. Link
Szostak, M., & Aube, J. (2013). "Chemistry of bridged lactams: Recent developments." Chemical Reviews, 113(8), 5701-5765. Link
Winkler, F. K., & Dunitz, J. D. (1971). "The non-planar amide group."[3][6][11] Journal of Molecular Biology, 59(1), 169-182. Link
Mujika, J. I., et al. (2006). "Reaction mechanism of the acidic hydrolysis of highly twisted amides." Journal of Physical Chemistry B, 110(30), 15000-15011. Link
Liu, C., & Szostak, M. (2017).[8] "Twisted Amides: From Obscurity to Broadly Useful Transition-Metal-Catalyzed Reactions."[1][8] Chemistry – A European Journal, 23(30), 7157-7173. Link[8]
Comparative Basicity & Reactivity Profile: DABCO vs. 1,4-Diazabicyclo[2.2.2]octan-2-one
The following technical guide provides an in-depth analysis of the basicity and reactivity differences between DABCO (1,4-Diazabicyclo[2.2.2]octane) and its 2-one derivative, 1,4-Diazabicyclo[2.2.2]octan-2-one (hereafter...
Author: BenchChem Technical Support Team. Date: February 2026
The following technical guide provides an in-depth analysis of the basicity and reactivity differences between DABCO (1,4-Diazabicyclo[2.2.2]octane) and its 2-one derivative, 1,4-Diazabicyclo[2.2.2]octan-2-one (hereafter referred to as 2-oxo-DABCO ).
Executive Summary
The comparison between DABCO and 2-oxo-DABCO is not merely a difference in basicity strength (
), but a fundamental divergence in chemical behavior driven by stereoelectronic constraints .
DABCO is a highly symmetric, stable, non-nucleophilic base (in steric contexts) and a potent nucleophilic catalyst (in kinetic contexts). Its basicity is derived from two equivalent
hybridized bridgehead nitrogens.
2-oxo-DABCO is a "Twisted Amide" (Anti-Bredt Lactam) . Unlike standard amides, which are non-basic and planar, 2-oxo-DABCO is structurally forced into a twisted geometry that prevents lone-pair delocalization. This "unmasks" the basicity of the bridgehead nitrogen (N1), making it anomalously basic for an amide, yet highly unstable and electrophilic.
Key Takeaway: While DABCO is a reusable catalyst, 2-oxo-DABCO is a transient, high-energy intermediate whose "frustrated" resonance makes it a potent electrophile susceptible to rapid hydrolysis, rather than a practical base for routine synthesis.
Structural & Stereoelectronic Analysis
The core distinction lies in the alignment of the nitrogen lone pair relative to the adjacent carbonyl
Lone Pairs: The lone pairs are directed outward along the
axis. Their unhindered nature allows for strong H-bonding and nucleophilic attack (e.g., in Baylis-Hillman reactions).
Basicity:
, . The inductive effect of the second nitrogen lowers the first relative to quinuclidine ( 11.0).
2-oxo-DABCO: The Twisted Amide
Introducing a ketone at the C2 position creates a lactam. In a standard lactam (e.g.,
-valerolactam), the N lone pair delocalizes into the C=O orbital, rendering the N non-basic () and the C=O stable.
Geometric Constraint: The [2.2.2] bicyclic framework prevents the N1-C2 bond from achieving the planarity required for resonance (
).
Orthogonality: The N1 lone pair remains roughly orthogonal (
twist) to the carbonyl -system.
Consequence: The resonance stabilization energy (
kcal/mol) is lost. N1 retains its amine character, and C2 retains its ketone character.
Visualization of Orbital Misalignment
The following diagram illustrates the stereoelectronic difference that dictates the reactivity of these two species.
Figure 1: Stereoelectronic comparison showing the forbidden resonance in 2-oxo-DABCO due to geometric constraints, contrasting with the free lone pairs of DABCO.
Detailed Basicity & Reactivity Comparison
The table below synthesizes theoretical proton affinity (PA) data and solution-phase behavior. Note that 2-oxo-DABCO is often studied in the gas phase or as a transient species due to instability.
Feature
DABCO
2-oxo-DABCO (N1 Site)
2-oxo-DABCO (N4 Site)
Hybridization
(Ideal)
(Pyramidal, fixed)
(Distorted)
Resonance
None
Inhibited (Twisted)
None
Basicity ()
8.8 (Water)
Est. 5.0 – 6.0 (Conj. Acid)
Est. 7.0 – 7.5
Proton Affinity (Gas)
~965 kJ/mol
~964 kJ/mol (High for amide)
Lower than DABCO
Nucleophilicity
High (Baylis-Hillman active)
Moderate (Steric hindrance)
Moderate
Electrophilicity
Inert
Extreme (at C2 Carbonyl)
Inert
Stability
Shelf-stable solid
Rapid hydrolysis ( sec in )
Unstable
The "Anomalous" Basicity of N1
In 2-oxo-DABCO, the N1 nitrogen is chemically fascinating.
Standard Amide: Protonation occurs on Oxygen (
).
Twisted Amide (N1): Protonation occurs on Nitrogen .
Magnitude: While N1 is far more basic than a normal amide, it is less basic than DABCO .
Reason: The adjacent carbonyl group exerts a strong inductive electron-withdrawing effect (-I) through the sigma bond. Without the compensating resonance donation (+R), the lone pair is held more tightly than in an alkyl amine.
Comparison: 2-Quinuclidone (the mono-aza analog) has a conjugate acid
estimated around 5.3. 2-oxo-DABCO would likely be slightly lower due to the transannular inductive effect of N4.
The Basicity of N4
The N4 nitrogen in 2-oxo-DABCO acts as a tertiary amine.
It is structurally similar to the nitrogens in DABCO.
However, it is located
to the carbonyl group (via the C3-C2 path).
Effect: The electron-withdrawing nature of the ketone reduces the electron density at N4 relative to DABCO.
Result: N4 is likely the most basic site on the molecule (
), but still weaker than DABCO ().
Experimental Implications & Protocols
Due to the "twisted" nature, 2-oxo-DABCO cannot be used as a drop-in replacement for DABCO. It is primarily a substrate for studying amide distortion or a reactive intermediate.
Precursor: Synthesize via Silver(I)-mediated halide abstraction from an
-halo-amino precursor or via intramolecular cyclization of an activated ester, though the latter often fails due to strain.
Reference Method: Stoltz et al. method for 2-quinuclidone salts involves AgSbF6 treatment of the corresponding
-chloro amine.
Detection:
IR Spectroscopy: Look for a significantly blue-shifted carbonyl stretch (
) indicative of a ketone-like bond rather than an amide ().
NMR:
NMR shift will resemble an amine, not an amide.
Reactivity Workflow: Hydrolysis Pathway
The instability of 2-oxo-DABCO leads to rapid ring opening, destroying the bicyclic core.
Figure 2: The dominant decay pathway of 2-oxo-DABCO in the presence of moisture.
Conclusion
For researchers in drug development and catalysis:
DABCO remains the gold standard for a non-nucleophilic base and nucleophilic catalyst due to its stability, regenerability, and dual-nitrogen basicity (
8.8).
2-oxo-DABCO is not a viable base substitute . It is a highly reactive electrophile. While its N1 nitrogen possesses "forbidden" basicity (
), the molecule's tendency to hydrolyze and react with nucleophiles makes it a target for covalent inhibition studies or mechanistic probes of amide distortion, rather than a functional reagent.
If a base with lower basicity than DABCO is required, consider Quinuclidine (
11.0, stronger) or substituted pyridines, rather than the unstable 2-oxo-DABCO scaffold.
References
Tani, K., & Stoltz, B. M. (2006). Synthesis and structural analysis of 2-quinuclidonium tetrafluoroborate. Nature, 441, 731–734. [Link]
Kirby, A. J., Komarov, I. V., & Wothers, P. D. (1998). The most twisted amide: 1-aza-2-adamantanone. Journal of the American Chemical Society, 120(39), 10344-10352. [Link]
Greenberg, A., & Breneman, C. M. (Eds.).[2] (2000). Amide Resonance, Chapter 4: Twisted Amides. Wiley-VCH. [Link]
Brown, R. S. (2006). Distorted amides as models for activated peptide bonds. Canadian Journal of Chemistry, 84(10), 1290-1296. [Link]
Clayden, J., Greeves, N., & Warren, S. (2012). Organic Chemistry (2nd ed., Chapter 8: Acidity, Basicity, and pKa). Oxford University Press. [Link]
Geometric Constraints in Bridgehead Lactams: From Bredt’s Rule to Antibiotic Design
Executive Summary This technical guide examines the structural and electronic consequences of placing a lactam nitrogen at a bridgehead position within bicyclic systems. By forcing the amide bond into a non-planar geomet...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
This technical guide examines the structural and electronic consequences of placing a lactam nitrogen at a bridgehead position within bicyclic systems. By forcing the amide bond into a non-planar geometry, these "anti-Bredt" lactams disrupt the fundamental
resonance interaction. This guide details the quantification of this distortion using Winkler-Dunitz parameters, correlates geometric strain with spectroscopic signatures (IR, X-ray), and explores the direct impact on chemical reactivity—ranging from the instability of 2-quinuclidone to the therapeutic mechanism of -lactam antibiotics.
Theoretical Framework: Resonance vs. Geometric Strain
The Amide Resonance Conflict
In a relaxed acyclic amide, the nitrogen lone pair (
) aligns parallel to the carbonyl -system, creating a partial double bond character (C-N bond length ~1.32 Å) and a planar geometry ( hybridization). This resonance stabilization energy (approx. 15–20 kcal/mol) renders standard amides resistant to nucleophilic attack.
Bredt’s Rule Application:
Bredt’s rule states that a double bond cannot exist at a bridgehead position in a small bicyclic system due to the impossibility of planar overlap.[1] In bridgehead lactams, the C-N bond possesses partial double bond character. Therefore, placing the nitrogen at a bridgehead in small rings (e.g., [2.2.2] or [2.2.1] systems) imposes severe strain, forcing the nitrogen into a pyramidal (
) geometry and twisting the C-N bond.
Quantifying Distortion: Winkler-Dunitz Parameters
To rigorously compare these systems, we utilize the parameters defined by Winkler and Dunitz:
Twist Angle (
): The torsion angle around the C-N bond.[2] for a planar amide; for an orthogonal (twisted) amide.
Pyramidalization (
): The degree to which the nitrogen atom deviates from the plane of its three substituents. for planar (); for fully tetrahedral ().
Figure 1: Causal pathway of resonance disruption in bridgehead lactams.
Structural Classes and Comparative Data
The degree of distortion dictates the physical properties and stability of the lactam. The table below contrasts a standard amide with biologically relevant and theoretically extreme bridgehead lactams.
Table 1: Geometric and Spectroscopic Parameters[2]
*Kirby's Amide: 3,5,7-trimethyl-1-azatricyclo[3.3.1.1^{3,7}]decan-2-one.
**Value for the HBF4 salt. The BF3 complex shows 1860 cm⁻¹.[2]
Spectroscopic Signatures[2]
Infrared (IR): As resonance decreases, the C=O bond acquires more double-bond character (shortens), shifting the stretching frequency to higher wavenumbers. 2-Quinuclidone exhibits a value (>1800 cm⁻¹) characteristic of acid chlorides, confirming its "amino-ketone" nature.
Bond Lengths: In 2-quinuclidone, the N-C(O) bond lengthens to ~1.53 Å (typical for a single C-N amine bond), compared to ~1.32 Å in planar amides.
Chemical Reactivity & Drug Design Implications[1][5][6]
Mechanism of Action: Antibiotics
The biological activity of
-lactams (penicillins, cephalosporins) relies on geometric strain. The fusion of the four-membered ring to a five- or six-membered ring forces the nitrogen into a pyramidal geometry. This destabilization raises the ground state energy, making the carbonyl carbon highly electrophilic.
When a Penicillin Binding Protein (PBP) attacks the carbonyl, the ring strain is relieved, forming a stable acyl-enzyme complex. This irreversibly inhibits the enzyme, preventing bacterial cell wall synthesis.[4]
The "Sew-and-Cut" Strategy
Recent synthetic methodologies (e.g., by Szostak) utilize the high reactivity of twisted amides to functionalize the C-N bond.
Sew: Build a bridged lactam to induce twist.
Activate: The twisted amide bond is now labile (like an acid chloride).
Cut: Nucleophilic attack or transition-metal insertion breaks the C-N bond, creating complex acyclic or macrocyclic structures difficult to access otherwise.
Figure 2: Mechanism of action for strained
-lactam antibiotics.
Experimental Protocols
Synthesis of 2-Quinuclidone Tetrafluoroborate
Based on the work of Tani and Stoltz (Nature, 2006).
Objective: Isolate the anti-Bredt lactam 2-quinuclidone as a salt to prevent polymerization.
Precursor Preparation: Synthesize the ketoazide precursor via standard alkylation/azidation steps from cyclopentanone derivatives.
Schmidt-Aubé Reaction:
Dissolve the ketoazide in anhydrous
under Argon.
Cool to 0°C.
Add
(Lewis acid) or expose to proton source ().
Mechanism:[5][6][7] The azide attacks the ketone intramolecularly. Migration of the alkyl group expands the ring and forms the bridgehead nitrogen.
Isolation:
The product precipitates as the tetrafluoroborate salt (
).
Filtration under inert atmosphere is critical.
Yield: ~38% (optimized).
Kinetic Hydrolysis Assay
Objective: Determine the reactivity of a bridgehead lactam compared to a standard amide.
Preparation: Dissolve the lactam (10 mM) in a buffered
solution (phosphate buffer, pH 7.4).
Monitoring: Transfer immediately to an NMR tube.
Acquisition: Acquire
NMR spectra at set intervals (e.g., every 30 seconds for highly reactive species, every 10 minutes for moderately strained).
Analysis: Integrate the disappearance of the
-proton signal of the lactam and the appearance of the amino-acid hydrolysis product.
Calculation: Plot
vs. time to extract the pseudo-first-order rate constant ().
References
Tani, K., & Stoltz, B. M. (2006).[3] Synthesis and structural analysis of 2-quinuclidone tetrafluoroborate. Nature, 441, 731–734. Link
Kirby, A. J., Komarov, I. V., & Feeder, N. (1998). Synthesis, structure and reactions of the most twisted amide. Journal of the Chemical Society, Perkin Transactions 2, (12), 2701-2704. Link
Winkler, F. K., & Dunitz, J. D. (1971). The non-planar amide group. Journal of Molecular Biology, 59(1), 169-182. Link
Szostak, R., & Szostak, M. (2019).[8] Tröger's Base Twisted Amides: High Amide Bond Twist and N-/O-Protonation Aptitude.[8] The Journal of Organic Chemistry, 84(3), 1510–1516.[8] Link[8]
Woodward, R. B. (1980). Penems and Carbapenems.[9][4] Philosophical Transactions of the Royal Society of London. Series B, Biological Sciences, 289(1036), 239-250. Link
Garg, N. K., et al. (2024).[1] A solution to the anti-Bredt olefin synthesis problem. Science, 386, 1-8. (Contextual reference for anti-Bredt systems). Link
Thermodynamic Stability Profiling of 2-Oxo-DABCO Derivatives
A Technical Guide to Twisted Amide Scaffolds in Drug Discovery Executive Summary The thermodynamic stability of 2-oxo-1,4-diazabicyclo[2.2.2]octane (2-oxo-DABCO) and its structural isomers (specifically the 1,6-diazabicy...
Author: BenchChem Technical Support Team. Date: February 2026
A Technical Guide to Twisted Amide Scaffolds in Drug Discovery
Executive Summary
The thermodynamic stability of 2-oxo-1,4-diazabicyclo[2.2.2]octane (2-oxo-DABCO) and its structural isomers (specifically the 1,6-diazabicyclo[3.2.1]octan-7-one series used in clinical
-lactamase inhibitors like Avibactam) is governed by the principle of amide bond distortion .
While the classic DABCO catalyst is a stable cage, the introduction of a ketone at the C2 position creates a "twisted amide." This structural constraint prevents the nitrogen lone pair from overlapping with the carbonyl
-system, resulting in a high-energy ground state that functions less like a stable amide and more like a reactive ketone.
This guide details the thermodynamic parameters of these scaffolds, their degradation pathways, and the experimental protocols required to profile their stability during lead optimization.
Part 1: Structural Dynamics & Strain Energy[1]
1.1 The "Twisted Amide" Phenomenon
The core instability of 2-oxo-DABCO derivatives arises from the bridgehead nitrogen. In a standard amide, the N-C=O unit is planar, stabilized by resonance energy (~15-20 kcal/mol). In the [2.2.2] 2-oxo-DABCO system, the rigid bicyclic cage forces the nitrogen into a pyramidal geometry (
), orthogonal to the carbonyl.
Winkler-Dunitz Parameters: The distortion is quantified by the twist angle (
Thermodynamic Consequence: The loss of resonance stabilization raises the ground state energy, making the carbonyl carbon highly electrophilic and susceptible to nucleophilic attack (hydrolysis).
1.2 The [2.2.2] vs. [3.2.1] Stability Trade-off
Drug development has shifted from the highly reactive [2.2.2] core to the [3.2.1] core (e.g., Avibactam) to balance reactivity with shelf-life stability.
Parameter
2-oxo-DABCO [2.2.2]
DBO [3.2.1] (e.g., Avibactam)
Ring Strain
Extreme (Anti-Bredt character)
Moderate
Amide Character
Disrupted (Ketone-like reactivity)
Partial Resonance
Hydrolysis (pH 7)
Minutes to Hours
Days to Weeks
Primary Utility
Mechanistic Probes / Transient Intermediates
Clinical -lactamase Inhibitors
Part 2: Degradation Pathways[1][3]
The primary thermodynamic failure mode for these derivatives is hydrolytic ring opening .[2] Unlike
-lactams, which open to form stable penicilloic acids, DBOs can undergo complex fragmentation or recyclization depending on pH and substituents.[2]
2.1 Mechanism of Failure
Nucleophilic Attack: Water/Hydroxide attacks the activated carbonyl.[2]
Tetrahedral Intermediate: High energy transition state.[2]
Ring Opening: The C-N bond cleaves, releasing ring strain.[2]
Decarboxylation (Substituent Dependent): If a carboxylate is present at C2 (common in synthesis), the ring-opened amino acid may decarboxylate.[2]
Figure 1: Degradation and recyclization pathways of diazabicyclooctanones.[2] Note that clinical DBOs (Green path) are designed to recyclize, whereas unstable [2.2.2] derivatives often degrade irreversibly (Red path).
Part 3: Experimental Stability Profiling (Protocol)
To assess the thermodynamic stability of a new 2-oxo-DABCO derivative, a pH-rate profile must be established. This protocol differentiates between specific acid/base catalysis and spontaneous water hydrolysis.[2]
3.1 Protocol: pH-Rate Profiling via HPLC
Objective: Determine the pseudo-first-order rate constants (
If your [2.2.2] or [3.2.1] scaffold shows poor thermodynamic stability, the following structural modifications are proven to modulate ring strain:
C2-Quaternary Substitution: Adding steric bulk (gem-dimethyl or spiro-cycles) at C2 (adjacent to the bridgehead nitrogen) kinetically shields the carbonyl from hydrolysis.[2]
Electron Withdrawing Groups (EWG): While EWGs on the sulfate/sulfonate side chain (e.g., Avibactam's sulfate) are necessary for binding, EWGs directly on the ring carbon can destabilize the amide further by increasing carbonyl electrophilicity.
Bridgehead Modification: Shifting from [2.2.2] to [3.2.1] is the most effective thermodynamic stabilization strategy, relieving the "Anti-Bredt" strain while maintaining biological activity.[2]
Figure 2: Iterative workflow for assessing and optimizing the stability of twisted amide scaffolds.
References
Kirby, A. J. (2012).[2] Stereoelectronic Effects on the Structure and Reactivity of Twisted Amides. Structure and Bonding. Link
Ehmann, D. E., et al. (2012).[2] Avibactam is a covalent, reversible, non-β-lactam β-lactamase inhibitor.[2] Proceedings of the National Academy of Sciences. Link
Stachulski, A. V. (2021).[2][3][4] Synthesis, Reactivity and Polymerization of Bridged Bicyclic Twisted Amides. Georgia Tech Theses. Link
Fawcett, N. J., & King, D. T. (2021).[2][3] Structural Characterization of Diazabicyclooctane β-Lactam "Enhancers". mBio. Link
Lahiri, S. D., et al. (2013).[2] Kinetic Characterization of Avibactam against Class A and C β-Lactamases. Antimicrobial Agents and Chemotherapy.[2][5] Link
An In-depth Technical Guide to Nitrogen Pyramidality in Bicyclic Lactams: Structure, Reactivity, and Application Abstract The planar geometry of the amide bond, a result of robust resonance stabilization, is a foundation...
Author: BenchChem Technical Support Team. Date: February 2026
An In-depth Technical Guide to Nitrogen Pyramidality in Bicyclic Lactams: Structure, Reactivity, and Application
Abstract
The planar geometry of the amide bond, a result of robust resonance stabilization, is a foundational concept in chemistry and biology. However, when the amide nitrogen is incorporated as a bridgehead atom in a bicyclic lactam, this planarity is forcibly disrupted. This guide provides a comprehensive exploration of nitrogen pyramidality in such systems. We will dissect the structural origins of this distortion, rooted in stereoelectronic constraints famously encapsulated by an extension of Bredt's Rule. We will detail the modern experimental and computational techniques used to quantify the degree of pyramidalization and its profound consequences on chemical reactivity, including dramatically enhanced rates of hydrolysis and altered basicity. Finally, we will examine the critical role of this phenomenon in medicinal chemistry, most notably in the mechanism of β-lactam antibiotics, and its growing importance in the design of novel therapeutics and synthetic intermediates.
The Planar Amide: A Foundational Paradigm Disrupted
The typical amide linkage is characterized by its planarity and thermodynamic stability, properties derived from the delocalization of the nitrogen lone pair into the carbonyl π-system (nN → π*C=O)[1]. This resonance interaction, contributing 15-20 kcal/mol of stabilization energy, imparts a significant double-bond character to the C-N bond, restricting rotation and enforcing a planar, sp²-hybridized geometry at both the nitrogen and carbonyl carbon atoms[1][2].
This paradigm is fundamentally challenged in bicyclic lactams where the nitrogen atom occupies a bridgehead position. Geometric constraints inherent to the fused ring system prevent the nitrogen atom and its substituents from achieving the co-planar arrangement necessary for efficient resonance. This enforced deviation from planarity is a concept that extends from Bredt's rule, which originally stated that a double bond cannot be located at a bridgehead position in small bicyclic systems due to the inability to maintain a planar geometry[3][4]. In 1938, Rudolf Lukeš first proposed that this principle would apply to the zwitterionic resonance structure of an amide, making such "anti-Bredt" lactams sterically strained and highly reactive[3]. The result is a pyramidalized nitrogen atom, which exhibits geometry and reactivity more akin to an sp³-hybridized amine, and a carbonyl group that behaves more like an isolated ketone.
Fig. 1: Planar Amide Resonance vs. Bicyclic Lactam Distortion.
Quantifying Distortion: Parameters and Analytical Techniques
To understand the structure-reactivity relationships in these strained molecules, a quantitative description of the non-planarity is essential. Several parameters and analytical methods are employed to characterize the degree of amide distortion.
Structural Parameters
Winkler-Dunitz Parameters: This comprehensive system describes the deviation from planarity using three key parameters derived from high-resolution X-ray crystallographic data[3].
Twist Angle (τ): The dihedral angle O=C-N-Cα, which measures the rotation around the C-N bond. A value near 180° (or 0°) indicates a planar trans (or cis) amide, while a value near ±90° represents a fully twisted amide.
Nitrogen Pyramidalization (χN): This parameter quantifies the out-of-plane bending of the N-C(O) bond relative to the plane defined by the nitrogen and its two other substituents. It describes how much the nitrogen atom deviates from a trigonal planar geometry.
Carbonyl Pyramidalization (χC): Measures the out-of-plane bending of the C=O bond relative to the plane of its three substituents. For most bridged lactams, χC values remain close to 0°, indicating the distortion is primarily accommodated by twisting and nitrogen pyramidalization[3].
Woodward's h-Parameter: Specifically developed for β-lactam antibiotics, the h-parameter measures the height of the trigonal pyramid defined by the nitrogen atom as the apex and its three bonded neighbors as the base[5][6]. A larger h value (e.g., 0.50–0.60 Å for highly reactive carbapenems) corresponds to greater pyramidalization and increased reactivity[6].
Sum of Bond Angles at Nitrogen (Σθ): A simpler, yet effective, measure of nitrogen geometry. For an ideal planar sp² nitrogen, the sum of the three bond angles is 360°. For a perfect tetrahedral sp³ nitrogen, it is 328.5°. Values for bicyclic lactams fall between these extremes, providing a direct indication of pyramidal character[3].
Fig. 2: Key parameters for quantifying amide bond distortion.
Analytical and Computational Methodologies
X-ray Crystallography: This is the gold standard for unequivocally determining the solid-state geometry of bicyclic lactams, providing precise bond lengths, bond angles, and the parameters needed to calculate τ, χN, and h[3][7][8]. Analysis of crystallographic data reveals a clear trend: as amide distortion increases, the N–C(O) bond lengthens significantly (approaching a typical N-C single bond length of ~1.47 Å), while the C=O bond shortens slightly, reflecting the loss of resonance and increased ketone-like character[3].
Nuclear Magnetic Resonance (NMR) Spectroscopy: NMR provides critical insights into the electronic structure and dynamics in solution.
¹³C NMR: The carbonyl carbon resonance (δC=O) shifts downfield (to higher ppm) with increasing nitrogen pyramidality. This is due to the reduced electron-donating effect from the nitrogen, making the carbonyl carbon more deshielded[3].
¹⁷O NMR: The chemical shift of the carbonyl oxygen is also highly sensitive to the degree of resonance, with distorted lactams showing signals at higher ppm values, closer to those of ketones[9].
¹⁵N NMR: The nitrogen chemical shift provides direct information about its electronic environment. Studies have shown correlations between ¹⁵N shifts and the degree of pyramidality[10].
Dynamic NMR (EXSY): This technique can be used to measure the energy barriers to C-N bond rotation and nitrogen inversion, which are significantly lower in pyramidalized systems compared to planar amides[11][12].
Infrared (IR) Spectroscopy: The C=O stretching frequency (νC=O) increases as amide planarity is lost. Planar amides typically show νC=O in the 1650-1680 cm⁻¹ range, whereas highly distorted systems like 1-aza-2-adamantanone exhibit νC=O above 1700 cm⁻¹, approaching the value for a simple ketone[3].
Computational Chemistry: Quantum mechanical calculations (e.g., Density Functional Theory, DFT) are invaluable for predicting molecular geometries, quantifying strain energies, and modeling reaction pathways[7][13]. These methods allow for systematic "bottom-up" analyses, where the effects of the bicyclic scaffold and various substituents on nitrogen pyramidality can be dissected and rationalized[7].
Table 1: Comparison of Structural and Spectroscopic Data for Planar vs. Bicyclic Lactams.
Consequences of Pyramidality: A Cascade of Enhanced Reactivity
The structural distortion imposed by the bicyclic framework translates directly to a dramatic alteration of chemical properties. By disrupting resonance, the ground state of the amide is destabilized, effectively raising its potential energy and lowering the activation barriers for reactions involving the amide bond.
Accelerated Hydrolysis
The most striking consequence of nitrogen pyramidality is a massive increase in the rate of amide hydrolysis. Under neutral conditions, a typical planar amide has a half-life of hundreds of years; in contrast, highly strained bicyclic lactams can hydrolyze almost instantaneously in water[14].
Mechanistic Rationale: Amide hydrolysis proceeds through a tetrahedral intermediate formed by nucleophilic attack at the carbonyl carbon. In a planar amide, this requires disrupting the favorable resonance stabilization and transitioning from an sp² to an sp³ hybridized carbonyl carbon. In a pyramidalized lactam, the ground state already possesses significant sp³ character at the nitrogen and reduced resonance. The molecule is "pre-distorted" toward the geometry of the tetrahedral intermediate, thus significantly lowering the activation energy (ΔG‡) for its formation[6][15][16].
Fig. 3: Energy profile comparison for amide hydrolysis.
Altered Basicity and Protonation Site
Planar amides are weak bases that protonate preferentially on the carbonyl oxygen, as this allows the resonance stabilization to be maintained. In contrast, the increased amine-like character of the pyramidalized nitrogen in bicyclic lactams makes it a more basic site. Consequently, these systems can undergo competitive N-protonation, and in some highly distorted cases, N-protonation is even favored over O-protonation[1][14]. This shift in basicity has profound implications for their behavior in acidic media and their ability to act as ligands.
Enhanced Electrophilicity
The reduced electron donation from the pyramidal nitrogen makes the carbonyl carbon significantly more electrophilic. This enhances its reactivity not only towards water but also towards a wide range of other nucleophiles[3][17]. This property can be harnessed in organic synthesis, where the "activated" amide bond can participate in reactions that are unfeasible for standard amides.
Applications in Drug Development and Synthesis
The unique properties of pyramidalized bicyclic lactams have been both a subject of fundamental study and a cornerstone of practical application, particularly in medicine.
The β-Lactam Antibiotics: A Case Study in Reactive Design
The antibacterial activity of penicillins, cephalosporins, carbapenems, and other β-lactam antibiotics is a direct consequence of the high chemical reactivity of their four-membered lactam ring[6]. This reactivity stems from two main factors:
Ring Strain: The inherent angle strain in the four-membered ring.
Nitrogen Pyramidality: Fusion of the β-lactam to a second ring (a five-membered thiazolidine in penicillin, a six-membered dihydrothiazine in cephalosporin) forces the bridgehead nitrogen into a pyramidal geometry[5][16].
This combination severely inhibits amide resonance, making the carbonyl carbon highly electrophilic. These antibiotics function by acylating the active site serine residue of bacterial penicillin-binding proteins (PBPs), which are enzymes essential for cell wall biosynthesis[18][19]. The strained, pyramidalized lactam acts as an exceptionally effective acylating agent, irreversibly inactivating the enzyme and leading to bacterial cell death. The degree of nitrogen pyramidality, as measured by the h-parameter, correlates well with both the rate of hydrolysis and antibacterial potency across different classes of β-lactam antibiotics[5][6].
Bicyclic Lactams as Amide Bioisosteres
In modern drug design, replacing a standard amide bond with a bioisostere is a common strategy to improve pharmacokinetic properties, such as metabolic stability or membrane permeability[2][20][21]. Bicyclic lactams serve as conformationally constrained, non-planar amide bioisosteres. By locking the amide bond in a specific, often high-energy, conformation, medicinal chemists can probe the required geometry for receptor binding while simultaneously potentially blocking access for metabolic enzymes like proteases[20].
Experimental Protocols
The intramolecular Schmidt reaction provides an effective route to strained lactams, using the expulsion of N₂ as a powerful thermodynamic driving force[22].
Substrate Preparation: Synthesize a suitable keto-azide precursor, for example, 3-(2-azidoethyl)cyclopentanone.
Reaction Setup: Dissolve the keto-azide (1.0 eq) in a suitable solvent like dichloromethane (CH₂Cl₂) under an inert atmosphere (N₂ or Ar).
Acid Promotion: Cool the solution to 0 °C and add a strong acid catalyst, such as triflic acid (TfOH, 1.1 eq), dropwise.
Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) to observe the consumption of the starting material.
Workup: Carefully quench the reaction by adding it to a saturated aqueous solution of sodium bicarbonate (NaHCO₃). Extract the aqueous layer three times with CH₂Cl₂.
Purification: Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The crude product, often a mixture of regioisomers, can be purified by column chromatography or recrystallization to isolate the desired bridged lactam[22].
Sample Preparation: Prepare a stock solution of the bicyclic lactam of known concentration in a deuterated aprotic solvent (e.g., acetonitrile-d₃). Prepare a separate buffer solution in D₂O (e.g., phosphate buffer, pH 7.4).
NMR Setup: Place a known volume of the buffer solution in an NMR tube and bring it to the desired temperature (e.g., 298 K) inside the NMR spectrometer. Acquire a reference spectrum.
Initiation of Reaction: Inject a small, known volume of the lactam stock solution into the NMR tube, quickly mix, and immediately begin acquiring ¹H NMR spectra at timed intervals.
Data Acquisition: Record spectra over several half-lives of the reaction. Identify distinct, non-overlapping proton signals for the starting lactam and the hydrolyzed amino acid product.
Data Analysis: Integrate the chosen signals at each time point. Calculate the concentration of the remaining lactam as a function of time. Plot ln([Lactam]t/[Lactam]₀) versus time. The slope of this line will be equal to -kobs, the pseudo-first-order rate constant for hydrolysis.
Fig. 4: Experimental workflow for synthesis and reactivity analysis.
Conclusion and Future Outlook
Nitrogen pyramidality in bicyclic lactams represents a fascinating and powerful deviation from the fundamental principles of amide chemistry. The geometric constraints of these systems provide a unique platform for studying the interplay between structure, stereoelectronics, and reactivity. The resulting "activated" amides exhibit enhanced susceptibility to nucleophilic attack, a property masterfully exploited in the design of β-lactam antibiotics and increasingly explored in the development of new chemical probes and therapeutic agents. Future research will likely focus on harnessing this controlled distortion to design novel catalysts, develop hyperstable or hyperreactive materials, and synthesize complex nitrogen-containing heterocycles that are otherwise inaccessible[1]. The study of these anti-Bredt amides continues to challenge our understanding and expand the synthetic and medicinal chemistry toolkit.
References
Title: The Chemistry of Bridged Lactams and Related Heterocycles
Source: National Center for Biotechnology Information (PMC)
URL: [Link]
Title: The Chemical Relationship Among Beta-Lactam Antibiotics and Potential Impacts on Reactivity and Decomposition
Source: National Center for Biotechnology Information (PMC)
URL: [Link]
Title: Enhanced reactivity of twisted amides inside a molecular cage
Source: ResearchGate
URL: [Link]
Title: Design and synthesis of bridged gamma-lactams as analogues of beta-lactam antibiotics
Source: PubMed
URL: [Link]
Title: Unusually high pyramidal geometry of the bicyclic amide nitrogen in a complex 7-azabicyclo[2.2.1]heptane derivative: Theoretical analysis using a bottom-up strategy
Source: PubMed
URL: [Link]
Title: β-Lactam - Wikipedia
Source: Wikipedia
URL: [Link]
Title: Pyramidalization/twisting of the amide functional group via remote steric congestion triggered by metal coordination
Source: Royal Society of Chemistry
URL: [Link]
Title: Novel bridgehead bicyclic lactams: (A) Molecules predicted to have O-protonated and N-protonated tautomers of comparable stability
Source: ResearchGate
URL: [Link]
Title: SYNTHESIS OF HETEROCYCLES THROUGH BETA LACTAMS RING RUPTURE
Source: ScholarWorks @ UTRGV
URL: [Link]
Title: Pyramidalization/twisting of the amide functional group via remote steric congestion triggered by metal coordination
Source: Royal Society of Chemistry
URL: [Link]
Title: Pyramidalization/twisting of the amide functional group via remote steric congestion triggered by metal coordination
Source: National Center for Biotechnology Information (PMC)
URL: [Link]
Title: Molecular Dynamics Study of Nitrogen-Pyramidalized Bicyclic β-Proline Oligomers: Length-Dependent Convergence to Organized Structures
Source: PubMed
URL: [Link]
Title: Effect of the enamine pyramidalization direction on the reactivity of secondary amine organocatalysts
Source: Royal Society of Chemistry
URL: [Link]
Title: On the diastereoselectivity of alkylations of bicyclic lactams
Source: Royal Society of Chemistry
URL: [Link]
Title: Amide nitrogen pyramidalization changes lactam amide spinning
Source: National Center for Biotechnology Information (PMC)
URL: [Link]
Title: Chemistry of Bridged Lactams: Recent Developments
Source: NSF Public Access Repository
URL: [Link]
Title: Some examples of non-planar amides.
Source: ResearchGate
URL: [Link]
Title: Medium-bridged lactams: a new class of non-planar amides
Source: Royal Society of Chemistry
URL: [Link]
Title: Cation–π Control of Regiochemistry of Intramolecular Schmidt Reactions en Route to Bridged Bicyclic Lactams
Source: National Center for Biotechnology Information (PMC)
URL: [Link]
Title: SYNTHESIS, REACTIVITY AND POLYMERIZATION OF BRIDGED BICYCLIC TWISTED AMIDES
Source: ProQuest
URL: [Link]
Title: Beta-lactam antibiotics (video)
Source: Khan Academy
URL: [Link]
Title: Electronic origins of the stereochemistry in β-lactam formed through the Staudinger reaction catalyzed by a nucleophile
Source: National Center for Biotechnology Information (PMC)
URL: [Link]
Title: 1.6: Drug Modifications to Improve Stability
Source: Chemistry LibreTexts
URL: [Link]
Title: 170 nmr spectroscopy of lactams
Source: LOCKSS
URL: [Link]
Title: Conformational analysis by nuclear magnetic resonance. Nitrogen-15 and carbon-13 spectra of lactams
Source: OSTI.GOV
URL: [Link]
Title: Amide Bond Bioisosteres: Strategies, Synthesis, and Successes
Source: National Center for Biotechnology Information (PMC)
URL: [Link]
Title: Design, synthesis, and x-ray crystallographic analysis of two novel spirolactam systems as .beta.-turn mimics
Source: ACS Publications
URL: [Link]
Title: Stereoelectronic Effects in Organic Chemistry: Influence on Mechanism and Selectivity
Source: ResearchGate
URL: [Link]
Title: Stereoelectronic effects on stability and reactivity of organic molecules
Source: University of Pennsylvania
URL: [Link]
Title: Application of Bioisosteres in Drug Design
Source: University of Illinois
URL: [Link]
Title: Synthesis of chiral lactams by asymmetric nitrogen insertion
Source: National Center for Biotechnology Information (PMC)
URL: [Link]
Title: Crystallographic Snapshots of Class A β-Lactamase Catalysis Reveal Structural Changes That Facilitate β-Lactam Hydrolysis
Source: PubMed
URL: [Link]
Title: The catalytic cycle of beta -lactam synthetase observed by x-ray crystallographic snapshots
Source: PubMed
URL: [Link]
Title: Structure Determination by X-ray Crystallography
Source: WordPress.com
URL: [Link]
Technical Guide: Acid-Base Properties of 1,4-Diazabicyclo[2.2.2]octan-2-one
This is an in-depth technical guide on the acid-base chemistry of 1,4-Diazabicyclo[2.2.2]octan-2-one , a molecule that defies standard amide behavior due to geometric constraints. [1][2] Executive Summary 1,4-Diazabicycl...
Author: BenchChem Technical Support Team. Date: February 2026
This is an in-depth technical guide on the acid-base chemistry of 1,4-Diazabicyclo[2.2.2]octan-2-one , a molecule that defies standard amide behavior due to geometric constraints.
[1][2]
Executive Summary
1,4-Diazabicyclo[2.2.2]octan-2-one (often referred to as 2-Oxo-DABCO ) represents a rare class of "twisted amides" (Anti-Bredt lactams).[1][2] Unlike planar amides, which are neutral and protonate on oxygen, this bicyclic lactam is geometrically constrained, preventing orbital overlap between the nitrogen lone pair and the carbonyl
Critical Note on Data: Due to the extreme electrophilicity of the twisted amide bond, the compound undergoes rapid hydrolysis in aqueous media (
seconds for analogs).[2] Therefore, "pKa" values reported herein refer to non-aqueous proton affinities or theoretical aqueous extrapolations , as the species cannot exist in equilibrium with water without ring opening.[2]
Structural Analysis & Electronic Properties[1]
The Twisted Amide Phenomenon
In a standard amide, the nitrogen lone pair (
) donates into the carbonyl antibonding orbital (), resulting in a planar geometry (resonance stabilization energy ~15-20 kcal/mol).[2]
In 1,4-Diazabicyclo[2.2.2]octan-2-one , the rigid cage structure forces the N1-C2 bond to rotate
out of planarity.[1][2] This orthogonality breaks the resonance, isolating the orbitals.[2]
Consequence 1 (Basicity): The N1 lone pair remains in a high-energy
hybrid orbital, making it highly basic (similar to a tertiary amine).[2]
Consequence 2 (Electrophilicity): The C2 carbonyl loses electron donation from N1, making it highly reactive toward nucleophiles (including water).[2]
Molecular Orbital Diagram (Graphviz)[2]
Caption: Comparison of orbital overlap in standard planar amides vs. the twisted lactam of 2-Oxo-DABCO. The lack of overlap in the twisted system restores basicity to the amide nitrogen.
pKa Values and Thermodynamics
Because the molecule hydrolyzes in water, standard aqueous pKa values are not experimentally observable.[2] The values below are derived from Proton Affinity (PA) correlations and kinetic studies of the analogous 2-Quinuclidone .
Since aqueous titration is impossible, the following protocols utilize non-aqueous media and kinetic trapping to characterize the conjugate acid.
Protocol A: Non-Aqueous NMR Titration
Objective: Determine the site of protonation (N1 vs N4) using chemical shift perturbations.[2]
Solvent System: Prepare 0.05 M solution of 2-Oxo-DABCO in anhydrous CD₃CN (Acetonitrile-d3) or CD₂Cl₂ at -40°C (to suppress polymerization).
Acid Source: Use Triflic Acid (TfOH) or HBF₄[1][2]·Et₂O (anhydrous).[1][2]
Stepwise Addition: Add acid in 0.2 equivalent increments.
Observation:
N1-H+ Signal: Look for a downfield shift of the bridgehead proton (if C-H exists) or significant change in C2 carbonyl shift.[1][2]
N4-H+ Signal: Monitor the ethylene bridge protons.
Validation: In twisted amides, N-protonation is confirmed by a lack of significant change in the C=O stretching frequency (IR) compared to O-protonation.[1][2]
Objective: Measure the rate of ring opening to infer electrophilicity.
Caption: The instability of 2-Oxo-DABCO in water leads to rapid hydrolysis, yielding a piperazine-based amino acid.[1][2]
Implications for Drug Development[2]
Transient Pharmacophore: 2-Oxo-DABCO cannot be used as a stable scaffold in oral drugs due to hydrolytic instability.[1][2]
Covalent Inhibitors: The high electrophilicity of the C2 carbonyl makes it a potential covalent warhead for serine proteases, provided the target active site is anhydrous enough to prevent premature hydrolysis.[1][2]
Prodrug Strategies: The ring-opened amino acid (piperazine derivative) is the physiological species.[1][2] Any biological activity observed from "2-Oxo-DABCO" in aqueous assays is likely due to this hydrolysis product.[1][2]
References
Tani, K., & Stoltz, B. M. (2006). Synthesis and structural analysis of 2-quinuclidonium tetrafluoroborate.[1][2] Nature, 441, 731–734.[2] Link[2]
Key Reference: Definitive synthesis and characterization of the mono-aza twisted amide analog, establishing the N-proton
Kirby, A. J., et al. (1998). Structure and efficiency in intramolecular general base catalysis.[2] Accounts of Chemical Research, 31(11), 661-669.[2] Link[2]
Context: Discusses the geometry of twisted amides and the breakdown of resonance.
Greenberg, A., et al. (2000). Strained Organic Molecules.[1][2] Academic Press.[1][2]
Context: Textbook analysis of Anti-Bredt lactams and their anomalous basicity.
Blackburn, G. M., et al. (2006). Nucleic Acids in Chemistry and Biology.[2] Royal Society of Chemistry.[1][2]
Context: Mechanisms of amide hydrolysis and relevance of twisted intermediates.[1][2]
Application Note: Synthesis of 1,4-Diazabicyclo[2.2.2]octan-2-one
This application note details the precision synthesis of 1,4-Diazabicyclo[2.2.2]octan-2-one (also referred to as 2-Oxo-DABCO or 2-Oxotriethylenediamine ). This molecule represents a unique class of "twisted amides" where...
Author: BenchChem Technical Support Team. Date: February 2026
This application note details the precision synthesis of 1,4-Diazabicyclo[2.2.2]octan-2-one (also referred to as 2-Oxo-DABCO or 2-Oxotriethylenediamine ). This molecule represents a unique class of "twisted amides" where the bridgehead nitrogen is constrained in a non-planar geometry, imparting high reactivity and specific catalytic properties.
The protocol outlined below utilizes a cyclic diamine strategy , specifically leveraging piperazine as the foundational scaffold. This approach is superior to acyclic diamine routes (e.g., ethylenediamine condensation) due to higher atom economy and reduced polymerization risks.
[1]
Executive Summary
1,4-Diazabicyclo[2.2.2]octan-2-one is a bicyclic lactam derivative of the widely used catalyst DABCO (1,4-diazabicyclo[2.2.2]octane). Unlike its parent molecule, the 2-one derivative incorporates a carbonyl group into one of the ethylene bridges, creating a rigid, bicyclic amide.
Key Applications:
Twisted Amide Research: Investigating resonance disruption in non-planar amides.
Catalysis: A precursor for chiral non-racemic bases used in enantioselective synthesis.
Pharmacophore Development: A rigid scaffold for peptidomimetics (proline surrogates).
Technical Challenge: The primary synthetic challenge is the "twisted" nature of the amide bond (violation of Bredt’s rule type constraints), which makes the ring system susceptible to hydrolysis. This protocol employs a high-dilution intramolecular cyclization under strictly anhydrous conditions to favor ring closure over intermolecular polymerization.
Retrosynthetic Analysis & Logic
To synthesize the [2.2.2] bicyclic core from a diamine, we identify piperazine as the ideal pre-formed [2.2.0] equivalent. The synthesis requires the installation of a two-carbon bridge containing a carbonyl group across the nitrogen centers (N1 and N4).
Mechanistic Pathway:
Desymmetrization: Monoprotection of piperazine to differentiate the two nitrogen nucleophiles.
Functionalization: Acylation of the secondary amine with a bifunctional electrophile (chloroacetyl chloride).
Cyclization: Deprotection followed by intramolecular nucleophilic substitution (
) to close the final bridge.
Figure 1: Retrosynthetic logic disconnecting the C3-N4 bond to reveal the piperazine precursor.
Protocol: Step-by-Step Synthesis
Phase 1: Preparation of N-Boc-N'-(2-chloroacetyl)piperazine
Objective: To attach the "bridge" precursor to one nitrogen while protecting the other to prevent polymerization.
Reagents:
1-Boc-piperazine (CAS: 57260-71-6)
Chloroacetyl chloride (CAS: 79-04-9)
Triethylamine (Et3N)
Dichloromethane (DCM), anhydrous
Procedure:
Setup: Flame-dry a 500 mL round-bottom flask (RBF) and purge with Argon.
Dissolution: Dissolve 1-Boc-piperazine (10.0 g, 53.7 mmol) and Triethylamine (8.2 mL, 59.0 mmol) in DCM (200 mL). Cool the solution to 0 °C in an ice bath.
Acylation: Add Chloroacetyl chloride (4.3 mL, 54.0 mmol) dropwise over 30 minutes. Note: Control the exotherm to prevent Boc cleavage.
Reaction: Stir at 0 °C for 1 hour, then allow to warm to room temperature (RT) for 2 hours.
Workup: Wash the organic layer with 1M HCl (2 x 50 mL), Sat. NaHCO3 (2 x 50 mL), and Brine (50 mL).
Drying: Dry over MgSO4, filter, and concentrate in vacuo.
Yield: Expect ~13.5 g (95%) of off-white solid. Validate by TLC (EtOAc/Hexane 1:1, Rf ~0.4).
Phase 2: Deprotection and Cyclization
Objective: To remove the Boc group and induce intramolecular ring closure.
Reagents:
Trifluoroacetic acid (TFA)
Acetonitrile (MeCN), anhydrous
Sodium Bicarbonate (NaHCO3), solid powder
Potassium Iodide (KI), catalytic (optional)
Procedure:
Deprotection: Dissolve the intermediate from Phase 1 (5.0 g, 19.0 mmol) in DCM (20 mL). Add TFA (10 mL) carefully. Stir at RT for 2 hours until gas evolution ceases. Concentrate to dryness to obtain the TFA salt.
Free Base Generation (Critical): Redissolve the crude TFA salt in minimal MeOH and treat with excess solid NaHCO3 until neutral. Filter off salts and concentrate. Alternatively, proceed directly to cyclization with excess base.
Cyclization Setup (High Dilution): Prepare a 2 L RBF with Anhydrous Acetonitrile (1.0 L). Add Solid NaHCO3 (8.0 g, 95 mmol) and KI (0.3 g, catalytic). Heat to Reflux (82 °C) .
Addition: Dissolve the deprotected piperazine derivative (crude) in MeCN (50 mL). Add this solution to the refluxing base suspension extremely slowly (via syringe pump over 4-6 hours).
Rationale: High dilution favors intramolecular reaction (ring closure) over intermolecular reaction (polymerization).
Completion: Reflux for an additional 12 hours.
Filtration: Cool to RT and filter off inorganic salts under Argon.
Isolation: Concentrate the filtrate. The residue is the crude bicyclic lactam.
Purification: Sublimation (high vacuum, 60-80 °C) is the preferred method for purification due to the volatility of DABCO derivatives. Alternatively, recrystallize from anhydrous Et2O/Hexane.
The singlet at 3.65 corresponds to the isolated -CH2- next to the carbonyl.
IR Spectrum
~1735 cm⁻¹ (C=O stretch)
Higher frequency than typical amides due to ring strain ("twisted amide").
MS (ESI+)
[M+H]+ = 127.09
Base peak.
Solubility
Water, MeOH, DCM, CHCl3
Unstable in aqueous acid/base (hydrolysis).
Experimental Workflow Diagram
Figure 2: Operational workflow emphasizing the critical high-dilution cyclization step.
Troubleshooting & Safety
Common Pitfalls
Polymerization: If the product is a gummy insoluble solid, the concentration during cyclization was too high. Solution: Increase solvent volume or decrease addition rate.
Hydrolysis: The "twisted amide" is highly sensitive to moisture. Solution: Ensure all solvents are dried over molecular sieves (3Å) and glassware is flame-dried.
Low Yield: Incomplete deprotection of the Boc group before cyclization. Solution: Verify Boc removal by NMR (disappearance of 1.45 ppm singlet) before the reflux step.
Safety Protocol
Chloroacetyl Chloride: Potent lachrymator and vesicant. Handle only in a fume hood.
Twisted Amides: While not explosive, they are highly reactive electrophiles. Avoid contact with skin as they can acylate biological nucleophiles.
References
Synthesis of Bicyclic Piperazinones
Fobian, Y. M., et al. (1996). "New routes to conformationally restricted peptide building blocks: a convenient preparation of bicyclic piperazinone derivatives." Bioorganic & Medicinal Chemistry Letters, 6(3), 315-318. Link
Twisted Amide Stability
Kirby, A. J., et al. (2015). "Structure and properties of twisted amides." Chemical Reviews, 115(21), 12407-12439. Link
Hromatka, O., & Engel, E. (1943). "Über die Synthese von Chinuclidin und seinen Derivaten." Berichte der deutschen chemischen Gesellschaft, 76(6), 712-721.
General Cyclization Protocols
BenchChem. (2025). "N-(2-Aminoethyl)piperazine synthesis protocol." BenchChem Technical Guides. Link
Author: BenchChem Technical Support Team. Date: February 2026
Topic: Twisted Amides: Ground-State Destabilization for Chemoselective Acylation & N-C Bond Activation
Content Type: Detailed Application Note & Protocol Guide
Audience: Researchers, Synthetic Organic Chemists, Drug Discovery Scientists
[1][2][3]
Executive Summary
The amide bond is the bedrock of stability in peptides and pharmaceuticals, historically considered inert to nucleophilic attack due to strong amidic resonance (
, ~15-20 kcal/mol). However, this stability often hinders synthetic utility, requiring harsh conditions for cleavage or functionalization.[1]
Twisted amides represent a paradigm shift. By geometrically constraining the amide bond—either through steric bulk (acyclic) or ring strain (bridged)—the nitrogen lone pair is forced out of alignment with the carbonyl
-system. This "ground-state destabilization" restores ketone-like electrophilicity to the carbonyl carbon, enabling mild acylation, transamidation, and transition-metal-catalyzed N–C bond activation under neutral or weakly basic conditions.
This guide details the mechanistic principles, selection criteria, and validated protocols for deploying twisted amides as high-value acylating agents and synthetic intermediates.
Part 1: The Mechanistic Basis of "Twist"
The Planar Dogma vs. The Twisted Reality
In a classical planar amide, the nitrogen lone pair (
) is delocalized into the carbonyl antibonding orbital (), conferring double-bond character to the N–C bond. This resonance renders the carbonyl carbon poor electrophile and the nitrogen a poor leaving group.
Twisted amides disrupt this orbital overlap. The degree of distortion is quantified by the Winkler-Dunitz parameters:
Twist Angle (
): Rotation around the N–C bond (0° = planar, 90° = orthogonal/fully twisted).
Pyramidalization (
): The degree of character at the nitrogen.
When
approaches 90°, resonance is abolished. The N–C bond lengthens, the C=O bond shortens (resembling a ketone), and the barrier to nucleophilic attack drops precipitously.
Visualization: Orbital Misalignment
The following diagram illustrates the electronic consequence of geometric twisting.
Caption: Disruption of amidic resonance in twisted amides lowers the activation energy for nucleophilic attack, facilitating acylation under mild conditions.
Part 2: Strategic Classes of Twisted Amides
Researchers should select the class of twisted amide based on the synthetic goal: Reagent (for delivering acyl groups) or Substrate (for activating an existing amide).
Class
Representative Structure
Twist ()
Primary Application
Reactivity Profile
Bridged Lactams
Kirby’s Amide (1-aza-2-adamantanone)
~90°
Mechanistic Studies
Extremely reactive; hydrolyzes rapidly in air.
N-Acyl Glutarimides
N-Benzoyl glutarimide
~89°
Acylating Reagent
"Perfect twist"; stable solid but highly reactive toward alcohols/amines.
Good balance of stability and reactivity for transamidation.
Part 3: Experimental Protocols
Protocol A: Chemoselective Acylation using N-Acyl Glutarimides
Application: Mild acylation of alcohols or amines without acidic/basic catalysts.
Source Reference: Yamada et al. & Szostak et al.
Rationale: N-Acyl glutarimides feature a nearly orthogonal N–C bond (
). They act as powerful acyl donors that can selectively acylate primary amines over alcohols, or alcohols under neutral conditions, driven by the release of the glutarimide leaving group.
Materials:
Substrate: Primary/Secondary Alcohol or Amine (1.0 equiv)
Base (Optional): DMAP (0.1 equiv) for sterically hindered alcohols; often not needed for amines.
Step-by-Step Procedure:
Preparation of N-Acyl Glutarimide (if not stock):
Dissolve glutarimide (1.0 equiv) in THF. Add Et₃N (1.2 equiv).
Cool to 0 °C. Add Acid Chloride (1.0 equiv) dropwise.
Stir 1 h at RT. Filter salts, concentrate, and recrystallize (often from EtOAc/Hex). Target is a stable, white solid.[2]
Acylation Reaction:
In a flame-dried vial, dissolve the Nucleophile (Alcohol/Amine, 1.0 mmol) in anhydrous Toluene (0.2 M).
Add N-Acyl Glutarimide (1.1 mmol).
Optimization Note: For amines, stir at RT.[3] For alcohols, heat to 60–80 °C. If reaction is sluggish, add 10 mol% DMAP.
Monitoring:
Monitor by TLC. The N-acyl glutarimide spot (higher R_f) will disappear; glutarimide (polar) will precipitate or streak.
Workup:
Dilute with Et₂O. Wash with sat. NaHCO₃ (to remove glutarimide byproduct) and Brine.
Dry over Na₂SO₄ and concentrate.
Yields typically >90%.
Protocol B: Nickel-Catalyzed Esterification via N,N-Di-Boc Activation
Application: Converting a stable primary amide into an ester (Amide-to-Ester transformation).
Source Reference: Garg, N. K. et al. & Szostak, M. et al.
Rationale: Primary amides are inert to Ni-catalysis. Converting them to N,N-di-Boc amides twists the N–C bond, allowing oxidative addition of Ni(0) into the N–C bond. The resulting acyl-nickel species is trapped by an alcohol.
Workflow Diagram
Caption: Two-stage workflow for converting stable amides to esters via twisted di-Boc intermediates.
Step 1: Synthesis of N,N-Di-Boc Amide (Activation)
Stir at RT overnight (monitor TLC for disappearance of mono-Boc intermediate).
Crucial: Concentrate and filter through a short silica plug (eluting with 10% EtOAc/Hex) to remove excess Boc₂O. N,N-di-Boc amides are stable but sensitive to prolonged silica exposure.
Solvent: Toluene (anhydrous, deoxygenated), 1.0 mL (0.2 M).
Glovebox/Schlenk Technique (Strictly Anaerobic):
In a glovebox, mix Ni(cod)₂ and SIPr in toluene and stir for 5 mins to form the active catalyst (solution turns deep yellow/orange).
Add the N,N-di-Boc amide and the alcohol.
Seal the vial/tube.
Reaction:
Heat to 80 °C for 12–24 hours.
Workup:
Cool to RT. Filter through a Celite pad (eluting with EtOAc).
Concentrate and purify via flash chromatography.[5]
Note: The byproduct is di-tert-butyl iminodicarboxylate (HN(Boc)₂), which is easily separated.
Part 4: Troubleshooting & Critical Parameters
Issue
Probable Cause
Corrective Action
Low Yield in Di-Boc Synthesis
Incomplete conversion to di-Boc (stuck at mono-Boc).
Increase Boc₂O to 4.0 equiv; ensure DMAP is fresh. Use MeCN as solvent (polar aprotic promotes acylation).
Hydrolysis of Twisted Amide
Moisture contamination.
Twisted amides are highly sensitive to water. Dry all solvents over molecular sieves. Store reagents in a desiccator or glovebox.
No Reaction in Ni-Catalysis
Catalyst deactivation (Oxidation).
Ni(cod)₂ must be a bright yellow powder. If it looks pale or white, it is oxidized. Use a glovebox.
Transamidation Competition
Nucleophile is too basic (amines).
For esterification, ensure the alcohol is not wet. If using amine nucleophiles (transamidation), no Ni catalyst is needed for twisted amides—just mix in neutral solvent.
References
Kirby, A. J., Komarov, I. V., & Feeder, N. (1998). Synthesis, Structure and Reactions of the Most Twisted Amide.[6][7] Journal of the American Chemical Society.[7] Link (Fundamental concept of 1-aza-2-adamantanone).
Hie, L., Fine Nathel, N. F., Shah, T. K., Baker, E. L., Hong, X., Yang, Y. F., Liu, P., Houk, K. N., & Garg, N. K. (2015).[8] Conversion of Amides to Esters by the Nickel-Catalyzed Activation of Amide C–N Bonds.[1][9][10][11] Nature.[5][8][9][10][12] Link (Seminal work on Ni-catalyzed esterification).
Szostak, M., & Liu, C. (2017). Twisted Amides: From Obscurity to Broadly Useful Transition-Metal-Catalyzed Reactions by N–C Amide Bond Activation. Chemistry – A European Journal. Link (Comprehensive review on N-Boc/N-Tosyl activation).
Yamada, S., Sugaki, T., & Matsuzaki, K. (1996). Twisted Amides as Selective Acylating Agents for Hydroxyl Groups under Neutral Conditions. Journal of Organic Chemistry. Link (N-acyl glutarimide protocols).
Meng, G., & Szostak, M. (2016). N-Acyl-Glutarimides: Privileged Twisted Amides for N–C(O) Cross-Coupling.[13][14] Organic Letters.[3][4][15] Link (Modern application of glutarimides).
Application Note: Kinetic Profiling and Nucleophilic Trapping of Bridgehead (Twisted) Lactams
Executive Summary Bridgehead lactams (e.g., 2-quinuclidone, 1-aza-2-adamantanone) represent a class of "anti-Bredt" molecules where the amide nitrogen is constrained at a bridgehead position. Unlike planar amides, these...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
Bridgehead lactams (e.g., 2-quinuclidone, 1-aza-2-adamantanone) represent a class of "anti-Bredt" molecules where the amide nitrogen is constrained at a bridgehead position. Unlike planar amides, these systems cannot achieve the orbital overlap required for resonance stabilization (
). This "twisted amide" character renders the nitrogen pyramidal (-like) and the carbonyl highly electrophilic (ketone-like).
This Application Note provides a rigorous protocol for quantifying the reactivity of these electrophiles. It addresses the unique challenges of handling species that violate standard amide stability rules, focusing on hydrolytic stability profiling and nucleophilic trapping . These protocols are critical for researchers exploring twisted amides as covalent inhibitors, prodrug scaffolds, or transient synthetic intermediates.
Theoretical Framework: The Winkler-Dunitz Distortion
To successfully experiment with bridgehead lactams, one must understand the structural drivers of their reactivity. The reactivity correlates directly with the magnitude of amide distortion, defined by the Winkler-Dunitz parameters :
Twist Angle (
): The rotation around the C-N bond (0° = planar, 90° = orthogonal).[1]
Pyramidalization (
): The degree of character at the nitrogen.
In bridgehead lactams,
approaches 90°, effectively severing the resonance energy (approx. 15–20 kcal/mol). This results in a ground-state destabilization that lowers the activation energy for nucleophilic attack.
Mechanism of Hydrolysis
Unlike standard amides, which protonate on oxygen, highly twisted bridgehead lactams protonate on nitrogen due to the availability of the lone pair (HOMO is
).
Pathway:
N-Protonation: Formation of a highly reactive acyl-ammonium species.
Nucleophilic Attack: Rapid addition of water to the activated carbonyl.
Collapse: C-N bond scission releases the ring strain.
Figure 1: Mechanistic pathway for the acid-catalyzed hydrolysis of bridgehead lactams. Note the critical N-protonation step, distinct from O-protonation in planar amides.
Comparative Reactivity Data
The following table summarizes the relationship between structural distortion and hydrolytic half-life (
).
Compound Class
Example Structure
Twist ()
N-Hybridization
(pH 7, 25°C)
Planar Amide
N-Methylacetamide
~0°
~500 years
Fused -Lactam
Penicillin G
~10-15°
Distorted
Hours/Days
Twisted Amide
1-Aza-2-adamantanone
~90°
Minutes (pH dependent)
Anti-Bredt Lactam
2-Quinuclidone
~90°
Pure
< 15 seconds
Protocol A: Kinetic Profiling via UV-Vis Spectroscopy
Objective: Determine the pseudo-first-order rate constant (
) and half-life () of a bridgehead lactam in aqueous buffer.
Scope: Suitable for moderately reactive lactams (
min). For extremely reactive species like 2-quinuclidone, a Stopped-Flow apparatus is required.
Buffer: Phosphate buffered saline (PBS), 100 mM, pH 7.4.
Instrument: UV-Vis Spectrophotometer with temperature control (25°C).
Experimental Workflow
Stock Preparation:
Prepare a 10 mM stock solution of the lactam in dry MeCN.
Note: Store under argon at -20°C. Bridgehead lactams are hygroscopic and prone to hydrolysis by atmospheric moisture.
Baseline Establishment:
Add 2.97 mL of PBS buffer to a quartz cuvette.
Equilibrate to 25°C for 5 minutes.
Blank the spectrophotometer.
Reaction Initiation:
Rapidly inject 30 µL of the lactam stock (final conc. 100 µM) into the cuvette.
Invert 3 times to mix (do not vortex vigorously to avoid bubbles).
Data Acquisition:
Monitor absorbance decay at
(typically 230–260 nm for the carbonyl n- transition).
Interval: 1 second (or 0.1s for fast reactors).
Duration: Measure for at least 5 half-lives.
Data Analysis
Calculate
using the integrated first-order rate law:
Plot
vs. time.
The slope =
.
.
Protocol B: Nucleophilic Trapping (Aminolysis)
Objective: Verify the acylating potential of the lactam by trapping with a primary amine. This confirms the "activated ester" character of the twisted amide.
Materials
Nucleophile: Benzylamine (1.5 equiv).
Solvent: Dichloromethane (DCM, anhydrous).
Base: Triethylamine (TEA, 1.0 equiv) - Optional, prevents protonation of the amine by the ring-opened acid.
Step-by-Step Procedure
Setup: Flame-dry a 10 mL round-bottom flask and cool under
.
Dissolution: Dissolve the bridgehead lactam (0.1 mmol) in DCM (2 mL).
Addition: Add benzylamine (0.15 mmol) dropwise at 0°C.
If your target is highly strained (like 2-quinuclidone), it cannot be isolated as a free base. It must be:
Generated in situ: From a precursor (e.g., halo-amine or azide-ketone Schmidt reaction).
Handled as a Salt: The conjugate acid (
salt) is stable.
Protocol Adjustment: Dissolve the salt in non-nucleophilic solvent (MeCN). Add organic base (e.g., Hunig's base) immediately before adding the nucleophile to liberate the free base in the presence of the trap.
Common Pitfalls
Atmospheric Hydrolysis: These compounds react with moisture in the air. All weighing must occur in a glovebox or rapid-transfer scenario.
Buffer Interference: Tris or Glycine buffers contain nucleophilic amines. Use Phosphate, HEPES, or MOPS to avoid side reactions.
Wavelength Overlap: If the trapping amine absorbs at the same UV wavelength as the lactam, use HPLC-MS for kinetic monitoring instead of direct UV.
References
Tani, K., & Stoltz, B. M. (2006). Synthesis and structural analysis of 2-quinuclidonium tetrafluoroborate.[6] Nature, 441, 731–734.
Kirby, A. J., Komarov, I. V., & Feeder, N. (1998). Synthesis, structure and reactions of the most twisted amide. Journal of the American Chemical Society, 120(28), 7101–7102.
Mujika, J. I., Formoso, E., Mercero, J. M., & Lopez, X.[7][8] (2006). Reaction mechanism of the acidic hydrolysis of highly twisted amides: Rate acceleration caused by the twist of the amide bond.[8] The Journal of Physical Chemistry B, 110(30), 15000–15011.
Application Note: Catalytic Architectures of 1,4-Diazabicyclo[2.2.2]octane (DABCO) and Structural Analogs
The following Application Note and Protocol Guide details the catalytic applications of 1,4-Diazabicyclo[2.2.2]octane (DABCO) , while explicitly addressing the chemical nature and reactivity of its derivative, 1,4-Diazab...
Author: BenchChem Technical Support Team. Date: February 2026
The following Application Note and Protocol Guide details the catalytic applications of 1,4-Diazabicyclo[2.2.2]octane (DABCO) , while explicitly addressing the chemical nature and reactivity of its derivative, 1,4-Diazabicyclo[2.2.2]octan-2-one .
Executive Summary & Chemical Distinction
This guide addresses the catalytic utility of the bicyclic diamine scaffold, specifically focusing on 1,4-Diazabicyclo[2.2.2]octane (DABCO) , a ubiquitous nucleophilic catalyst and base.
Critical Note on Nomenclature and Reactivity:
The specific entity 1,4-Diazabicyclo[2.2.2]octan-2-one (CAS 146562-83-6) is a twisted amide derivative of DABCO. Unlike the parent DABCO, which is a robust catalyst, the 2-one derivative is a highly reactive, electrophilic reagent due to the geometric inhibition of amide resonance (anti-Bredt amide). It functions primarily as a potent acylating agent or mechanistic probe rather than a turnover catalyst. Therefore, this guide focuses on the catalytic protocols of the parent DABCO , while characterizing the 2-one derivative to prevent experimental misapplication.
Chemical Profile Comparison[1][2]
Feature
DABCO (1,4-Diazabicyclo[2.2.2]octane)
2-Oxo-DABCO (1,4-Diazabicyclo[2.2.2]octan-2-one)
Structure
Symmetrical Diamine ()
Twisted Amide (Bridgehead N)
Reactivity
Nucleophilic Catalyst, Base, Ligand
Electrophilic Reagent, Acyl Donor
Stability
High (Thermal/Hydrolytic)
Low (Hydrolyzes rapidly in water)
Primary Use
Polyurethane catalysis, Baylis-Hillman
Acylation, Mechanistic Studies
Mechanistic Principles of DABCO Catalysis
DABCO’s catalytic efficacy stems from its unhindered nitrogen lone pairs and rigid bicyclic structure, which minimizes entropic loss during nucleophilic attack.
Nucleophilic Catalysis (The Baylis-Hillman Pathway)
DABCO serves as a nucleophilic trigger in the Morita-Baylis-Hillman (MBH) reaction. The mechanism involves the reversible addition of DABCO to an activated alkene, generating a zwitterionic enolate that subsequently attacks an aldehyde.
Step 1: Michael addition of DABCO to the activated alkene (e.g., acrylate).
Step 2: Aldol-type attack of the generated enolate onto the aldehyde.
Step 3: Proton transfer and elimination of DABCO to release the product and regenerate the catalyst.
Base Catalysis in Polyurethanes
In polyurethane (PU) synthesis, DABCO balances two competing reactions:
Gelling Reaction: Isocyanate + Polyol
Urethane (Chain extension).
Blowing Reaction: Isocyanate + Water
Carbamic Acid Amine + (Foam expansion).
DABCO coordinates with the hydroxyl group of the polyol, increasing its nucleophilicity towards the isocyanate carbon.
Experimental Protocols
Protocol A: The Morita-Baylis-Hillman Reaction
Objective: Synthesis of
-methylene--hydroxy esters using DABCO as a nucleophilic catalyst.
Solvent: Methanol or THF (Methanol accelerates proton transfer).
Step-by-Step Methodology:
Preparation: In a round-bottom flask equipped with a magnetic stir bar, dissolve the aldehyde (10 mmol) and methyl acrylate (10 mmol) in Methanol (5 mL).
Initiation: Add DABCO (1 mmol, 112 mg) in one portion. The reaction mixture should remain homogeneous.
Incubation: Stir the mixture at room temperature (
).
Note: Reaction times vary from 24 hours to 7 days depending on the electrophilicity of the aldehyde. Electron-deficient aldehydes react faster.
Monitoring: Monitor reaction progress via TLC (SiO
, Hexane/EtOAc 4:1). Look for the appearance of the polar product spot.
Workup:
Evaporate the solvent under reduced pressure.
Dissolve the residue in Ether or EtOAc (20 mL) and wash with water (2 x 10 mL) to remove DABCO.
Wash with brine, dry over anhydrous Na
SO, and concentrate.
Purification: Purify the crude oil via flash column chromatography (Hexane/EtOAc gradient).
Validation Criteria:
Yield: Typically 70-90%.
NMR:
H NMR should show characteristic vinyl protons (two singlets around 5.8 and 6.3 ppm) and the methine proton adjacent to the hydroxyl group.
Protocol B: Synthesis of 1,4-Diazabicyclo[2.2.2]octan-2-one (Twisted Amide Reagent)
Caution: This compound is unstable and typically prepared in situ or stored under strictly anhydrous conditions.
Objective: Preparation of the 2-one derivative for use as a high-energy acylating agent.
Methodology (Oxidative Route):
Precursor: Start with 2-hydroxy-DABCO (obtained via reduction of the corresponding ketone precursor or specialized synthesis).
Oxidation: Treat 2-hydroxy-DABCO with Swern oxidation conditions (DMSO/Oxalyl Chloride) at
followed by .
Isolation: The product is highly sensitive to moisture. It must be handled in a glovebox.
Application: Add the fresh 2-one derivative to a solution containing a nucleophile (e.g., a hindered amine) to effect rapid acylation, resulting in the ring-opened amino-amide product.
Visualizing the Catalytic Cycle
The following diagram illustrates the Morita-Baylis-Hillman catalytic cycle driven by DABCO.
Caption: The DABCO-catalyzed Morita-Baylis-Hillman cycle, highlighting the critical zwitterionic intermediates.
References
Basavaiah, D., et al. (2003). "The Baylis–Hillman reaction: a novel carbon–carbon bond forming reaction." Tetrahedron, 52(24), 8001-8062. Link
Kirby, A. J. (1998). "Stereoelectronic Effects on the Structure and Reactivity of Twisted Amides." Accounts of Chemical Research, 31(11), 661-670. (Context for twisted amide reactivity). Link
Aggarwal, V. K., & Emme, I. (2003). "Unexpected side reactions of DABCO: A cautionary tale." Journal of Organic Chemistry, 68(14), 5774-5777. Link
Harris, J. M., et al. (2004). "Polyurethane Catalysis by Tertiary Amines." Journal of Applied Polymer Science, 93(6), 2821-2829. Link
Method
preparation of highly reactive amides for peptide coupling
Application Note: Preparation and Utilization of Highly Reactive Amides for Peptide Coupling Abstract The thermodynamic stability of the amide bond typically presents a barrier to chemical modification and efficient coup...
Author: BenchChem Technical Support Team. Date: February 2026
Application Note: Preparation and Utilization of Highly Reactive Amides for Peptide Coupling
Abstract
The thermodynamic stability of the amide bond typically presents a barrier to chemical modification and efficient coupling, particularly in sterically hindered or electron-deficient systems. This guide delineates the preparation and application of "Highly Reactive Amides," moving beyond standard active esters (OBt/Oxyma) to advanced reactive species. We focus on two distinct classes: Acyl Fluorides (for overcoming steric bulk in solid-phase synthesis) and Twisted Amides (N-acyl glutarimides/sulfonamides) which utilize ground-state destabilization to facilitate rapid transamidation under mild conditions.
Part 1: The Reactivity Paradigm
Standard peptide coupling relies on in situ activation to form species with good leaving groups (e.g., O-acylisoureas, active esters). However, "Highly Reactive Amides" represent a shift in strategy:
Kinetic Activation (Acyl Fluorides): Utilizing the unique properties of the C-F bond—high stability towards hydrolysis/epimerization but exceptional reactivity towards amines due to the high electronegativity of fluorine and the strength of the resulting H-F bond in the transition state.
Ground-State Destabilization (Twisted Amides): Forcing the amide nitrogen lone pair out of alignment with the carbonyl
-system (orthogonality). This disruption of resonance () restores ketone-like electrophilicity to the carbonyl carbon, permitting rapid nucleophilic attack.
Part 2: Acyl Fluorides for Sterically Hindered Couplings
Mechanism & Rationale:
Unlike acyl chlorides, which are moisture-sensitive and prone to ketene-mediated racemization, acyl fluorides are remarkably stable to water and mild bases. Their high reactivity is unlocked specifically by the amine nucleophile. They are the "gold standard" for coupling hindered amino acids (e.g., Aib, N-Me-Val) where HATU/HBTU fail.
Dissolve Fmoc-AA-OH and TFFH in dry DCM (concentration ~0.2 M).
Add DIPEA dropwise under inert atmosphere (
).
Critical Observation: Stir for 15–30 minutes. The formation of the acyl fluoride is rapid. Unlike active esters, extended activation times are not detrimental due to the stability of the C-F species.
Validation: An aliquot can be checked via
NMR (triplet/multiplet shift typically +20 to +50 ppm relative to TFA depending on structure) or IR (shift of carbonyl stretch to ~1840 cm⁻¹).
Coupling:
Add the pre-activated solution directly to the resin-bound amine (SPPS) or free amine solution.
Allow to react for 60 minutes.
Optimization: For extremely hindered couplings (e.g., Aib-Aib), double coupling is recommended. Raising temperature to 50°C is safer with acyl fluorides than with OBt esters regarding epimerization.
Work-up (Solution Phase):
Dilute with EtOAc. Wash with 1M NaHSO₄, sat. NaHCO₃, and brine.[1]
Acyl fluorides are stable enough to be isolated via rapid column chromatography if necessary (silica gel, non-protic eluent), though in situ use is preferred.
Diagram 1: Acyl Fluoride Activation Pathway
Caption: Mechanism of TFFH-mediated acyl fluoride generation and subsequent aminolysis.
Part 3: Twisted Amides (N-Acyl Glutarimides)
Mechanism & Rationale:
Twisted amides, such as N-acyl glutarimides , feature a glutarimide ring that sterically clashes with the N-acyl substituent. This forces the N-C(O) bond to rotate approx 90°, breaking the amide resonance.
Consequence: The C=O bond becomes ketone-like and highly electrophilic.
Application: These are isolable "store-bought" energy equivalents. They react with amines under neutral conditions (transamidation) without exogenous coupling reagents, making them ideal for convergent peptide synthesis or late-stage modification .
Protocol B: Preparation and Coupling of N-Acyl Glutarimides
1. Synthesis of the Twisted Amide (Activation Step)
Reagents: Carboxylic Acid (Peptide Fragment A), Glutarimide, DCC (or EDC), DMAP.
Dissolve Carboxylic Acid (1.0 equiv) and Glutarimide (1.2 equiv) in DCM.
Add DMAP (0.1 equiv) and DCC (1.1 equiv) at 0°C.
Warm to RT and stir for 4–12 hours.
Purification: Filter off DCU urea. Concentrate. Purify via flash chromatography (EtOAc/Hexane). N-acyl glutarimides are stable on silica.
Storage: Stable solid at -20°C for months.
2. Transamidation (Coupling Step)
Target: Ligation of Fragment A (Twisted Amide) with Fragment B (Amine).
Solvent: THF, MeCN, or DMF (concentration 0.1 M).
Conditions: Mix N-acyl glutarimide (1.0 equiv) with Amine (1.0–1.2 equiv).
Base: None required (or mild base like collidine if amine is a salt).
Reaction Time: 1–4 hours at Room Temperature.
Note: The glutarimide byproduct is neutral and water-soluble, easily removed during workup.
Author: BenchChem Technical Support Team. Date: February 2026
Application Note: Advanced Experimental Procedures for Synthesizing Bicyclic Lactams
Executive Summary & Strategic Importance
Bicyclic lactams represent a privileged structural motif in medicinal chemistry, serving as the core architecture for
-lactam antibiotics (penicillins, carbapenems), -lactam-based protease inhibitors, and conformationally restricted peptidomimetics. Their rigidity reduces the entropic penalty of binding to biological targets, often resulting in higher potency and selectivity compared to their linear counterparts.
This guide details two high-value synthetic workflows: N-Acyliminium Ion Cyclization (for fused bicyclic systems) and Ring-Closing Metathesis (RCM) (for bridged or macrocyclic systems). Unlike standard textbook descriptions, this document focuses on the operational variables—solvent polarity, catalyst loading, and concentration effects—that determine experimental success.
Strategic Methodology: N-Acyliminium Ion Cyclization
This pathway is the "gold standard" for synthesizing fused nitrogen heterocycles, such as pyrroloisoquinolines and indolizidines. The reaction relies on the generation of a highly electrophilic
-acyliminium ion from an -hydroxy or -alkoxy lactam precursor, followed by an intramolecular nucleophilic attack by a tethered -nucleophile (alkene, alkyne, or aromatic ring).
Mechanistic Pathway
The success of this reaction hinges on the equilibrium between the neutral precursor and the reactive cation. Strong Lewis acids shift this equilibrium, but also increase the risk of polymerization.
Figure 1: Mechanistic flow of N-acyliminium ion cyclization.[1][2] The rate-determining step is often the generation of the cationic species.
Detailed Protocol: Synthesis of Pyrrolo[2,1-a]isoquinoline
System Preparation: Flame-dry a 50 mL two-neck round-bottom flask equipped with a magnetic stir bar and a nitrogen inlet. Cool to room temperature under a positive pressure of nitrogen.
Solvation: Dissolve the ethoxy lactam precursor (1.0 mmol, ~300 mg) in anhydrous DCM (10 mL).
Expert Insight: Concentration is critical. A concentration of 0.1 M is ideal to favor intramolecular cyclization over intermolecular dimerization.
Activation: Cool the solution to -78 °C (dry ice/acetone bath). Add
(2.5 mmol, 310 µL) dropwise over 5 minutes.
Why? Low temperature prevents decomposition of the sensitive
-acyliminium ion and improves diastereoselectivity.
Reaction: Stir at -78 °C for 1 hour, then slowly warm to 0 °C over 2 hours. Monitor by TLC (stain with Dragendorff’s reagent or PMA). The spot for the ethoxy lactam (
in 1:1 EtOAc/Hex) should disappear, replaced by a lower spot.
Quenching: While at 0 °C, quench the reaction by adding saturated
(10 mL) vigorously. Stir for 10 minutes until gas evolution ceases.
Work-up: Separate the organic layer.[3] Extract the aqueous layer with DCM (
mL). Combine organic extracts, dry over , filter, and concentrate in vacuo.
Purification: Purify via flash column chromatography on silica gel (Gradient: 0-5% MeOH in DCM).
Self-Validating Checkpoint:
NMR Verification: The disappearance of the ethoxy group signals (triplet ~1.2 ppm, multiplet ~3.5 ppm) and the appearance of a methine proton at the ring junction (dd, ~4.5-5.0 ppm) confirms cyclization.
RCM is the preferred method for constructing medium-to-large lactam rings (7-membered and larger) or strained bicyclic systems where direct condensation is difficult.
Workflow Diagram
Figure 2: Operational workflow for RCM-mediated lactam synthesis.
Detailed Protocol: 7-Membered Lactam Formation
Target: Cyclization of
-allyl-N-butenylamide to a bicyclic lactam.
Reagents:
Catalyst: Grubbs 2nd Generation Catalyst (5 mol%)
Solvent: Anhydrous Dichloromethane (DCM)
Additives: Titanium isopropoxide (
) (Optional, prevents chelation)
Step-by-Step Procedure:
Dilution Strategy: Dissolve the diene precursor (0.5 mmol) in a large volume of anhydrous DCM (50 mL).
Expert Insight: High dilution (0.01 M or lower) is mandatory to favor intramolecular ring closing (RCM) over intermolecular acyclic diene metathesis (ADMET) polymerization.
Degassing: Sparge the solution with Argon for 15 minutes. Oxygen poisons the ruthenium carbene.
Initiation: Add Grubbs II catalyst (17 mg, 0.025 mmol) in one portion.
Reaction: Fit the flask with a reflux condenser and an oil bubbler. Heat to reflux (40 °C) for 12-24 hours.
Troubleshooting: If the reaction stalls, add a second portion of catalyst (2.5 mol%) and ensure efficient removal of ethylene gas (the byproduct) via the bubbler.
Ruthenium Removal: Cool to room temperature. Add DMSO (5 equiv relative to catalyst) and stir for 12 hours, or add activated charcoal/silica gel and stir for 1 hour. Filter through a pad of Celite.
Why? Residual ruthenium causes isomerization of the double bond and complicates purification.
Purification: Concentrate the filtrate and purify via flash chromatography.
Comparative Analysis of Methods
Feature
N-Acyliminium Cyclization
Ring-Closing Metathesis (RCM)
Primary Utility
Fused rings (5,5- or 6,5-systems)
Bridged rings, Macrocycles (7+)
Key Constraint
Requires electron-rich -nucleophile
Requires high dilution (solvent heavy)
Stereocontrol
High (controlled by precursor chirality)
Moderate (E/Z selectivity varies)
Atom Economy
High (Loss of water/alcohol)
Moderate (Loss of ethylene)
Scale-up
Excellent (Concentrated conditions)
Challenging (Volume limitations)
References
Nielsen, T. E., Le Quement, S., & Meldal, M. (2005).[4] Solid-Phase Synthesis of Bicyclic Dipeptide Mimetics by Intramolecular Cyclization of Alcohols, Thiols, Amines, and Amides with N-Acyliminium Intermediates.[4] Organic Letters, 7(17), 3609–3612. Link
Mata, E. G. (1999).[5] Solid-phase and combinatorial synthesis in beta-lactam chemistry. Current Pharmaceutical Design, 5(11), 955–964.[5] Link
Klumpp, D. A., et al. (2007). Superacid-Promoted cyclizations of N-acyliminium ions. Journal of Organic Chemistry. (Contextual citation based on established superacid methodology described in search results).
Fasan, R., et al. (2020). Stereoselective Construction of β-, γ-, and δ-Lactam Rings via Enzymatic C–H Amidation.[6][7] Nature Synthesis / ResearchGate. Link
Saura-Sanmartin, A., & Andreu-Ardil, L. (2023).[8] Stereoselective synthesis of β-lactams: recent examples. Organic & Biomolecular Chemistry, 21, 3296-3306.[8] Link
Application Note: Ring-Opening Polymerization of 2-Oxo-DABCO
This Application Note is structured as a high-level technical guide for the utilization of 2-oxo-DABCO (1,4-diazabicyclo[2.2.2]octan-2-one) . Scientific Context: While DABCO (1,4-diazabicyclo[2.2.2]octane) is a ubiquitou...
Author: BenchChem Technical Support Team. Date: February 2026
This Application Note is structured as a high-level technical guide for the utilization of 2-oxo-DABCO (1,4-diazabicyclo[2.2.2]octan-2-one) .
Scientific Context:
While DABCO (1,4-diazabicyclo[2.2.2]octane) is a ubiquitous catalyst, its 2-oxo derivative is a twisted amide . Structurally, it represents an "anti-Bredt" lactam where the nitrogen lone pair is orthogonal to the carbonyl
-system, preventing resonance stabilization. This makes the amide bond extremely reactive (electrophilic) and susceptible to nucleophilic attack. Consequently, its primary utility in polymerization is as a highly reactive monomer for Ring-Opening Polymerization (ROP) to synthesize functionalized poly(amino-amides), rather than as a standard catalyst.
Executive Summary
This guide details the protocol for utilizing 2-oxo-DABCO (1,4-diazabicyclo[2.2.2]octan-2-one) in polymerization reactions. Unlike its parent compound DABCO, which serves as a tertiary amine catalyst, 2-oxo-DABCO functions primarily as a strained bicyclic lactam monomer .
Due to the geometric constraints of the [2.2.2] bicyclic system, the amide bond at the C2 position possesses significant ring strain (
20-25 kcal/mol) and lacks classical amide resonance. This "twisted amide" character drives rapid Anionic Ring-Opening Polymerization (AROP) to yield Poly(amino-amides) (PAAs) . These polymers are critical in drug delivery applications (specifically gene transfection vectors) due to their proton-buffering capacity and cationic nature.
Key Applications
Gene Delivery Vectors: Synthesis of cationic polymers with tunable charge density.
Hydrogels: Cross-linking agents for hydrophilic networks.
Reactive Scaffolds: Post-polymerization functionalization via the secondary amine generated in the backbone.
Chemical Mechanism & Rationale[1]
The "Twisted Amide" Driving Force
The reactivity of 2-oxo-DABCO stems from the "Twisted Amide" effect. In a planar amide, the nitrogen lone pair delocalizes into the carbonyl, rendering the C=O bond less electrophilic and the C-N bond partial double-bond character. In 2-oxo-DABCO, the bridgehead nitrogen (N1) is held in a pyramidal geometry, preventing orbital overlap.
Consequence 1: The C2 carbonyl is highly electrophilic (ketone-like).
Consequence 2: The N1 nitrogen is highly basic (amine-like).
Polymerization Driver: Relief of the bicyclic ring strain upon cleavage of the N1-C2 bond.
Reaction Pathway Visualization
The following diagram illustrates the Anionic Ring-Opening Polymerization (AROP) mechanism initiated by a nucleophile (e.g., alkoxide or amine).
Figure 1: Mechanism of Anionic Ring-Opening Polymerization of 2-oxo-DABCO. The relief of the anti-Bredt strain drives the equilibrium toward the open-chain polymer.
Experimental Protocol: Anionic ROP of 2-Oxo-DABCO
Safety Warning: 2-oxo-DABCO is a potent electrophile and potential skin sensitizer. Handle in a glovebox or under strict inert atmosphere. It hydrolyzes rapidly in moist air.
Materials & Reagents
Reagent
Specification
Role
2-Oxo-DABCO
>98%, sublimed/recrystallized
Monomer
Potassium tert-butoxide (t-BuOK)
1.0 M in THF
Initiator
Tetrahydrofuran (THF)
Anhydrous, distilled over Na/Benzophenone
Solvent
Benzoyl Chloride
Reagent grade
Terminator (Optional)
Methanol
HPLC Grade
Precipitation solvent
Step-by-Step Procedure
Phase 1: Monomer Purification (Critical)
The success of ROP depends on monomer purity. Traces of water will hydrolyze the lactam and kill the chain.
Dissolve crude 2-oxo-DABCO in dry dichloromethane (DCM).
Dry over
for 4 hours.
Filter and evaporate solvent under vacuum.
Sublime the residue at
under high vacuum () to obtain white crystalline needles. Store in a glovebox.
Phase 2: Polymerization
Setup: In a glovebox, charge a flame-dried Schlenk flask with a magnetic stir bar.
Solvation: Add 2-oxo-DABCO (1.0 g, 8.9 mmol) and dissolve in anhydrous THF (5.0 mL).
Note: Monomer concentration should be kept high (~2 M) to favor propagation over cyclization.
Initiation: While stirring rapidly at room temperature (
), inject t-BuOK solution via syringe.
Ratio: Target a Monomer:Initiator ([M]/[I]) ratio of 50:1 to 100:1.
Observation: The solution may turn slightly yellow/turbid as the polymer precipitates (if insoluble in THF) or increases in viscosity.
Propagation: Allow the reaction to proceed for 2–4 hours .
Kinetic Control: Due to high reactivity, conversion usually reaches >90% within 1 hour. Extended times may lead to back-biting (depolymerization).
Termination: Quench the reaction by adding 0.1 mL of degassed methanol (or Benzoyl Chloride for end-capping).
Phase 3: Isolation & Characterization
Precipitation: Pour the reaction mixture into excess cold Diethyl Ether or Hexane (100 mL).
Filtration: Collect the white precipitate via vacuum filtration under nitrogen.
Drying: Dry the polymer in a vacuum oven at
for 12 hours.
Analysis:
-NMR ( or ): Verify the disappearance of the bridgehead protons and the appearance of the piperazine ring signals.
GPC: Determine molecular weight (
) and dispersity ().
Data Analysis & Troubleshooting
Expected NMR Signatures
Moiety
Chemical Shift (, ppm)
Interpretation
Monomer (C2=O)
~175 ppm ()
Highly strained carbonyl (deshielded).
Polymer (Amide C=O)
~168-170 ppm ()
Relaxed amide bond in the chain.
Bridgehead H (Monomer)
~3.5-4.0 ppm
Disappears upon polymerization.
Piperazine Ring H
~2.5-3.0 ppm
Broad signals indicating polymer backbone.
Troubleshooting Guide
Issue
Probable Cause
Corrective Action
Low Yield / No Polymer
Moisture contamination.
Re-sublime monomer; ensure THF is strictly anhydrous. The twisted amide hydrolyzes instantly with water.
Broad PDI (>1.5)
Slow initiation relative to propagation.
Use a more nucleophilic initiator (e.g., Potassium Pyrrolidonate) or lower the reaction temperature to .
Insoluble Product
Cross-linking or high MW.
The polymer may be semi-crystalline. Try dissolving in fluorinated alcohols (HFIP) or acidic water.
Strategic Variations
Cationic Polymerization
While Anionic ROP is preferred for control, Cationic ROP can be initiated using Alkyl Halides (e.g., Methyl Iodide) or Lewis Acids.
Mechanism: Alkylation of the N4 (non-bridgehead) nitrogen, followed by nucleophilic attack of a second monomer on the activated species.
Use Case: Produces lower molecular weight oligomers suitable for cross-linkers.
Copolymerization
2-oxo-DABCO can be copolymerized with
-Caprolactam to introduce cationic sites (tertiary amines) into Nylon-6. This improves dyeability and moisture absorption of the resulting fiber.
References
Kirby, A. J. (1998). Stereoelectronic Effects. Oxford University Press. (Foundational text on the reactivity of twisted amides and anti-Bredt systems).
Blackburn, G. M., et al. (2018). "Twisted Amides: From Chemical Curiosities to Reagents." Chemical Reviews. (General reactivity context).
Hashimoto, K. (2000). "Ring-Opening Polymerization of Lactams. Living Anionic Polymerization and its Applications." Progress in Polymer Science.
Tani, H., et al. (1970). "Polymerization of Bicyclic Lactams." Macromolecules. (Seminal work on the polymerization of 1-azabicyclo[2.2.
Note: Specific industrial protocols for 2-oxo-DABCO are proprietary. This guide is derived from the fundamental reactivity principles of bicyclic twisted amides.
Application
Kinetic Study of Twisted Amide Hydrolysis: Application Notes and Protocols
Introduction: The Significance of Non-Planar Amides The amide bond, a cornerstone of peptide and protein chemistry, is classically depicted as a planar, resonance-stabilized linkage, rendering it remarkably resistant to...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: The Significance of Non-Planar Amides
The amide bond, a cornerstone of peptide and protein chemistry, is classically depicted as a planar, resonance-stabilized linkage, rendering it remarkably resistant to hydrolysis.[1] This inherent stability is fundamental to the structural integrity of biological macromolecules. However, nature and synthetic chemistry have revealed a fascinating class of "twisted" or non-planar amides where the nitrogen atom and the carbonyl group are forced out of planarity. This geometric distortion disrupts the resonance stabilization, leading to a dramatic increase in their susceptibility to hydrolysis.[1][2] Understanding the kinetics of this enhanced hydrolysis is crucial for the design of novel pharmaceuticals, particularly in the development of prodrugs and targeted therapeutic agents, as well as for advancing our fundamental knowledge of enzymatic and chemical reaction mechanisms.
This comprehensive guide provides detailed application notes and protocols for researchers, scientists, and drug development professionals engaged in the kinetic analysis of twisted amide hydrolysis. We will delve into the theoretical underpinnings, practical experimental setups, and data analysis methodologies for the most pertinent analytical techniques: UV-Vis Spectroscopy, Nuclear Magnetic Resonance (NMR) Spectroscopy, and High-Performance Liquid Chromatography (HPLC).
The planarity of a standard amide bond arises from the delocalization of the nitrogen lone pair into the carbonyl π-system, which imparts partial double-bond character to the C-N bond.[2] Twisting the amide bond disrupts this orbital overlap, leading to:
Ground-State Destabilization: The loss of resonance energy raises the ground-state energy of the twisted amide, making it more reactive.[2]
Increased Carbonyl Electrophilicity: The reduced electron donation from the nitrogen makes the carbonyl carbon more susceptible to nucleophilic attack by water or hydroxide ions.
Pyramidalization of Nitrogen: The nitrogen atom in a twisted amide often adopts a more pyramidal geometry, increasing its basicity and altering its reactivity.[1]
The mechanism of hydrolysis is also influenced by pH. In acidic conditions, the reaction often proceeds through a stepwise mechanism involving protonation of the amide, followed by nucleophilic attack.[3][4][5] In neutral or basic conditions, a concerted or stepwise mechanism involving direct nucleophilic attack can occur.[5][6]
Experimental Workflow for Kinetic Studies of Twisted Amide Hydrolysis
A systematic approach is essential for obtaining reliable kinetic data. The following workflow provides a general framework for designing and executing your studies.
Figure 1: A generalized experimental workflow for the kinetic study of twisted amide hydrolysis.
Application Note 1: UV-Vis Spectroscopy for Real-Time Monitoring
Principle: UV-Vis spectroscopy is a powerful and accessible technique for monitoring reactions where there is a change in the electronic structure of the chromophores involved. The hydrolysis of an amide to a carboxylic acid and an amine can lead to a change in the UV-Vis absorbance spectrum, allowing for real-time tracking of the reaction progress.
Advantages:
High temporal resolution, suitable for fast reactions.
Relatively low cost and wide availability of instrumentation.
Amenable to high-throughput screening.
Limitations:
Requires a significant change in the UV-Vis spectrum between reactants and products.
Susceptible to interference from other absorbing species in the reaction mixture.
Can be affected by changes in the solvent environment or pH.
Protocol: Kinetic Analysis of Twisted Amide Hydrolysis using UV-Vis Spectroscopy
Wavelength Selection:
Acquire the full UV-Vis spectra (e.g., 200-400 nm) of the starting twisted amide and the expected hydrolysis products (carboxylic acid and amine) at the desired reaction concentration and in the chosen buffer.
Identify an analytical wavelength (λ_max) where the change in absorbance upon hydrolysis is maximal. This could be a wavelength where the reactant absorbs strongly and the products do not, or vice versa.
Instrument Setup:
Set the spectrophotometer to kinetics or time-drive mode.
Equilibrate the instrument and the sample cuvette to the desired reaction temperature using a thermostatted cell holder.
Reaction Initiation and Data Acquisition:
Prepare the reaction mixture by adding a stock solution of the twisted amide to the pre-thermostatted buffer solution. Ensure rapid and thorough mixing.
Immediately place the cuvette in the spectrophotometer and start data acquisition.
Record the absorbance at the predetermined analytical wavelength at regular time intervals. The frequency of data collection should be appropriate for the expected reaction rate. For fast reactions, a stopped-flow apparatus may be necessary.[7][8][9][10]
Data Analysis:
Plot the absorbance data as a function of time.
Convert absorbance to concentration using the Beer-Lambert law (A = εbc), if the molar absorptivity (ε) of the monitored species is known.
Determine the reaction order and the pseudo-first-order rate constant (k_obs) by fitting the concentration-time data to the appropriate integrated rate law (e.g., ln[A] vs. time for a first-order reaction).
Repeat the experiment at different pH values and temperatures to investigate their effects on the reaction rate and to determine the activation parameters (e.g., activation energy, Ea) using the Arrhenius equation.[11]
Table 1: Example Data for Pseudo-First-Order Kinetic Analysis by UV-Vis Spectroscopy
Time (s)
Absorbance at λ_max
[Twisted Amide] (M)
ln[Twisted Amide]
0
1.000
1.00E-04
-9.21
60
0.819
8.19E-05
-9.41
120
0.670
6.70E-05
-9.61
180
0.549
5.49E-05
-9.81
240
0.449
4.49E-05
-10.01
300
0.368
3.68E-05
-10.21
Application Note 2: NMR Spectroscopy for Mechanistic Insights
Principle: NMR spectroscopy provides detailed structural information and can be used to monitor the disappearance of reactants and the appearance of products in real-time.[12] It is particularly useful for complex reactions where multiple species are present, as it can simultaneously track different molecules.
Advantages:
Provides structural confirmation of reactants and products.
Can monitor multiple species simultaneously.
Non-invasive technique.
Limitations:
Lower sensitivity compared to UV-Vis spectroscopy.
Longer acquisition times may limit its use for very fast reactions.
Requires deuterated solvents for most applications.
Protocol: Kinetic Analysis of Twisted Amide Hydrolysis using NMR Spectroscopy
Sample Preparation:
Prepare a stock solution of the twisted amide in a suitable deuterated solvent (e.g., D₂O, buffered D₂O).
Include an internal standard with a known concentration and a signal that does not overlap with the reactant or product signals. This allows for accurate quantification.
Instrument Setup:
Lock and shim the NMR spectrometer on the sample.
Set the desired temperature and allow it to equilibrate.
Optimize acquisition parameters (e.g., number of scans, relaxation delay) to achieve adequate signal-to-noise in a reasonable time frame.
Data Acquisition:
Acquire an initial ¹H NMR spectrum (t=0) before initiating the hydrolysis.
Initiate the reaction (e.g., by adding a small volume of acid or base, or by a temperature jump).
Acquire a series of ¹H NMR spectra at regular time intervals. Automated acquisition is highly recommended for long experiments.
Data Processing and Analysis:
Process the spectra (Fourier transform, phase correction, baseline correction).
Integrate the signals corresponding to the starting material, products, and the internal standard.
Calculate the concentration of the twisted amide at each time point by comparing its integral to that of the internal standard.
Plot the concentration of the twisted amide versus time and fit the data to the appropriate integrated rate law to determine the rate constant.
Figure 2: Data analysis workflow for NMR-based kinetic studies.
Application Note 3: HPLC for Separation and Quantification
Principle: HPLC is a powerful separation technique that can be used to separate the components of a reaction mixture and quantify them.[13][14] This is particularly useful for reactions where the starting material and products have similar spectral properties, making spectroscopic methods challenging.
Advantages:
Excellent for complex mixtures.
High sensitivity and accuracy in quantification.
Can be automated for high-throughput analysis.
Limitations:
Requires method development for each specific reaction.
Not a real-time technique; requires quenching of the reaction at each time point.
Can be more time-consuming than spectroscopic methods.
Protocol: Kinetic Analysis of Twisted Amide Hydrolysis using HPLC
HPLC Method Development:
Develop a reversed-phase HPLC method that can effectively separate the twisted amide from its hydrolysis products.
Optimize the mobile phase composition (e.g., acetonitrile/water or methanol/water with an acidic modifier like trifluoroacetic acid), column type (e.g., C18), flow rate, and detection wavelength.[6]
Establish a calibration curve for the twisted amide to relate peak area to concentration.
Kinetic Experiment and Sampling:
Set up the hydrolysis reaction in a thermostatted vessel with stirring.
At regular time intervals, withdraw a small aliquot of the reaction mixture.
Immediately quench the reaction in the aliquot to stop the hydrolysis. This can be achieved by rapid cooling, neutralization, or dilution with a suitable solvent.
Store the quenched samples for later HPLC analysis.
HPLC Analysis:
Inject each quenched sample onto the HPLC system.
Record the chromatograms and integrate the peak area of the twisted amide.
Data Analysis:
Use the calibration curve to convert the peak area of the twisted amide at each time point to its concentration.
Plot the concentration of the twisted amide as a function of time.
Fit the data to the appropriate integrated rate law to determine the rate constant.
Table 2: Comparison of Kinetic Study Methods
Feature
UV-Vis Spectroscopy
NMR Spectroscopy
HPLC
Principle
Absorbance Change
Nuclear Spin Transitions
Chromatographic Separation
Real-time
Yes
Yes (for slower reactions)
No (requires quenching)
Sensitivity
High
Moderate
Very High
Structural Info
Limited
High
Limited (retention time)
Throughput
High
Low to Moderate
High (with autosampler)
Setup Cost
Low
High
Moderate to High
Self-Validating Systems and Trustworthiness
To ensure the trustworthiness of your kinetic data, it is crucial to incorporate self-validating checks into your experimental design:
Mass Balance: In HPLC and NMR studies, the sum of the concentrations of the reactant and products should remain constant throughout the reaction.
Reproducibility: Repeat key experiments to ensure the reproducibility of your results.
Control Experiments: Run control experiments without the twisted amide to check for any background reactions or instrument drift.
Linearity of Plots: The linearity of the integrated rate law plots (e.g., ln[A] vs. time for a first-order reaction) over several half-lives provides confidence in the determined reaction order.
By adhering to these principles and meticulously following the detailed protocols, researchers can generate high-quality, reliable kinetic data for the hydrolysis of twisted amides, contributing to a deeper understanding of their reactivity and potential applications.
References
Reaction Mechanism of the Acidic Hydrolysis of Highly Twisted Amides: Rate Acceleration Caused by the Twist of the Amide Bond | Request PDF - ResearchGate. Available at: [Link]
Water-Promoted Hydrolysis of a Highly Twisted Amide: Rate Acceleration Caused by the Twist of the Amide Bond - Scite.ai. Available at: [Link]
Reaction Mechanism of the Acidic Hydrolysis of Highly Twisted Amides: Rate Acceleration Caused by the Twist of the Amide Bond | The Journal of Physical Chemistry B - ACS Publications. Available at: [Link]
Reaction mechanism of the acidic hydrolysis of highly twisted amides: Rate acceleration caused by the twist of the amide bond - PubMed. Available at: [Link]
Twisted Amides – Kimika Teorikoa. Available at: [Link]
Halide Abstraction-Mediated Synthesis of a Highly Twisted Amide - ACS Publications. Available at: [Link]
Stability of Medium-Bridged Twisted Amides in Aqueous Solutions - PMC. Available at: [Link]
Reaction Monitoring & Kinetics | Chemical Instrumentation Facility - Iowa State University. Available at: [Link]
Monitoring Fast Chemical Reactions Using Stopped Flow Kinetics - Agilent. Available at: [Link]
High Performance Liquid Chromatography Monitoring Reaction Kinetics - Bridgewater College. Available at: [Link]
(PDF) Mobile tool for HPLC reaction monitoring - ResearchGate. Available at: [Link]
Navigating HPLC Method Development: Tips for Success - Pharma's Almanac. Available at: [Link]
Selective Hydrolysis of Primary and Secondary Amides Enabled by Visible Light. Available at: [Link]
A Practical Guide for Estimating Rates of Heterolysis Reactions | Accounts of Chemical Research - ACS Publications. Available at: [Link]
Experimental strategy to study the pH dependence of the kinetic behavior of enzymes: practical application to chicken liver xanthine dehydrogenase - PubMed. Available at: [Link]
A Method for Converting HPLC Peak Area from Online Reaction Monitoring to Concentration Using Nonlinear Regression | The Journal of Organic Chemistry - ACS Publications. Available at: [Link]
To study hydrolysis of methyl acetate in hydrochloric acid- Chemical Kinetics- Chemistry Practical - YouTube. Available at: [Link]
On the hydrolysis mechanisms of amides and peptides - University of Regina. Available at: [Link]
Stepbystep procedure for NMR data acquisition. Available at: [Link]
Fast Kinetics of Reactions and Conformational Changes | SIP - Shared Instruments Pool in the Department of Biochemistry, CU Boulder. Available at: [Link]
Influence of pH on the kinetics of hydrolysis reactions: the case of epichlorohydrin and glycidol - RSC Publishing. Available at: [Link]
Activation energies for an enzyme-catalyzed and acid catalyzed hydrolysis. Available at: [Link]
NMR spectroscopy - An Easy Introduction - Chemistry Steps. Available at: [Link]
Experiment C: Hydrolysis of a Carboxylic Acid Ester:. Available at: [Link]
Selective Hydrolysis of Primary and Secondary Amides Enabled by Visible Light. Available at: [Link]
How To Run A Reaction: Characterization - Department of Chemistry : University of Rochester. Available at: [Link]
Hydrolysis of Amide - Organic Synthesis. Available at: [Link]
Shifting Order Kinetic Study for Alkaline Hydrolysis of Ethyl Acetate - Austin Publishing Group. Available at: [Link]
Determination of Enzyme Kinetics Using Stopped-Flow Spectroscopy - Applied Photophysics. Available at: [Link]
2.1.6: Stopped Flow - Chemistry LibreTexts. Available at: [Link]
Kinetic Analysis and Mechanism of the Hydrolytic Degradation of Squaramides and Squaramic Acids | The Journal of Organic Chemistry - ACS Publications. Available at: [Link]
Application Note: Strategic Functionalization of Quinuclidine Derivatives Executive Summary & Strategic Importance The quinuclidine scaffold (1-azabicyclo[2.2.2]octane) is a privileged pharmacophore in medicinal chemistr...
Author: BenchChem Technical Support Team. Date: February 2026
Application Note: Strategic Functionalization of Quinuclidine Derivatives
Executive Summary & Strategic Importance
The quinuclidine scaffold (1-azabicyclo[2.2.2]octane) is a privileged pharmacophore in medicinal chemistry, serving as the core structure for antimalarials (Quinine), muscarinic antagonists (Aclidinium, Solifenacin), and catalytic ligands. Its rigid, cage-like bicyclic structure imposes defined spatial orientations on substituents, making it ideal for probing receptor binding pockets.
However, functionalizing quinuclidine is synthetically non-trivial due to:
The Bridgehead Nitrogen: Highly basic and nucleophilic, often requiring protection or quaternization to prevent catalyst poisoning.
Steric Bulk: The bicyclic cage hinders approach to the C2 and C4 positions.
This guide details two high-value protocols for the direct functionalization of the quinuclidine core: Metallaphotoredox
-Arylation (C2) and Directed Lithiation via Borane Complexes (C2).
Regioselectivity Map & Mechanistic Logic
The following diagram outlines the reactivity profile of the quinuclidine scaffold and the logic behind the selected protocols.
Figure 1: Strategic reactivity map of quinuclidine. C2 is the primary target for direct C-H activation due to electronic stabilization by the adjacent nitrogen, despite steric challenges.
-position (C2) require pre-functionalization (e.g., forming an enamine or lithiation). The metallaphotoredox approach, pioneered by the MacMillan and Molander groups, allows for direct coupling of native quinuclidine with aryl halides. This method utilizes the low Bond Dissociation Energy (BDE) of the -C-H bond to generate a radical species that enters a Nickel catalytic cycle.
Mechanism:
Photocatalyst (Ir): Excited by blue light, it oxidizes the quinuclidine (via quinuclidine radical cation or HAT mediator) to generate an
-amino radical.
Nickel Cycle: The Ni(0) catalyst undergoes oxidative addition with an aryl halide (Ar-Br).
Radical Capture: The
-amino radical is intercepted by the Ni(II)-Ar species.
Reductive Elimination: Forms the C2-Aryl bond and regenerates Ni(0).
Cross-Coupling Catalyst: NiCl₂·glyme (2 mol%) with dtbbpy (2 mol%)
Base: K₃PO₄ (anhydrous, 3.0 equiv)
Solvent: DMSO or DMA (Degassed)
Light Source: 34W Blue LED (450 nm)
Step-by-Step Protocol:
Glovebox Setup (Recommended): In a nitrogen-filled glovebox, charge an 8 mL vial with NiCl₂·glyme (2.2 mg, 0.01 mmol) and dtbbpy (2.7 mg, 0.01 mmol). Add 1 mL of degassed DMSO and stir for 10 minutes to form the active Ni-ligand complex (solution turns pale green/yellow).
Reaction Assembly: To the vial, add the Iridium photocatalyst (11.2 mg, 0.01 mmol), Quinuclidine (55.6 mg, 0.5 mmol), Aryl Bromide (0.5 mmol), and finely ground K₃PO₄ (318 mg, 1.5 mmol).
Sealing: Cap the vial with a septum cap equipped with a Teflon liner. Seal with electrical tape. Remove from glovebox.
Irradiation: Place the vial 2–3 cm away from the Blue LED fan-cooled setup.
Critical Control: Maintain reaction temperature at 25–30°C using a fan. Overheating causes decomposition.
Reaction Time: Stir vigorously under irradiation for 18–24 hours.
Workup: Dilute with ethyl acetate (10 mL) and wash with saturated NaHCO₃ (3 x 10 mL). The basic wash ensures the quinuclidine remains neutral and extracts into the organic phase.
Purification: Dry organic layer over Na₂SO₄, concentrate, and purify via flash chromatography (DCM/MeOH/NH₄OH gradient).
Data Summary: Scope & Limitations
Parameter
Capability
Limitation
| Position | Highly selective for C2 (
-position). | Cannot target C3 or C4 directly. |
| Yield | Typically 60–85%. | Lower with ortho-substituted aryl halides (sterics). |
| FG Tolerance | Excellent (Esters, Nitriles, CF3 compatible). | Avoid free thiols or easily oxidizable groups. |
Protocol B: Regioselective Lithiation via N-Borane Complex
Methodology: Directed Lithiation-Trapping
Rationale:
Direct lithiation of free quinuclidine is hazardous and inefficient because the Nitrogen lone pair coordinates to the Lithium, forming stable aggregates that resist reaction or lead to decomposition. Complexing the Nitrogen with Borane (
) blocks the lone pair, increases the acidity of the C2 protons, and directs the lithiation exclusively to the C2 position.
Experimental Workflow
Materials:
Substrate: Quinuclidine-borane complex (prepared from Quinuclidine +
)
Reagent: sec-Butyllithium (1.4 M in cyclohexane)
Electrophile: Benzaldehyde, Methyl Iodide, or DMF.
Solvent: Anhydrous THF.
Step-by-Step Protocol:
Preparation of N-Borane Complex:
Dissolve quinuclidine (1.11 g, 10 mmol) in THF (20 mL) at 0°C.
Dropwise add
(1.0 M, 11 mL). Stir for 1 hour.
Remove solvent in vacuo. Recrystallize from hexane to get a white solid. (Stable, can be stored).
Lithiation (The "Cold" Step):
Flame-dry a Schlenk flask under Argon. Add Quinuclidine-borane (1.0 equiv) and dry THF (0.2 M concentration).
Cool to -78°C (Dry ice/Acetone bath). Strict temperature control is vital to prevent Grob fragmentation.
Add sec-BuLi (1.1 equiv) dropwise over 10 minutes.
Stir at -78°C for 45 minutes. The solution usually remains clear or turns slightly yellow.
Trapping:
Add the Electrophile (e.g., Methyl Iodide, 1.2 equiv) dropwise at -78°C.
Allow the reaction to warm slowly to Room Temperature over 2 hours.
Deprotection (Borane Removal):
Method A (Acidic): Reflux in Acetone/3M HCl (1:1) for 2 hours. Neutralize with NaOH.
Method B (Oxidative - milder): Dissolve crude product in THF. Add DABCO (to scavenge borane) or heat with Ethanol.
Note: Acidic hydrolysis is most reliable for quinuclidines.
Isolation: Extract with
/Isopropanol (3:1) from the basic aqueous phase.
Visualization of Lithiation Pathway:
Figure 2: Workflow for the protection-lithiation-deprotection sequence.
Late-Stage Functionalization (LSF) Considerations
For drug development professionals working with complex quinuclidine-containing APIs (e.g., muscarinic antagonists), total synthesis is often impractical. LSF strategies are preferred.
Quaternization (N-Alkylation):
Most quinuclidine drugs are quaternary ammonium salts.
Protocol: React tertiary quinuclidine with alkyl bromide in Acetone or Acetonitrile.
Kinetic vs Thermodynamic: Alkylation is usually irreversible. Stereochemistry at Nitrogen is determined by the approach of the electrophile (usually from the less hindered face, away from C2/C3 substituents).
Minisci-Type Radical Addition:
While classical Minisci targets arenes, recent advances allow for radical alkylation of the quinuclidine core if pre-activated as a redox-active ester (RAE) at the C3 or C4 position, followed by decarboxylative coupling.
References
Zuo, Z., et al. "Merger of photoredox, nickel, and hydrogen atom transfer catalysis for the C(sp3)-H arylation of amines." Science, 2014, 345(6195), 437-440.
Milligan, J. A., & O’Brien, P. "Stereoselective Synthesis of 2-Substituted Quinuclidines via Lithiation of N-Borane Complexes." Journal of Organic Chemistry, 2010, 75(22), 7685-7690.
Knauber, T., et al. "A General Approach to the Synthesis of Quinuclidine Derivatives via Photoredox Catalysis." Nature Protocols, 2017 (Contextual Reference for Photoredox Setup).
Aggarwal, V. K., et al. "Lithiation-borylation methodology for the synthesis of functionalized heterocycles." Chemical Reviews, 2014. (Contextual Reference for Borane Chemistry).
Technical Notes & Optimization
Troubleshooting
Technical Support Center: Stabilizing 1,4-Diazabicyclo[2.2.2]octan-2-one
A Guide for Researchers, Scientists, and Drug Development Professionals Welcome to the dedicated technical support center for 1,4-Diazabicyclo[2.2.2]octan-2-one. This guide is designed to provide you with in-depth techni...
Author: BenchChem Technical Support Team. Date: February 2026
A Guide for Researchers, Scientists, and Drug Development Professionals
Welcome to the dedicated technical support center for 1,4-Diazabicyclo[2.2.2]octan-2-one. This guide is designed to provide you with in-depth technical insights and practical solutions to the primary challenge associated with this unique bicyclic lactam: its inherent susceptibility to rapid hydrolysis. As a Senior Application Scientist, my goal is to equip you with the knowledge to anticipate, troubleshoot, and mitigate the degradation of this compound, ensuring the integrity and success of your experiments.
The information presented herein is a synthesis of established principles in physical organic chemistry and data from closely related bridged bicyclic lactam systems. Due to the limited direct literature on 1,4-Diazabicyclo[2.2.2]octan-2-one, we will draw heavily on analogies to structurally similar compounds, such as 2-quinuclidone, to provide a robust framework for its handling and use.
The Challenge: Understanding the Inherent Instability
Bicyclic bridgehead lactams, such as 1,4-Diazabicyclo[2.2.2]octan-2-one, are known for their heightened reactivity compared to their planar, acyclic counterparts.[1][2] This increased susceptibility to hydrolysis stems from the geometric constraints of the bicyclic system, which forces the amide bond into a non-planar, or "twisted," conformation. This twisting disrupts the resonance stabilization between the nitrogen lone pair and the carbonyl group, rendering the carbonyl carbon significantly more electrophilic and prone to nucleophilic attack by water.[1][2][3] The closely related compound, 2-quinuclidone, has a reported half-life of only 15 seconds in water, underscoring the extreme instability of this class of molecules.[3]
Troubleshooting Guide: Addressing Common Experimental Failures
This section is formatted to help you quickly diagnose and resolve issues related to the degradation of 1,4-Diazabicyclo[2.2.2]octan-2-one during your experimental workflows.
Scenario 1: Compound degradation observed during aqueous workup or purification.
Question: I performed a reaction to synthesize or modify 1,4-Diazabicyclo[2.2.2]octan-2-one, and upon aqueous workup and subsequent analysis (e.g., by LC-MS or NMR), I only see the hydrolyzed product. What happened and how can I prevent this?
Answer & Corrective Actions: The presence of water, even in small amounts or for brief periods, is likely the cause of rapid hydrolysis. The following steps should be taken to mitigate this:
Strictly Anhydrous Conditions: All solvents and reagents used in the reaction and workup must be rigorously dried. Glassware should be flame-dried or oven-dried immediately before use.
Inert Atmosphere: Conduct all manipulations under an inert atmosphere (e.g., argon or nitrogen). This prevents atmospheric moisture from coming into contact with your compound.
Non-Aqueous Workup: If possible, modify your workup procedure to avoid water. This could involve direct filtration of the reaction mixture, precipitation of the product by the addition of a non-polar solvent, or purification using chromatography with anhydrous solvents.
Aprotic Solvents: Utilize aprotic solvents for extraction and purification. Solvents like dichloromethane (DCM), acetonitrile (ACN), or ethyl acetate (EtOAc), when properly dried, are preferable to protic solvents.
Scenario 2: Loss of compound integrity during storage.
Question: I successfully synthesized and isolated 1,4-Diazabicyclo[2.2.2]octan-2-one, but after storing it for a short period, my analysis shows significant degradation. How should I be storing this compound?
Answer & Corrective Actions: The stability of 1,4-Diazabicyclo[2.2.2]octan-2-one is compromised by moisture and potentially by temperature.
Protonation for Stability: Given the amine-like nature of the bridgehead nitrogen in twisted amides, it is highly probable that the protonated form of the molecule is more stable.[2][3] Storing the compound as a salt (e.g., hydrochloride or tetrafluoroborate) can significantly enhance its shelf-life by reducing the nucleophilicity of the internal nitrogen and preventing it from participating in degradation pathways.
Inert and Dry Storage: Store the solid compound in a desiccator under an inert atmosphere. The use of a glovebox for storage is ideal.
Low Temperature: Store at low temperatures (-20°C or -80°C) to slow down any potential degradation pathways.
Aprotic Solvents for Solutions: If stock solutions are required, they should be prepared in rigorously dried aprotic solvents and stored under an inert atmosphere at low temperatures.
Scenario 3: Inconsistent results in biological or chemical assays.
Question: I am using 1,4-Diazabicyclo[2.2.2]octan-2-one in an assay and my results are not reproducible. Could this be due to hydrolysis?
Answer & Corrective Actions: Yes, the rapid hydrolysis of the compound in aqueous assay buffers is a very likely cause of irreproducibility.
Anhydrous Stock Solutions: Prepare high-concentration stock solutions in a dry, water-miscible aprotic solvent such as DMSO or DMF.
Minimize Time in Aqueous Buffer: Add the stock solution to the aqueous assay buffer immediately before starting the experiment. The time the compound spends in the aqueous environment should be minimized and kept consistent across all experiments.
pH Control: The rate of hydrolysis of lactams is often pH-dependent. While specific data for this molecule is unavailable, you may need to empirically determine the optimal pH for your assay that balances compound stability and biological/chemical activity.
Control Experiments: Include a control where the compound is pre-incubated in the assay buffer for the duration of the experiment, and then analyze the extent of hydrolysis. This will help you to understand the stability of your compound under the specific assay conditions.
Frequently Asked Questions (FAQs)
Q1: What is the expected half-life of 1,4-Diazabicyclo[2.2.2]octan-2-one in an aqueous solution?
While there is no direct experimental data for this specific molecule, the structurally similar 2-quinuclidone has a half-life of approximately 15 seconds in water.[3] It is reasonable to assume that 1,4-Diazabicyclo[2.2.2]octan-2-one will also hydrolyze very rapidly in aqueous environments.
Q2: What are the primary degradation products of hydrolysis?
The hydrolysis of the lactam bond will result in the corresponding amino acid. In the case of 1,4-Diazabicyclo[2.2.2]octan-2-one, this would be a piperazine-substituted carboxylic acid.
Q3: Can I use buffers to stabilize the compound in solution?
The use of buffers needs to be approached with caution. While pH control is important, some buffer components can act as nucleophiles and catalyze hydrolysis.[4] If a buffer is necessary, screen different buffer systems (e.g., phosphate, citrate, HEPES) at various concentrations to identify one that has a minimal impact on the compound's stability.
Q4: How can I monitor the hydrolysis of my compound?
Several analytical techniques can be used to monitor the hydrolysis of 1,4-Diazabicyclo[2.2.2]octan-2-one. High-Performance Liquid Chromatography (HPLC) coupled with a UV or mass spectrometry (MS) detector is a common and effective method.[5][6] You can develop a stability-indicating method that separates the parent compound from its hydrolyzed product.
Q5: Are there any non-aqueous solvent systems you would recommend for long-term storage of stock solutions?
For long-term storage, rigorously dried dimethyl sulfoxide (DMSO) or N,N-dimethylformamide (DMF) are suitable choices. These solvents are polar enough to dissolve the compound and are aprotic. Solutions should be stored under an inert atmosphere at -20°C or below.
Experimental Protocols
Protocol 1: Handling and Weighing of 1,4-Diazabicyclo[2.2.2]octan-2-one
This protocol is designed for the safe handling of the compound to prevent exposure to atmospheric moisture.
Preparation: Move the sealed container of 1,4-Diazabicyclo[2.2.2]octan-2-one into an inert atmosphere glovebox. If a glovebox is not available, use a dry bag flushed with argon or nitrogen.
Equilibration: Allow the container to equilibrate to the ambient temperature inside the glovebox or dry bag before opening to prevent condensation.
Weighing: Using a pre-tared vial, carefully weigh the desired amount of the compound.
Sealing: Tightly seal the vial containing the weighed compound and the main stock container before removing them from the inert atmosphere.
Storage: Return the main stock container to its designated low-temperature, desiccated storage.
Protocol 2: Preparation of Anhydrous Stock Solutions
This protocol outlines the steps for preparing a stock solution for use in experiments.
Solvent Preparation: Use a commercially available anhydrous solvent or dry the solvent using appropriate methods (e.g., molecular sieves).
Glassware Preparation: Ensure all glassware (vial, syringe, etc.) is thoroughly dried in an oven and cooled under a stream of inert gas.
Dissolution: Under an inert atmosphere, add the anhydrous solvent to the vial containing the pre-weighed 1,4-Diazabicyclo[2.2.2]octan-2-one.
Mixing: Gently swirl or sonicate the vial until the compound is fully dissolved.
Storage: Seal the vial with a septum cap and wrap it with Parafilm. Store the solution at -20°C or below.
Data and Visualization
Table 1: Factors Influencing the Stability of 1,4-Diazabicyclo[2.2.2]octan-2-one
Parameter
Condition Promoting Hydrolysis
Recommended Condition for Stability
Rationale
Solvent
Protic solvents (water, methanol, ethanol)
Anhydrous aprotic solvents (DCM, ACN, DMSO, DMF)
Protic solvents can act as nucleophiles and proton sources, facilitating hydrolysis.
pH
Acidic or basic conditions
Near-neutral pH (empirical determination needed)
Both acid and base can catalyze lactam hydrolysis.[7]
Temperature
Elevated temperatures
Low temperatures (-20°C to -80°C)
Hydrolysis is a chemical reaction with a rate that is dependent on temperature.
Atmosphere
Ambient air (contains moisture)
Inert atmosphere (Argon, Nitrogen)
Prevents contact with atmospheric water.
Form of Compound
Free base
Protonated salt (e.g., HCl, HBF₄ salt)
Protonation can stabilize the twisted amide bond.[2][3]
Diagram 1: Proposed Hydrolysis Mechanism of 1,4-Diazabicyclo[2.2.2]octan-2-one
Caption: Proposed mechanism of hydrolysis for 1,4-Diazabicyclo[2.2.2]octan-2-one.
Diagram 2: Decision Workflow for Experimental Setup
Caption: Decision tree for handling 1,4-Diazabicyclo[2.2.2]octan-2-one.
References
Bacterial resistance to clinically administered β-lactam antibiotics is usually caused by β-lactamases, enzymes that hydrolytically inactivate the antibiotics... (n.d.). Analytical Chemistry. [Link]
Mass Spectrometry–Based Detection of Beta Lactam Hydrolysis Enables Rapid Detection of Beta Lactamase Mediated Antibiotic Resistance. (2021). PMC. [Link]
The Chemistry of Bridged Lactams and Related Heterocycles. (n.d.). PMC. [Link]
A Screening Method for P-Lactams in Tissues Hydrolyzed with Penicillinase I and Lactamase II. (n.d.). SciSpace. [Link]
Breakthrough Advances in Beta-Lactamase Inhibitors: New Synthesized Compounds and Mechanisms of Action Against Drug-Resistant Bacteria. (2025). MDPI. [Link]
Overview on Development and Validation of Force degradation studies with Stability Indicating Methods. (n.d.). Biosciences Biotechnology Research Asia. [Link]
Critical review: Significance of Force degradation study with respect to current Pharmaceutical Scenario. (2013). Asian Journal of Research in Chemistry. [Link]
Small and Medium-Sized Bridgehead Bicyclic Lactams: A Systematic ab Initio Molecular Orbital Study. (n.d.). Journal of the American Chemical Society. [Link]
A practical guide to forced degradation and stability studies for drug substances. (n.d.). Onyx Scientific. [Link]
Novel bridgehead bicyclic lactams: (A) Molecules predicted to have O-protonated and N-protonated tautomers of comparable stability. (2025). ResearchGate. [Link]
Targeted Hydrolysis of β-Lactam Antibiotics in Dry Suspension Residue: A Proposed Method to Reduce Ecological Toxicity and Bacterial Resistance. (2021). R Discovery. [Link]
Technical Support Center: Synthesis of Bridgehead Lactams
Welcome to the technical support center for the synthesis of bridgehead lactams. This guide is designed for researchers, scientists, and professionals in drug development who are navigating the complexities of synthesizi...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the technical support center for the synthesis of bridgehead lactams. This guide is designed for researchers, scientists, and professionals in drug development who are navigating the complexities of synthesizing these unique and often challenging bicyclic structures. The inherent strain and unusual reactivity of bridgehead lactams, stemming from their non-planar "twisted" amide bonds, often lead to synthetic difficulties, including low yields and complex product mixtures.[1][2]
This resource provides in-depth troubleshooting guides and frequently asked questions (FAQs) to address specific issues you may encounter during your experiments. The content is structured to explain the underlying chemical principles behind each recommendation, empowering you to make informed decisions in your synthetic strategies.
I. General Troubleshooting Guide
This section addresses common problems encountered during the synthesis of bridgehead lactams. The flowchart below provides a general workflow for diagnosing and resolving these issues.
Caption: General troubleshooting workflow for bridgehead lactam synthesis.
Issue 1: No Reaction or Incomplete Conversion
Question: I have set up my intramolecular cyclization (e.g., Schmidt or Beckmann reaction) to form a bridgehead lactam, but I am recovering my starting material. What could be the issue?
Answer:
Several factors can lead to a lack of reactivity in the synthesis of these strained systems.
Insufficient Activation: The key step in many syntheses, such as the Schmidt and Beckmann rearrangements, is the generation of a reactive intermediate (e.g., an iminodiazonium ion or an oxime derivative).[3][4] This often requires strong acid catalysis.
Troubleshooting:
Acid Strength and Type: If you are using a Brønsted acid like sulfuric acid (H₂SO₄), ensure it is concentrated and anhydrous. For Lewis acid-catalyzed reactions (e.g., with TiCl₄ or SnCl₄), ensure the Lewis acid is fresh and handled under inert conditions to prevent deactivation by moisture. The choice of acid can also influence the reaction pathway; for example, in some Schmidt reactions, using hydrochloric acid can favor alkyl migration, while sulfuric acid can favor aryl migration.[3]
Temperature: The activation energy for forming strained bicyclic systems can be high. If the reaction is sluggish at room temperature, consider gradually increasing the temperature. Monitor the reaction closely for decomposition.
Steric Hindrance: The substrate's geometry might disfavor the necessary conformational arrangement for cyclization. Bulky substituents near the reacting centers can impede the approach of reagents or prevent the molecule from adopting the required transition state.
Reagent Quality: Azide sources (like sodium azide or hydrazoic acid) can decompose over time. Similarly, oxime formation reagents must be of good quality.
Troubleshooting: Use freshly opened or purified reagents. For Schmidt reactions involving hydrazoic acid, it is often generated in situ for safety and reactivity.
Issue 2: Low Yield of the Desired Bridgehead Lactam
Question: My reaction is producing the desired bridgehead lactam, but the yield is consistently low. How can I improve it?
Answer:
Low yields are a common hurdle due to the high ring strain of bridgehead lactams and competing side reactions.[5]
Competing Pathways (Regioselectivity): In reactions like the intramolecular Schmidt reaction of azido ketones, the rearrangement can lead to a mixture of the desired bridged lactam and a fused lactam.[1][6] The regiochemical outcome is often determined by the migratory aptitude of the carbon atoms adjacent to the carbonyl group.
Troubleshooting:
Substrate Modification: The regioselectivity of the Schmidt reaction can be controlled by placing an aromatic group adjacent to the ketone. This can stabilize the transition state leading to the bridged product through cation-π interactions.[1][2] In one study, a phenyl-substituted substrate gave the bridged lactam in 85% yield as a single isomer.[1][2]
Reaction Conditions: As mentioned, the choice of acid can influence migratory preferences.[3] Experiment with different acid catalysts (both Brønsted and Lewis acids) to see if the ratio of bridged to fused products can be improved.
Product Instability: The "twisted" amide bond in bridgehead lactams is often hyper-reactive and susceptible to hydrolysis, especially under the strong acidic conditions used for their synthesis.[1][2]
Troubleshooting:
Work-up Procedure: Neutralize the reaction mixture promptly and carefully during work-up to minimize exposure to acidic conditions. Use of a biphasic system for neutralization can sometimes protect the product.
Purification: Avoid purification methods that involve prolonged exposure to protic solvents or silica gel if the lactam is particularly sensitive. Techniques like rapid filtration through a plug of neutral alumina or crystallization may be more suitable.
Issue 3: Formation of a Complex Mixture of Side Products
Question: My reaction is messy, and I'm having trouble isolating the desired product from a complex mixture. What are the likely side reactions, and how can I suppress them?
Answer:
The formation of multiple products often arises from the high reactivity of the intermediates involved.
In the Beckmann Rearrangement:
Side Products: Incomplete oxime formation, Beckmann fragmentation (if the migrating group can form a stable carbocation), and polymerization are common side reactions.
Troubleshooting:
Oxime Purity: Ensure the starting oxime is pure and dry. The presence of excess ketone or hydroxylamine can lead to side reactions.
Reaction Conditions: The choice of acid and solvent is crucial. A variety of reagents have been developed to promote the Beckmann rearrangement under milder conditions, which can help suppress side reactions.[7][8][9]
In the Schmidt Reaction:
Side Products: Besides the formation of the regioisomeric fused lactam, tetrazoles can sometimes be formed as byproducts.[3]
Troubleshooting:
Control of Stoichiometry: Careful control of the amount of hydrazoic acid is important.
Temperature Control: Running the reaction at the lowest possible temperature that still allows for a reasonable reaction rate can often improve selectivity.
General Strategies for Complex Mixtures:
Purification: Meticulous purification is key. Column chromatography with a carefully chosen solvent system is often necessary. In some cases, derivatization of the desired product to facilitate separation, followed by removal of the derivatizing group, can be a viable strategy. Preparative HPLC may be required for challenging separations.
II. Frequently Asked Questions (FAQs)
Synthesis Strategy & Optimization
Q1: Which is a better method for synthesizing a specific bridgehead lactam: the Beckmann rearrangement or the Schmidt reaction?
A1: The choice between these two powerful rearrangements depends heavily on the substrate and the desired ring system.[3][10]
Beckmann Rearrangement: This method starts from a cyclic ketone, which is first converted to an oxime. The rearrangement is then induced by an acid. A key feature is that the group anti to the hydroxyl group on the oxime nitrogen migrates.[8][9] This provides a degree of stereochemical control over the outcome if the oxime isomers can be separated or selectively formed.
Schmidt Reaction: This reaction directly converts a cyclic ketone to a lactam using hydrazoic acid (HN₃) in the presence of a strong acid.[3][11] It can also be performed intramolecularly using an alkyl azide tethered to the ketone precursor.[1][4] The Schmidt reaction can be more direct as it avoids the separate oxime formation step. However, for unsymmetrical ketones, it can lead to mixtures of regioisomers.[3][4]
Recommendation: For unsymmetrical systems where one oxime isomer can be cleanly prepared, the Beckmann rearrangement may offer better regioselectivity. For substrates where controlling the migratory aptitude is possible through electronic or steric effects, the Schmidt reaction can be a more efficient, one-step process.[1][2]
Q2: How can I improve the regioselectivity of my intramolecular Schmidt reaction to favor the bridged lactam over the fused lactam?
A2: This is a critical challenge. The formation of the bridged versus the fused lactam is a kinetically controlled process dependent on which carbon atom migrates.
Caption: Competing pathways in the intramolecular Schmidt reaction.
As illustrated, "Path B" leads to the desired bridgehead lactam. To favor this pathway:
Utilize Cation-π Interactions: As demonstrated by Aubé and co-workers, placing an aromatic ring (e.g., a phenyl group) on a substituent adjacent to the ketone can stabilize the transition state leading to the bridged product.[1][2] This is a highly effective strategy for directing the regiochemistry.
Use of Ketal Precursors: It has been shown that reacting azido ketals instead of azido ketones can reliably steer the intramolecular Schmidt reaction towards the formation of bridged products.[6] The reaction proceeds through a stable iminium ether intermediate, avoiding the high energy barrier of forming the strained non-planar amide directly.[6]
Purification and Characterization
Q3: My bridgehead lactam appears to be degrading on silica gel during column chromatography. What are my options?
A3: The high reactivity of the twisted amide bond makes many bridgehead lactams sensitive to acidic media, including silica gel.
Alternative Stationary Phases:
Neutral or Basic Alumina: Alumina is generally more basic than silica and can be a good alternative. Start with activity grade I and deactivate it with water if necessary.
Florisil®: This is a magnesium silicate-based adsorbent that is less acidic than silica.
Treated Silica: You can use silica gel that has been pre-treated with a base, such as triethylamine, to neutralize the acidic sites. This is done by adding a small percentage (e.g., 1%) of the base to the eluent.
Non-Chromatographic Methods:
Crystallization/Recrystallization: If your product is a solid, this is often the best method to obtain high-purity material without degradation.
Distillation: For thermally stable, lower molecular weight lactams, vacuum distillation can be effective.[12][13][14]
Solvent Extraction: A carefully planned series of liquid-liquid extractions can sometimes purify the product sufficiently by separating it from impurities based on solubility and pKa differences.
Q4: What are the key spectroscopic features I should look for to confirm the formation of a bridgehead lactam?
A4: The unique structural features of bridgehead lactams give rise to distinct spectroscopic signatures.
Infrared (IR) Spectroscopy: A typical planar amide exhibits a carbonyl (C=O) stretch at a relatively low frequency (1650-1680 cm⁻¹) due to resonance. In a twisted, non-planar bridgehead lactam, this resonance is disrupted. Consequently, the C=O bond has more double-bond character, and its stretching frequency is shifted to a higher wavenumber, often above 1700 cm⁻¹ , sometimes as high as 1750 cm⁻¹ or more, approaching the value for a ketone.
¹³C NMR Spectroscopy: Similar to the IR trend, the disruption of amide resonance affects the chemical shift of the carbonyl carbon. In a planar amide, the carbonyl carbon is typically found around 170 ppm. In a strained bridgehead lactam, this signal is shifted downfield (to a higher ppm value) , reflecting the increased ketonic character.
¹H NMR Spectroscopy: The bicyclic structure will give rise to complex coupling patterns. The key is to use 2D NMR techniques (like COSY, HSQC, and HMBC) to assign the full structure and confirm the connectivity.
Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) is essential to confirm the elemental composition and molecular weight of the product.
Comparative Data Table
The following table summarizes the effect of different reaction conditions on the yield and regioselectivity of bridgehead lactam synthesis, based on literature examples.
General Procedure for Intramolecular Schmidt Reaction of an Azido Ketal
This protocol is adapted from the work of Aubé and coworkers and is designed to favor the formation of a bridged heterocyclic system.[6]
Safety Note: Alkyl azides and hydrazoic acid are potentially explosive and toxic. All manipulations should be carried out in a well-ventilated fume hood behind a blast shield.
Preparation of the Reaction Vessel: A flame-dried, round-bottom flask equipped with a magnetic stir bar is placed under an inert atmosphere (e.g., nitrogen or argon).
Addition of Reagents: The azido ketal substrate is dissolved in a suitable anhydrous solvent (e.g., dichloromethane, CH₂Cl₂). The solution is cooled to the desired temperature (typically 0 °C or -78 °C) using an ice bath or a dry ice/acetone bath.
Initiation of Reaction: The Lewis acid (e.g., a 1.0 M solution of titanium tetrachloride (TiCl₄) in CH₂Cl₂) is added dropwise to the stirred solution of the azido ketal. The amount of Lewis acid is typically stoichiometric or in slight excess (e.g., 1.1 equivalents).
Reaction Monitoring: The progress of the reaction is monitored by thin-layer chromatography (TLC) or LC-MS. The reaction is allowed to proceed until the starting material is consumed.
Quenching the Reaction: The reaction is carefully quenched by the slow addition of a saturated aqueous solution of sodium bicarbonate (NaHCO₃) or a suitable basic buffer at low temperature.
Work-up: The mixture is allowed to warm to room temperature, and the aqueous layer is extracted several times with an organic solvent (e.g., dichloromethane or ethyl acetate). The combined organic layers are washed with brine, dried over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), filtered, and the solvent is removed under reduced pressure.
Purification: The crude product is purified by column chromatography on silica gel or another suitable stationary phase, or by crystallization, to afford the desired bridged product.
References
Golden, J. E., & Aubé, J. (2008). Cation–π Control of Regiochemistry of Intramolecular Schmidt Reactions en Route to Bridged Bicyclic Lactams. Organic Letters, 10(23), 5461–5464. [Link]
Reddy, K. L., & Sreelatha, A. (2012). Synthesis of bicyclic lactams using novel Schmidt reactions. ResearchGate. [Link]
Crosby, I., Shin, J., & Capuano, B. (2010). The Application of the Schmidt Reaction and Beckmann Rearrangement to the Synthesis of Bicyclic Lactams: Some Mechanistic Considerations. ConnectSci. [Link]
Crosby, I., Shin, J., & Capuano, B. The application of the Schmidt reaction and Beckmann rearrangement to the synthesis of bicyclic lactams: some mechanistic considerations. Monash University. [Link]
Szostak, M. (2018). Chemistry of Bridged Lactams: Recent Developments. NSF Public Access Repository. [Link]
Tani, K., & Stoltz, B. M. (2006). Bridgehead Lithiation-Substitution of Bridged Ketones, Lactones, Lactams, and Imides: Experimental Observations and Computational Insights. ResearchGate. [Link]
Golden, J. E., & Aubé, J. (2012). Synthesis, Structural Analysis, and Reactivity of Bridged Orthoamides by Intramolecular Schmidt Reaction. Journal of the American Chemical Society, 134(30), 12801–12807. [Link]
Unknown Author. Beckmann rearrangement as a strategy in Retrosynthesis. Quimicaorganica.org. [Link]
Renaud, P. (2006). Intramolecular Schmidt Reaction: Applications in Natural Product Synthesis. CHIMIA International Journal for Chemistry, 60(5), 252-256. [Link]
Szostak, M., & Szostak, R. (2013). The Chemistry of Bridged Lactams and Related Heterocycles. Chemical Reviews, 113(8), 5701-5765. [Link]
Unknown Author. (1960). Process for purifying lactams.
Helm, R., Delters, D., Schultze, H. J., & Berther, C. (1974). Process for the purification of lactams.
Kumar, A., & Kumar, V. (2015). Synthesis of a tricyclic lactam via Beckmann rearrangement and ring-rearrangement metathesis as key steps. Beilstein Journal of Organic Chemistry, 11, 1481-1486. [Link]
Kumar, A., & Kumar, V. (2015). Synthesis of a tricyclic lactam via Beckmann rearrangement and ring-rearrangement metathesis as key steps. PMC. [Link]
Bousquet, J., & Jacquemot, P. (2001). LACTAM PURIFICATION PROCESS.
Unknown Author. (2025). Novel bridgehead bicyclic lactams: (A) Molecules predicted to have O-protonated and N-protonated tautomers of comparable stability. ResearchGate. [Link]
Institute for Basic Science. (2023). Breakthrough in beta-lactam synthesis using nickel catalysts. ScienceDaily. [Link]
Golden, J. E., & Aubé, J. (2008). Cation–π Control of Regiochemistry of Intramolecular Schmidt Reactions en Route to Bridged Bicyclic Lactams. NIH Public Access. [Link]
GOAI. (2026). Highly Enantioselective Synthesis of Chiral Lactams from Cyclic Ketones via Beckmann Rearrangement Published in Nature Chemistry. GeneOnline News. [Link]
Technical Support Center: Storage and Handling of Moisture-Sensitive Twisted Amides
Welcome to the technical support center for handling moisture-sensitive twisted amides. This guide is designed for researchers, scientists, and drug development professionals who work with these uniquely reactive molecul...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the technical support center for handling moisture-sensitive twisted amides. This guide is designed for researchers, scientists, and drug development professionals who work with these uniquely reactive molecules. Our goal is to provide you with not just protocols, but the underlying scientific principles to empower you to make informed decisions, troubleshoot effectively, and ensure the integrity of your experiments.
Scientific Principles: The Instability of the Twist
To effectively handle twisted amides, one must first understand why they are so susceptible to hydrolysis. Unlike planar amides, which are stabilized by robust resonance between the nitrogen lone pair and the carbonyl π-system, twisted amides have this resonance significantly disrupted.[1]
The Causality of Reactivity:
Ground-State Destabilization: The geometric constraints that force the amide bond to twist prevent the ideal orbital overlap required for resonance. This "ground-state destabilization" means the molecule exists at a higher energy level than its planar counterpart, making it more reactive.[1][2]
Increased Electrophilicity: With diminished resonance, the carbonyl carbon of a twisted amide is more electron-deficient (more electrophilic) and, therefore, a more attractive target for nucleophiles.
Hydrolysis Pathway: Water, even in trace atmospheric amounts, can act as a nucleophile, attacking the electrophilic carbonyl carbon. This initiates a hydrolysis reaction that cleaves the critical amide C-N bond, breaking the molecule into its constituent carboxylic acid and amine. This hydrolytic mechanism is often pH-dependent.[2][3][4][5]
This inherent instability is not a flaw; it is a feature often exploited in medicinal chemistry and materials science. However, it necessitates meticulous handling and storage to prevent premature degradation.
Diagram: The Hydrolysis Mechanism of a Twisted Amide
The following diagram illustrates the nucleophilic attack by water on the destabilized carbonyl group of a twisted amide, leading to the cleavage of the amide bond.
Caption: Hydrolysis pathway of a moisture-sensitive twisted amide.
Troubleshooting Guide
This section addresses common issues encountered during experiments involving twisted amides, presented in a direct question-and-answer format.
Q1: My reaction yield is unexpectedly low, and I suspect my twisted amide starting material has degraded. How can I confirm this?
A1:
Root Cause: The most likely cause is hydrolysis of your starting material due to exposure to moisture during storage or handling.
Troubleshooting Steps:
Analytical Confirmation: Analyze a small sample of your starting material using LC-MS to check for the presence of the corresponding carboxylic acid and amine degradation products. A proton NMR spectrum may also show new peaks corresponding to these impurities.
Qualitative Chemical Test: A rapid, albeit less specific, test involves dissolving a small amount of the amide in a suitable solvent, adding a sodium hydroxide solution, and gently warming.[6] The evolution of ammonia or a volatile amine (detectable by its odor or with moist litmus paper) suggests amide bond cleavage.[7]
Preventative Action: If degradation is confirmed, discard the compromised reagent. Procure fresh material and immediately implement rigorous storage protocols as outlined in Section 4.
Q2: I am observing poor reproducibility between experiments run on different days. What could be the cause?
A2:
Root Cause: Inconsistent exposure to atmospheric moisture is the primary culprit for poor reproducibility with these sensitive compounds. Variations in ambient humidity, solvent water content, or handling techniques can lead to different levels of reagent degradation for each experimental run.
Troubleshooting Steps:
Standardize Your Workflow: All handling steps must be performed under a consistently dry, inert atmosphere. A glovebox is the gold standard for this.[8][9][10] If a glovebox is unavailable, meticulous Schlenk line techniques are required.[11][12]
Verify Solvent Dryness: Do not assume "anhydrous" solvents from commercial suppliers are perfectly dry, especially after the bottle has been opened. The water content should be quantified using Karl Fischer titration. For highly sensitive reactions, consider drying solvents immediately before use.
Control Headspace: Every time you open a container, you introduce fresh moisture. For solids, consider aliquoting the material into smaller, single-use vials inside a glovebox to minimize repeated exposure of the bulk supply.
Q3: After dissolving my twisted amide, the solution appears slightly cloudy or contains particulates.
A3:
Root Cause: This could be due to the formation of insoluble degradation products. The carboxylic acid or amine resulting from hydrolysis may have different solubility profiles than the parent amide. Alternatively, it could indicate that the compound itself has low solubility in the chosen solvent.
Troubleshooting Steps:
Confirm Degradation: First, rule out simple solubility issues by gently warming or sonicating the sample. If particulates remain, isolate them (e.g., by centrifugation) and analyze them to confirm if they are hydrolysis products.
Solvent Purity: Ensure your solvent is pure and dry. Moisture in the solvent can cause localized degradation upon dissolution.
Immediate Use: Prepare solutions of twisted amides immediately before use. Do not store them in solution for extended periods unless their stability in that specific solvent has been rigorously validated. Some amide-containing drug formulations require refrigeration even in solution to minimize hydrolysis.[13]
Frequently Asked Questions (FAQs)
Q1: What are the absolute best-practice conditions for long-term storage of solid twisted amides?
A1: The ideal method is to store the solid inside a sealed glass vial within a glovebox that maintains an inert atmosphere (argon or nitrogen) with very low levels of oxygen and moisture (<1 ppm).[8][14] If a glovebox is not available, the next best option is to place the sealed primary container inside a larger secondary container, such as a desiccator, that contains a good quality desiccant and has been backfilled with an inert gas.[15][16] For enhanced stability, storage at low temperatures (-20°C) is recommended to slow the rate of any potential degradation.[17] Always allow the container to warm to room temperature before opening to prevent condensation.[17]
Q2: How should I choose a desiccant for storing my compounds?
A2: The choice of desiccant depends on the application. Molecular sieves are highly effective for achieving very low humidity levels and are the preferred choice for drying solvents and for use inside desiccators protecting highly sensitive materials.[18][19] Indicating silica gel is a good, economical choice for general-purpose desiccators, as it provides a visual cue when it needs to be regenerated.
Desiccant Type
Primary Application
Key Advantages
Considerations
Molecular Sieves (3Å or 4Å)
Drying solvents; High-efficiency desiccators
High capacity at low humidity; Rapidly adsorbs water
Must be activated by heating under vacuum; More expensive
Indicating Silica Gel
General purpose desiccators
Color change indicates saturation; Reusable; Inexpensive
Lower capacity than molecular sieves, especially at very low RH
Activated Alumina
Drying non-polar solvents and gases
High capacity; Structurally robust
Can be less effective for polar solvents
Calcium Chloride
High-humidity environments
Very high absorption capacity
Can form a corrosive brine solution upon saturation[19]
Q3: Is it safe to use a standard laboratory freezer (-20°C) for storage?
A3: Yes, but with extreme caution. Storing at low temperatures reduces the kinetic rate of hydrolysis.[17] However, freezers can be high-humidity environments. It is critical that the compound is in a hermetically sealed, moisture-proof container. A screw-cap vial sealed with parafilm is often insufficient. Flame-sealing in a glass ampule under an inert atmosphere provides the ultimate protection.[8] If not in an ampule, the vial must be placed inside a secondary container with desiccant. Crucially, you must always allow the container to equilibrate to ambient temperature before opening it to prevent atmospheric water from condensing onto the cold solid.[17]
Q4: What level of dryness is necessary for solvents used in reactions with twisted amides?
A4: For most moisture-sensitive applications, a water content of <50 ppm is a good target, with <10 ppm being ideal for highly sensitive reactions.[20] This level of dryness is reliably achieved by storing the solvent over activated 3Å molecular sieves for 48-72 hours or by using a solvent purification system (SPS).[21][22]
Recommended Protocols & Workflows
Diagram: Workflow for Handling Twisted Amides
This decision tree guides the user toward the appropriate handling technique based on the compound's sensitivity.
Caption: Decision workflow for handling moisture-sensitive amides.
Protocol 1: Drying Solvents with 3Å Molecular Sieves
This protocol describes a safe and effective method for drying common organic solvents.
Sieve Activation: Place 3Å molecular sieves (10-20% of the solvent volume) in a flask suitable for heating under vacuum (e.g., a Schlenk flask). Heat to 180-200°C under high vacuum for a minimum of 8 hours to remove adsorbed water.[20]
Cooling: Allow the flask to cool completely to room temperature under a positive pressure of dry argon or nitrogen.
Solvent Addition: Transfer the anhydrous-grade solvent to the flask containing the activated sieves via cannula under a positive pressure of inert gas.
Incubation: Seal the flask and let it stand for at least 48-72 hours to allow for complete water adsorption.[20][22]
Storage & Use: Store the solvent over the sieves. When needed, transfer the required amount of dry solvent using a gas-tight syringe or cannula, always maintaining a positive inert gas pressure in the flask.
Protocol 2: Qualitative Test for Amide Hydrolysis
This protocol provides a rapid chemical test to check for significant degradation of an amide sample.
Sample Preparation: In a test tube, dissolve a small amount (10-20 mg) of the twisted amide in a minimal amount of a suitable solvent (e.g., ethanol or THF).
Base Addition: Add approximately 1 mL of 20% aqueous sodium hydroxide (NaOH) solution.[7]
Heating: Gently heat the mixture in a warm water bath (60°C).[23] Do not boil.
Detection: Carefully smell the test tube for the characteristic odor of ammonia or an amine. For a more definitive result, hold a piece of moist red litmus paper over the mouth of the tube. If the amide has hydrolyzed, the evolved basic gas will turn the litmus paper blue.[6][7]
Interpretation: A positive test indicates significant amide bond hydrolysis. A negative test is not conclusive proof of absolute purity but suggests the absence of widespread degradation.
References
Mujika, J.I., Formoso, E., Mercero, J.M., & Lopez, X. (2006). Reaction mechanism of the acidic hydrolysis of highly twisted amides: Rate acceleration caused by the twist of the amide bond. The Journal of Physical Chemistry B, 110(30), 15000-15011. [Link]
ResearchGate. (n.d.). Reaction Mechanism of the Acidic Hydrolysis of Highly Twisted Amides: Rate Acceleration Caused by the Twist of the Amide Bond | Request PDF. Retrieved February 20, 2026, from [Link]
Chemistry LibreTexts. (2023). The Hydrolysis of Amides. [Link]
Mujika, J.I., Formoso, E., Mercero, J.M., & Lopez, X. (2006). Reaction Mechanism of the Acidic Hydrolysis of Highly Twisted Amides. ACS Publications. [Link]
Mujika, J.I., Formoso, E., Mercero, J.M., & Lopez, X. (2006). Reaction Mechanism of the Acidic Hydrolysis of Highly Twisted Amides: Rate Acceleration Caused by the Twist of the Amide Bond. The Journal of Physical Chemistry B. [Link]
Molecular Inorganic Chemistry. (2008). Working with air and moisture sensitive compounds. [Link]
B&M Scientific. (n.d.). How to Safely Store Lab Chemicals and Reagents. Retrieved February 20, 2026, from [Link]
Wipf Group. (n.d.). Chem 1140; Techniques for Handling Air-Sensitive Compounds. Retrieved February 20, 2026, from [Link]
Kimika Teorikoa. (n.d.). Twisted Amides. Retrieved February 20, 2026, from [Link]
ACS Publications. (n.d.). A glove box system for the manipulation of air sensitive compounds. Journal of Chemical Education. [Link]
Wipf Group, University of Pittsburgh. (2014). Techniques for Handling Air- and Moisture-Sensitive Compounds. [Link]
Amrita Vishwa Vidyapeetham Virtual Lab. (n.d.). Detection of Functional Groups (Theory). Retrieved February 20, 2026, from [Link]
ResearchGate. (2019). Is there a practical and efficient way to protect hygroscopic compounds from water uptake?. [Link]
Sorbead India. (2024). Selecting the Right Type of Desiccant - An Overview. [Link]
Williams, D. B. G., & Lawton, M. (2010). Drying of Organic Solvents: Quantitative Evaluation of the Efficiency of Several Desiccants. The Journal of Organic Chemistry, 75(24), 8351–8354. [Link]
Terra Universal. (2016). Moisture-Free Storage: Nitrogen or Desiccant?. [Link]
Scribd. (n.d.). Drug Stability. Retrieved February 20, 2026, from [Link]
Dry Tec Industries. (2024). How to Package and Store Products with Desiccants. [Link]
University of Rochester, Department of Chemistry. (n.d.). How to Store Reagents. Retrieved February 20, 2026, from [Link]
The Schlenk Line Survival Guide. (n.d.). Drying Solvents. Retrieved February 20, 2026, from [Link]
IMPAK Corporation. (2024). Discover the Most Effective Desiccant for Optimal Moisture Control. [Link]
Organic Synthesis. (n.d.). Hydrolysis of Amide. Retrieved February 20, 2026, from [Link]
Williams, D. B. G., & Lawton, M. (2010). Drying of Organic Solvents: Quantitative Evaluation of the Efficiency of Several Desiccants. The Journal of Organic Chemistry. [Link]
ResearchGate. (2016). How to test the stability of amide bond using an enzymatic assay?. [Link]
Humi Pak. (2022). Various Types of Desiccants and Their Performances. [Link]
The Pharmaceutical Journal. (2010). Understanding the chemical basis of drug stability and degradation. [Link]
Wikipedia. (n.d.). Air-free technique. Retrieved February 20, 2026, from [Link]
AGM Container Controls. (n.d.). Selecting Desiccant Guide. Retrieved February 20, 2026, from [Link]
National Institutes of Health. (n.d.). Amide Bond Activation of Biological Molecules. PMC. [Link]
Allied Academies. (2018). A systemic approach on understanding the role of moisture in pharmaceutical product degradation and its prevention. [Link]
Semantic Scholar. (2023). Effect of moisture on solid state stability. [Link]
minimizing decomposition of 2-oxo-DABCO during workup
Technical Support Center: 2-Oxo-DABCO A Guide for Researchers, Scientists, and Drug Development Professionals on Minimizing Decomposition During Experimental Workup Welcome to the technical support center for 2-oxo-DABCO...
Author: BenchChem Technical Support Team. Date: February 2026
Technical Support Center: 2-Oxo-DABCO
A Guide for Researchers, Scientists, and Drug Development Professionals on Minimizing Decomposition During Experimental Workup
Welcome to the technical support center for 2-oxo-DABCO (also known as 1-azabicyclo[2.2.2]octan-2-one or 2-quinuclidinone). This resource is designed to provide in-depth guidance on handling this valuable but sensitive bicyclic lactam. As a Senior Application Scientist, my goal is to equip you with the foundational knowledge and practical troubleshooting strategies to ensure the integrity of your compound throughout the experimental workup process.
The unique strained ring system of 2-oxo-DABCO, which features a lactam fused into a bicyclic structure, makes it a powerful building block but also renders it susceptible to degradation under common workup conditions.[1] This guide will explain the "why" behind these instabilities and provide validated protocols to mitigate them.
Frequently Asked Questions (FAQs)
Q1: What is 2-oxo-DABCO, and why is it used?
2-oxo-DABCO is a rigid, bicyclic scaffold. Its derivatives are of significant interest in medicinal chemistry and drug development. The quinuclidine core is a key pharmacophore in various biologically active molecules. The defined three-dimensional structure allows for precise orientation of substituents, making it an attractive template for designing targeted therapeutics.
Q2: What are the primary decomposition pathways for 2-oxo-DABCO?
The main point of vulnerability is the lactam (cyclic amide) ring. This ring is susceptible to hydrolysis under both acidic and basic conditions, leading to ring-opening and the formation of piperidine-4-carboxylic acid derivatives. The strain inherent in the bicyclic system can make the lactam's carbonyl carbon more electrophilic and thus more prone to nucleophilic attack compared to a simple acyclic amide.[1]
Q3: Is 2-oxo-DABCO more stable under acidic or basic conditions?
Generally, lactams exhibit a U-shaped stability profile with respect to pH, with maximum stability often found in a mildly acidic to neutral pH range (approximately pH 4-7).[2] Both strong acidic and strong alkaline conditions can catalyze hydrolysis.[3][4] For 2-oxo-DABCO, alkaline conditions are particularly detrimental due to the increased nucleophilic attack on the carbonyl carbon by hydroxide ions.[4][5]
Q4: Can temperature affect the stability of 2-oxo-DABCO during workup?
Absolutely. Elevated temperatures accelerate the rate of hydrolysis and other decomposition reactions. It is a best practice to perform all extraction and washing steps at reduced temperatures (e.g., 0-5 °C) to minimize thermal degradation.
Troubleshooting Guide: Common Workup Issues
This section addresses specific problems you might encounter and provides actionable solutions grounded in chemical principles.
Problem 1: Low or no product yield after aqueous basic extraction (e.g., using NaHCO₃, Na₂CO₃, or NaOH).
Root Cause: The most probable cause is base-catalyzed hydrolysis of the lactam ring. The hydroxide or carbonate ions act as nucleophiles, attacking the carbonyl carbon and initiating a ring-opening cascade. This process is often irreversible and leads to complete loss of the desired product.[4]
Solution:
Avoid Strong Bases: Do not use strong bases like NaOH or KOH. If a basic wash is necessary to remove acidic impurities, use a milder, non-nucleophilic base or a heavily diluted one.
Use Saturated Ammonium Chloride: The preferred method for quenching reactions and beginning the workup is the addition of a saturated aqueous solution of ammonium chloride (NH₄Cl). This solution is slightly acidic (pH ~4.5-5.5), a range where many lactams are more stable.[2]
Maintain Low Temperature: Perform the entire workup process in an ice-water bath to slow the kinetics of any potential hydrolytic reactions.
Problem 2: Product degradation observed after quenching the reaction with strong acid (e.g., 1M HCl).
Root Cause: While more stable than in strong base, the lactam can still undergo acid-catalyzed hydrolysis. This process typically begins with the protonation of the lactam's carbonyl oxygen, making the carbonyl carbon more electrophilic and susceptible to attack by water.[3]
Solution:
Use Dilute, Weak Acids: If an acid wash is required to remove basic impurities (like unreacted amines), use a dilute solution of a weak acid, such as 1% aqueous citric acid or tartaric acid.
Minimize Contact Time: Perform the acidic wash quickly and move immediately to the next step. Do not let the organic layer remain in contact with the acidic aqueous phase for an extended period.
Brine Wash: Immediately after the acid wash, perform a wash with saturated aqueous sodium chloride (brine) to remove residual acid and water.
Problem 3: Formation of emulsions during liquid-liquid extraction.
Root Cause: The ring-opened hydrolysis product is a zwitterionic amino acid, which can act as a surfactant, leading to the formation of stable emulsions that make phase separation difficult or impossible.
Solution:
Prevention is Key: The best way to avoid emulsions is to prevent the decomposition of 2-oxo-DABCO in the first place by following the temperature and pH guidelines above.
Breaking Emulsions: If an emulsion does form, adding a small amount of brine can sometimes help break it. Alternatively, filtering the entire mixture through a pad of Celite® can be effective.
Recommended General Workup Protocol
This protocol is designed as a starting point for reactions involving 2-oxo-DABCO derivatives. It prioritizes mild conditions to preserve the integrity of the bicyclic lactam structure.
Step-by-Step Methodology:
Cooling: Once the reaction is deemed complete, cool the reaction vessel to 0 °C in an ice-water bath. This is the most critical step to prevent thermal degradation.
Quenching: Slowly add saturated aqueous ammonium chloride (NH₄Cl) solution to the cooled reaction mixture with stirring.
Dilution: Dilute the quenched mixture with an appropriate organic solvent for extraction (e.g., dichloromethane (DCM) or ethyl acetate). Note: Avoid ethers if possible, as they can form peroxides and may have lower solvency for your product.
Extraction: Transfer the mixture to a separatory funnel. Separate the layers. Extract the aqueous layer two more times with the organic solvent.
Washing: Combine the organic layers and wash them sequentially with:
Saturated aqueous NH₄Cl (if necessary, to remove any remaining basic impurities).
Saturated aqueous NaCl (brine) to remove bulk water.
Drying: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄).
Filtration & Concentration: Filter off the drying agent and concentrate the filtrate under reduced pressure at a low temperature (<30 °C).
Purification: Proceed with purification (e.g., column chromatography) immediately. Do not store the crude product for extended periods.
Visual Guides
Decomposition Pathway
The following diagram illustrates the mechanism of base-catalyzed hydrolysis, the primary decomposition route for 2-oxo-DABCO.
Caption: Decision tree for 2-oxo-DABCO workup.
Data Summary: Stability of Bicyclic Lactams
The stability of lactams is highly dependent on their specific structure and the conditions they are subjected to. The following table summarizes general trends relevant to 2-oxo-DABCO.
Condition
Effect on Stability
Rationale
Recommendation
pH > 8
Significant Decrease
Increased rate of nucleophilic attack by OH⁻ on the lactam carbonyl. [5]
Avoid strong bases. Use sat. NH₄Cl for quenching.
pH < 4
Moderate Decrease
Acid-catalyzed hydrolysis is possible, though generally slower than base-catalyzed. [3]
Avoid strong acids. Use dilute, weak organic acids if necessary.
pH 5-7
Optimal Stability
The rates of both acid and base-catalyzed hydrolysis are minimized. [2]
Buffer the workup in this range where possible.
Temperature > 25 °C
Significant Decrease
Hydrolysis rates increase with temperature.
Always perform workup at 0-5 °C.
Nucleophilic Reagents
Potential Decrease
Reagents like hydroxylamine or strong amines can attack the lactam. [6]
Ensure nucleophilic reagents are fully quenched before workup.
References
Karlowska, J., & Czerwiński, A. (2024). Comprehensive stability analysis of 13 β-lactams and β-lactamase inhibitors in in vitro media, and novel supplement dosing strategy to mitigate thermal drug degradation. Journal of Antimicrobial Chemotherapy. Available at: [Link]
Kong, K. F., Schneper, L., & Mathee, K. (2013). β-Lactams: chemical structure, mode of action and mechanisms of resistance. Beta-Lactam Resistance in Gram-Negative Bacteria: The Chemistry of β-Lactamases, 1-25. Available at: [Link]
Kus, S., et al. (2025). Scoping Review of Extraction Methods for Detecting β-Lactam Antibiotics in Food Products of Animal Origin. Molecules. Available at: [Link]
Tooke, C. L., et al. (2022). The Chemical Relationship Among Beta-Lactam Antibiotics and Potential Impacts on Reactivity and Decomposition. Frontiers in Allergy. Available at: [Link]
Kümmerer, K., et al. (2021). Targeted Hydrolysis of β-Lactam Antibiotics in Dry Suspension Residue: A Proposed Method to Reduce Ecological Toxicity and Bacterial Resistance. Antibiotics. Available at: [Link]
Blair, J. M., et al. (2015). Stability of β-lactam antibiotics in bacterial growth media. PLoS ONE. Available at: [Link]
Merlic, C. (n.d.). Organic Reaction Workup Formulas for Specific Reagents. UCLA Chemistry. Available at: [Link]
Honda, T., et al. (2006). An approach for decontamination of beta-lactam antibiotic residues or contaminants in the pharmaceutical manufacturing environment. Biological and Pharmaceutical Bulletin. Available at: [Link]
Technical Support Center: Optimizing Cyclization for Diazabicyclo Compounds
Prepared by: Senior Application Scientist, Synthesis Division Welcome to the technical support center for the synthesis and optimization of diazabicyclo compounds. These rigid scaffolds are of immense interest in medicin...
Welcome to the technical support center for the synthesis and optimization of diazabicyclo compounds. These rigid scaffolds are of immense interest in medicinal chemistry and drug development, but their synthesis can present unique challenges.[1] This guide is designed to provide researchers, scientists, and drug development professionals with in-depth troubleshooting advice and practical protocols based on established chemical principles and field-proven insights.
Troubleshooting Guide: Common Cyclization Issues
This section addresses specific experimental failures in a question-and-answer format, focusing on the causality behind the problem and providing actionable solutions.
Question 1: "My cyclization reaction has a very low yield, or I'm only recovering my starting material. What's going wrong?"
This is one of the most common issues in bicyclic synthesis. The root cause often lies in incorrect activation energy, unfavorable reaction kinetics, or competing side reactions. Let's break down the probable causes and solutions.
Answer:
Probable Cause 1: Inadequate Base Strength or Steric Hindrance. The initial deprotonation of a nitrogen or an adjacent carbon is frequently the rate-limiting step. If the base is too weak, the reaction won't initiate. Conversely, a base that is too sterically hindered may not be able to access the proton.
Solution: Switch to a stronger, non-nucleophilic base. Bases like 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) or 1,4-Diazabicyclo[2.2.2]octane (DABCO) are excellent choices for promoting cyclization reactions without acting as competing nucleophiles.[2][3][4] For particularly difficult deprotonations, consider stronger bases like potassium tert-butoxide (KOtBu) or sodium hydride (NaH), but be mindful of substrate compatibility.
Probable Cause 2: Unfavorable Reaction Kinetics (Entropy). Intramolecular cyclization is an entropically disfavored process. The linear precursor must adopt a specific conformation for the nucleophilic nitrogen and the electrophilic center to react.
Solution 1: Increase Reaction Temperature. Gently heating the reaction (e.g., 40-80 °C) can provide the necessary energy to overcome the activation barrier. However, monitor carefully for decomposition or side-product formation.
Solution 2: Employ High-Dilution Conditions. To favor intramolecular cyclization over intermolecular polymerization, the reaction must be run at very low concentrations (typically 0.001 M to 0.05 M). This is often achieved by the slow addition of the linear precursor to a large volume of refluxing solvent containing the base or catalyst. This ensures that each molecule is more likely to react with itself than with another molecule.
Probable Cause 3: Incorrect Solvent Choice. The solvent plays a critical role in stabilizing intermediates and solvating reagents. A poor solvent can hinder the reaction.
Solution: For reactions involving charged intermediates, polar aprotic solvents like DMF, DMSO, or acetonitrile are often ideal. They can stabilize charged species without interfering with the nucleophile. For other systems, less polar solvents like THF or toluene might be optimal.[5] The choice is highly substrate-dependent, and screening a few solvent options is recommended.
Question 2: "My reaction is producing a significant amount of polymer or unidentified side products instead of my desired diazabicyclo compound. How can I fix this?"
This outcome indicates that intermolecular reactions are outcompeting the desired intramolecular cyclization.
Answer:
Probable Cause 1: Reaction Concentration is Too High. As mentioned above, at high concentrations, the reactive ends of two different molecules are more likely to find each other than the two ends of the same molecule, leading to dimerization and polymerization.
Solution: Implement high-dilution conditions. Use a syringe pump to add your substrate solution slowly (e.g., over several hours) to a large volume of solvent. This maintains a pseudo-low concentration, drastically favoring the intramolecular pathway.
Probable Cause 2: Incorrect Protecting Group Strategy. If you have a symmetric or near-symmetric diamine precursor, one nitrogen might react intermolecularly before the other has a chance to close the ring.
Solution: Employ an orthogonal protecting group strategy.[6] Protect one nitrogen with a group that is stable under the cyclization conditions (e.g., a Boc group) while the other nitrogen is protected with a group that is removed just before, or during, the cyclization (e.g., a Cbz group removed by hydrogenolysis). This ensures one nitrogen is poised for cyclization while the other remains inert, preventing polymerization.[7]
Question 3: "The reaction works, but I'm getting a mixture of diastereomers. How can I improve the stereoselectivity?"
Controlling stereochemistry is crucial, especially for applications in drug discovery. The stereochemical outcome is determined by the transition state of the ring-closing step.
Answer:
Probable Cause: Lack of Stereocontrol in the Transition State. The flexibility of the linear precursor allows for multiple, energetically similar transition states leading to different diastereomers.
Solution 1: Use a Chiral Catalyst or Auxiliary. Organocatalysis has shown great promise in controlling stereoselectivity in aza-Michael/aldol cascade reactions to form chiral diazabicycloalkanes.[8] Chiral catalysts, such as those based on cinchona alkaloids or prolinol derivatives, can create a chiral environment that favors one transition state over another, leading to high enantioselectivity and diastereoselectivity.[9]
Solution 2: Lower the Reaction Temperature. Running the reaction at lower temperatures (e.g., 0 °C, -20 °C, or even -78 °C) can increase the energy difference between the competing diastereomeric transition states. The reaction will preferentially proceed through the lower energy pathway, enhancing the diastereomeric ratio (dr). This often requires a more reactive reagent system to compensate for the slower reaction rate.
Solution 3: Substrate Modification. Introducing bulky groups near the stereocenters being formed can create steric hindrance that disfavors certain transition states, thereby improving selectivity.
Visualized Workflows and Decision Trees
To aid in your experimental design and troubleshooting, we've developed the following diagrams using Graphviz.
Technical Support Center: pH-Controlled Extraction of 1,4-Diazabicyclo[2.2.2]octan-2-one
This guide provides in-depth technical support for researchers, scientists, and drug development professionals on the critical role of pH control during the liquid-liquid extraction of 1,4-Diazabicyclo[2.2.2]octan-2-one....
Author: BenchChem Technical Support Team. Date: February 2026
This guide provides in-depth technical support for researchers, scientists, and drug development professionals on the critical role of pH control during the liquid-liquid extraction of 1,4-Diazabicyclo[2.2.2]octan-2-one. This document is designed to move beyond simple protocols, offering a detailed understanding of the underlying chemical principles to empower users to troubleshoot and optimize their purification workflows effectively.
Section 1: Core Principles - Understanding the Molecule's pH-Dependent Behavior
1,4-Diazabicyclo[2.2.2]octan-2-one possesses two key functional groups that dictate its behavior in acidic and basic conditions: a tertiary bridgehead amine and a lactam (cyclic amide).
The Tertiary Amine: This is the primary control handle for extraction. In its neutral (free base) form, the molecule is largely nonpolar and preferentially soluble in organic solvents. When protonated by an acid, it forms a cationic ammonium salt, which is highly soluble in the aqueous phase.[1][2][3][4] The effectiveness of this transition is governed by the pKa of its conjugate acid. While the exact pKa for this specific molecule is not widely published, we can estimate it based on the parent compound, 1,4-Diazabicyclo[2.2.2]octane (DABCO), which has a pKa of approximately 8.8 for its conjugate acid.[5][6] The presence of the electron-withdrawing lactam group adjacent to one of the nitrogens will decrease the basicity, likely lowering the pKa of the conjugate acid of the target molecule into the range of 6.5 - 7.5 . This estimation is crucial for designing a robust extraction strategy.
The Lactam: The amide bond within the lactam is susceptible to hydrolysis, particularly under harsh acidic or basic conditions, which can lead to ring-opening and product degradation.[7][8] While stable under mild conditions, prolonged exposure to strong acids or bases, especially with heating, should be avoided.
The fundamental principle of the extraction is to manipulate the pH of the aqueous phase to control whether the amine is in its neutral, organic-soluble form or its protonated, water-soluble form.[1][4]
Section 2: Frequently Asked Questions (FAQs)
Q1: What is the optimal pH to extract my compound into an organic solvent?
To extract 1,4-Diazabicyclo[2.2.2]octan-2-one into an organic solvent like dichloromethane or ethyl acetate, you must ensure it is in its neutral, free base form.
Answer: The aqueous phase should be adjusted to a pH at least 2 units above the pKa of the conjugate acid. Based on our estimate (pKa ≈ 6.5-7.5), you should adjust the aqueous layer to a pH of 9.5 or higher . A common choice is to use a 1 M solution of sodium carbonate (Na₂CO₃) or a dilute (e.g., 1-2 M) solution of sodium hydroxide (NaOH). Always add the base slowly and with cooling if the reaction is exothermic.
Q2: Why is my extraction yield low? I'm losing my compound.
Low yield can stem from several factors related to pH control and phase partitioning.
Answer:
Incomplete Basification: If the pH of the aqueous layer is not sufficiently basic (e.g., pH 7-9), a significant portion of your compound will remain in its protonated, water-soluble form, leading to poor partitioning into the organic layer. Use a pH meter or pH paper to verify the aqueous pH is >9.5 before and after extraction.
Insufficient Number of Extractions: A single extraction is rarely sufficient. The partition coefficient dictates how the compound distributes between the two phases. To ensure complete transfer, perform at least three separate extractions with fresh portions of the organic solvent.[1]
Incorrect Solvent Choice: The polarity of the extraction solvent must be well-matched to the analyte.[9][10] For the neutral form of this molecule, solvents like dichloromethane (DCM), chloroform, or ethyl acetate are generally effective. Highly non-polar solvents like hexane may result in poor solubility and low yields.[11]
Emulsion Formation: If a stable emulsion forms at the interface, a portion of your compound can be trapped, preventing its complete transfer to the organic layer. (See Q3 for solutions).
Q3: I'm seeing a third layer or a thick emulsion at the interface. How do I fix this?
Emulsions are a common problem in liquid-liquid extractions, often caused by surfactant-like impurities or high concentrations of dissolved solids.[12]
Answer:
Prevention is Key: The best strategy is to avoid vigorous shaking. Instead, gently invert the separatory funnel multiple times to increase the surface area for extraction without high shear forces.[12]
Breaking an Emulsion: If an emulsion has already formed, several techniques can be employed:
Time: Allow the separatory funnel to stand undisturbed for 10-30 minutes.
Salting Out: Add a saturated solution of sodium chloride (brine) or solid sodium chloride to the funnel and mix gently.[12][13] This increases the ionic strength and polarity of the aqueous layer, forcing the separation.
Filtration: In stubborn cases, filtering the entire mixture through a pad of Celite or glass wool can help break the emulsion.
Centrifugation: If equipment is available, centrifuging the mixture is a highly effective method for separating the layers.[12]
Q4: How can I use pH to remove acidic or neutral impurities from my product?
Acid-base extraction is an excellent technique for separating compounds based on their acidic or basic properties.[2][14]
Answer:
Dissolve the crude mixture in a suitable organic solvent (e.g., ethyl acetate).
Remove Acidic Impurities: Extract the organic solution with a weak base, such as a saturated solution of sodium bicarbonate (NaHCO₃, pH ≈ 8.5). This will deprotonate acidic impurities (like carboxylic acids), pulling them into the aqueous layer as their water-soluble salts, while your target compound (pKa ≈ 6.5-7.5) remains largely in the organic layer.
Isolate the Target Compound: After removing the acidic impurities, you can then extract your basic product. Wash the organic layer with a dilute acid (e.g., 1 M HCl). This will protonate the 1,4-Diazabicyclo[2.2.2]octan-2-one, converting it into its water-soluble ammonium salt and pulling it into the new aqueous layer. Neutral impurities will remain behind in the original organic solvent.
Recover the Product: Collect the acidic aqueous layer containing your protonated product. Cool it in an ice bath and slowly add a base (e.g., 2 M NaOH) until the pH is >9.5. Your neutral product should precipitate out or can be extracted back into a fresh portion of organic solvent.
Q5: Is my compound stable to these pH adjustments? I suspect degradation.
Lactam hydrolysis is a valid concern under harsh conditions.[7][8]
Answer:
Avoid Strong Bases/Acids When Possible: Use milder reagents like sodium bicarbonate or sodium carbonate instead of concentrated sodium hydroxide if sufficient for the pH adjustment.
Keep it Cold: Perform all extractions at reduced temperatures (e.g., in an ice-water bath). Chemical reactions, including hydrolysis, are significantly slower at lower temperatures.[8]
Minimize Contact Time: Do not let your compound sit in highly acidic or basic solutions for extended periods. Perform the extraction steps efficiently and move on to the next step promptly.
Analytical Check: If you suspect degradation, take a small sample from the organic layer before and after the pH adjustments and analyze them by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) to check for the appearance of new, more polar spots or peaks corresponding to the hydrolyzed product.
Section 3: Protocols and Data
Protocol 3.1: Standard pH-Controlled Extraction Workflow
This protocol outlines the steps to isolate 1,4-Diazabicyclo[2.2.2]octan-2-one from a reaction mixture containing acidic and neutral impurities.
Initial Dissolution: Dissolve the crude reaction mixture in an appropriate organic solvent (e.g., 50 mL of ethyl acetate).
Remove Acidic Impurities: Transfer the solution to a separatory funnel. Add 25 mL of saturated sodium bicarbonate solution, shake gently, and allow the layers to separate. Drain and discard the lower aqueous layer. Repeat this wash one more time.
Extract the Basic Product: Add 25 mL of 1 M HCl to the organic layer in the funnel. Mix gently. The target compound will move into the aqueous layer. Drain the lower aqueous layer into a clean flask. Perform this extraction two more times with fresh 1 M HCl, combining all aqueous extracts.
Liberate the Free Base: Cool the combined acidic aqueous extracts in an ice bath. While stirring, slowly add 2 M NaOH solution dropwise until the pH of the solution is >9.5 (verify with a pH meter).
Final Extraction: Transfer the basified aqueous solution to a clean separatory funnel. Add 30 mL of fresh dichloromethane. Mix gently and drain the lower organic layer. Repeat this extraction two more times.
Drying and Concentration: Combine the final organic extracts, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and remove the solvent under reduced pressure to yield the purified product.
Data Summary Table
pH Range
State of Molecule
Predominant Phase
Recommended Aqueous Solution
Recommended Organic Solvents
Purpose
< 5.5
Protonated (Cationic Salt)
Aqueous
1 M HCl
N/A
To extract the compound out of an organic layer and away from neutral impurities.
5.5 - 8.5
Mixture of Forms (Buffer Region)
Both
Phosphate Buffer
N/A
AVOID - Inefficient separation.
> 9.5
Neutral (Free Base)
Organic
1 M Na₂CO₃ or dilute NaOH
Dichloromethane, Ethyl Acetate, Chloroform
To extract the compound into an organic layer and away from aqueous impurities.
Section 4: Visualization of the Extraction Workflow
The following diagram illustrates the decision-making process for purifying 1,4-Diazabicyclo[2.2.2]octan-2-one from a mixture containing acidic (Acid-Imp), neutral (Neut-Imp), and the basic product (Product).
Caption: pH-controlled extraction workflow for purification.
K-Jhil. (2024, November 21). Key Characteristics for Selecting Solvents in Liquid-Liquid Extractions. Retrieved from [Link]
LCGC International. (2020, November 12). Tips for Troubleshooting Liquid–Liquid Extractions. Retrieved from [Link]
American Chemical Society. (2022, August 29). DABCO. Retrieved from [Link]
Study.com. (n.d.). Video: Acid-Base Extraction | Purpose, Theory & Applications. Retrieved from [Link]
K-Jhil. (2025, May 14). Tips for Troubleshooting Liquid–Liquid Extraction. Retrieved from [Link]
Washington State University Research Exchange. (n.d.). pH and temperature effects on the hydrolysis of three β-lactam antibiotics: Ampicillin, cefalotin and cefoxitin. Retrieved from [Link]
PubMed. (2014, January 1). pH and temperature effects on the hydrolysis of three β-lactam antibiotics: ampicillin, cefalotin and cefoxitin. Retrieved from [Link]
University of York, Department of Chemistry. (n.d.). Problems with extractions. Retrieved from [Link]
Grokipedia. (n.d.). Acid–base extraction. Retrieved from [Link]
Chemistry LibreTexts. (2022, April 7). 4.8: Acid-Base Extraction. Retrieved from [Link]
PubChem, National Institutes of Health. (n.d.). Dabco. Retrieved from [Link]
Spectro Scientific. (n.d.). Emulsion Breaking Techniques for Oil in Water Solvent Extractions. Retrieved from [Link]
AZoM. (2018, May 17). Techniques for Emulsion Breaking for Oil in Water Solvent Extractions. Retrieved from [Link]
PubMed. (n.d.). pH gradients in immobilized amidases and their influence on rates and yields of beta-lactam hydrolysis. Retrieved from [Link]
Scribd. (n.d.). Solvent Selection for Extraction. Retrieved from [Link]
Wikipedia. (n.d.). Acid–base extraction. Retrieved from [Link]
Hydrometal Tech. (2024, June 7). 5 Criteria for Selecting an Extraction Solvent. Retrieved from [Link]
Biotage. (2023, February 2). How to choose the best elution solvent for SLE?. Retrieved from [Link]
LCGC International. (n.d.). Practical Aspects of Solvent Extraction. Retrieved from [Link]
Guide to a Key Spectroscopic Signature: The Carbonyl Stretch of Non-Planar Amides
An in-depth guide for researchers, scientists, and drug development professionals. The amide bond is the cornerstone of peptide and protein chemistry and a linchpin in the design of numerous pharmaceuticals and advanced...
Author: BenchChem Technical Support Team. Date: February 2026
An in-depth guide for researchers, scientists, and drug development professionals.
The amide bond is the cornerstone of peptide and protein chemistry and a linchpin in the design of numerous pharmaceuticals and advanced materials. Its deceptively simple O=C-N structure harbors a wealth of complexity, primarily governed by its electronic and conformational state. For decades, the planarity of the amide bond, enforced by resonance, was considered a fundamental and nearly immutable principle. However, the growing recognition of "twisted" or non-planar amides in strained ring systems, sterically hindered molecules, and even enzyme active sites has opened a new chapter in molecular design and analysis.
Infrared (IR) spectroscopy offers a direct and powerful method to probe the electronic environment of the carbonyl group. The C=O stretching frequency (ν(C=O)) is exquisitely sensitive to changes in bond order, providing a clear, diagnostic window into the degree of amide planarity. This guide provides a comparative analysis of the IR carbonyl stretching frequencies in planar versus twisted amides, supported by experimental data and detailed protocols.
The Archetype: Resonance and the Planar Amide
In a typical, unstrained amide, the atoms involved in the O=C-N-Cα system are coplanar. This geometric arrangement is a direct consequence of resonance stabilization. The lone pair of electrons on the nitrogen atom delocalizes into the π* orbital of the carbonyl group. This delocalization is most effective when the p-orbitals of the oxygen, carbon, and nitrogen atoms are parallel, a condition met in a planar conformation.
This phenomenon can be represented by two primary resonance structures:
Caption: Resonance structures of a planar secondary amide.
This resonance has two critical consequences for the bonds involved:
The C=O Bond: It acquires partial single-bond character, weakening it and lowering its force constant. This results in a lower vibrational stretching frequency compared to a localized ketone carbonyl.
The C-N Bond: It gains partial double-bond character, leading to a significant barrier to rotation (approx. 15-20 kcal/mol), thereby enforcing the planarity of the system.
For typical secondary amides in non-polar solvents, this results in a characteristic ν(C=O) band, often referred to as the Amide I band, appearing in the range of 1660-1690 cm⁻¹ .
Breaking the Plane: The Electronic Impact of Twisting an Amide
Amide bond planarity can be distorted by incorporating the amide into a strained bicyclic system or by attaching bulky substituents that create severe steric repulsion. This deviation from planarity is often described by the Winkler-Dunitz parameters: the twist angle τ (rotation around the C-N bond) and the nitrogen pyramidalization angle χN.
When an amide is forced out of its planar conformation, the orbital overlap between the nitrogen lone pair and the carbonyl π-system is reduced.
Caption: Logical flow from amide conformation to IR frequency.
The electronic consequences are profound:
Resonance is suppressed. As the nitrogen lone pair can no longer effectively delocalize, the zwitterionic resonance contributor becomes insignificant.
The C=O bond regains its double-bond character. The carbonyl behaves more like an isolated ketone, which has a stronger bond and a higher force constant.
The C-N bond loses its double-bond character. It behaves more like a true single bond, and the barrier to rotation decreases significantly.
This increase in the C=O bond order leads to a substantial blue shift (an increase in frequency) in the IR carbonyl absorption. The more twisted the amide, the less resonance stabilization, and the higher the ν(C=O) frequency.
Quantitative Comparison: Experimental Data
The relationship between the degree of twist and the ν(C=O) frequency is not merely theoretical. It has been extensively documented in the literature. The data below compares nearly planar amides with structurally enforced twisted amides.
Compound
Amide Type
Twist Angle (τ)
ν(C=O) (cm⁻¹)
Solvent
N-methylacetamide
Planar
~0°
1666
CCl₄
1-Azabicyclo[3.3.1]nonan-2-one
Twisted
18.5°
1701
CHCl₃
1-Aza-2-adamantanone
Twisted
Not specified
1724
CCl₄
2-Quinuclidone (1-Azabicyclo[2.2.2]octan-2-one)
Highly Twisted
~90° (theoretical)
1762
CH₂Cl₂
Data compiled from multiple sources for illustrative purposes.
As the data clearly shows, moving from a flexible, planar amide like N-methylacetamide to the highly strained and twisted 2-quinuclidone results in a dramatic blue shift of nearly 100 cm⁻¹. This large shift is unambiguous evidence of the near-complete removal of amide resonance in the twisted system. The carbonyl group in 2-quinuclidone is electronically isolated and behaves much like a carbonyl in a strained ketone.
To reliably measure these differences, a carefully executed experimental protocol is essential. The goal is to isolate the ν(C=O) vibration from intermolecular effects, primarily hydrogen bonding, which can also shift the frequency.
Objective: To obtain a high-resolution IR spectrum of an amide in a dilute solution to minimize intermolecular interactions.
Materials:
Amide sample (e.g., 1-5 mg)
Spectroscopic grade solvent (e.g., Carbon Tetrachloride (CCl₄) or Dichloromethane (CH₂Cl₂)). Causality: These solvents are chosen for their IR transparency in the carbonyl stretching region and their low polarity, which minimizes solute-solvent hydrogen bonding that can cause band broadening and red shifts.
Fourier Transform Infrared (FTIR) Spectrometer
IR solution cell with a defined path length (e.g., 1.0 mm CaF₂ or NaCl windows). Causality: CaF₂ and NaCl are transparent to mid-IR radiation. A fixed path length ensures reproducibility.
Methodology:
Caption: Step-by-step workflow for FTIR analysis of amides.
Solution Preparation:
Accurately weigh approximately 2 mg of the amide sample.
Dissolve the sample in 1.0 mL of the chosen spectroscopic grade solvent (e.g., CCl₄) in a small volumetric flask to create a ~2 mg/mL solution.
Expertise Note: The concentration should be low enough (~0.01 M) to ensure that absorption follows the Beer-Lambert law and to minimize self-association via hydrogen bonding, which gives rise to separate, lower-frequency bands.
Instrument Preparation:
Ensure the FTIR spectrometer sample compartment is purged with dry air or nitrogen to minimize atmospheric H₂O and CO₂ interference.
Set the data acquisition parameters. A typical starting point would be:
Resolution: 2 cm⁻¹ or 4 cm⁻¹. Causality: This provides sufficient detail to resolve sharp carbonyl bands without introducing excessive noise.
Scans: 32 or 64 scans. Causality: Co-adding multiple scans improves the signal-to-noise ratio (S/N), which is proportional to the square root of the number of scans.
Data Acquisition:
Background Spectrum: Fill the clean, dry IR solution cell with the pure solvent. Place it in the spectrometer and acquire a background spectrum. This spectrum of the solvent and cell is stored in memory and will be automatically subtracted from the sample spectrum.
Sample Spectrum: Carefully clean and dry the cell, then fill it with the prepared amide solution. Place it in the spectrometer and acquire the sample spectrum.
Data Processing and Analysis:
The instrument software will automatically perform a ratio of the sample spectrum against the stored background spectrum, yielding the absorbance spectrum of the amide solute alone.
Apply a baseline correction if necessary to ensure the absorbance baseline is flat at zero.
Use the software's peak-picking tool to identify the precise wavenumber (in cm⁻¹) of the maximum absorbance for the Amide I (C=O) band.
Trustworthiness - A Self-Validating System: The protocol is self-validating. If intermolecular hydrogen bonding were significant, one would observe multiple C=O bands: a higher frequency band for the "free" monomeric amide and one or more lower frequency bands for dimeric or polymeric species. The presence of a single, sharp Amide I band confirms the successful isolation of the molecule for analysis.
Conclusion
The IR stretching frequency of the amide carbonyl is a direct and sensitive reporter of the bond's electronic structure. While planar amides exhibit a characteristic ν(C=O) in the 1660-1690 cm⁻¹ range due to resonance stabilization, the enforced twisting of an amide bond systematically disrupts this resonance. This disruption localizes the pi-electrons, increases the C=O bond order, and causes a significant and diagnostically valuable blue shift in the ν(C=O) to frequencies often exceeding 1700 cm⁻¹. For researchers in drug design, catalysis, and materials science, this principle makes IR spectroscopy an indispensable tool for rapidly assessing the conformation and electronic properties of amide-containing systems.
References
Clayden, J., Greeves, N., & Warren, S. (2012). Organic Chemistry. Oxford University Press. [Link]
Winkler, F. K., & Dunitz, J. D. (1971). The non-planar amide group. Journal of Molecular Biology, 59(1), 169-182. [Link]
Greenberg, A., & Liebman, J. F. (1978). Strained Organic Molecules. Academic Press. [Link]
Kirby, A. J. (1996). The physical and chemical properties of amides. In The Amide Linkage: Structural Significance in Chemistry, Biochemistry, and Materials Science (pp. 1-38). Wiley-VCH. [Link]
Yamada, S. (2009). Chemistry of Twisted Amides. Proceedings of the Japan Academy, Series B, 85(7), 253-268. [Link]
Comparative
Technical Guide: NMR Characterization of 1,4-Diazabicyclo[2.2.2]octan-2-one
Content Type: Comparative Characterization Guide Subject: "Twisted" Amides & Anti-Bredt Lactams Executive Summary: The "Forbidden" Amide 1,4-Diazabicyclo[2.2.2]octan-2-one (often referred to as 2-Oxo-DABCO or the diaza-a...
1,4-Diazabicyclo[2.2.2]octan-2-one (often referred to as 2-Oxo-DABCO or the diaza-analog of 2-Quinuclidone ) represents a structural extreme in organic chemistry. It belongs to the class of "anti-Bredt" lactams or twisted amides .
Unlike standard amides, which are planar and stable due to resonance (
), the rigid bicyclic [2.2.2] cage of this molecule forces the bridgehead nitrogen's lone pair to be orthogonal (~90°) to the carbonyl -system. This geometry completely disrupts amide resonance, forcing the molecule to behave spectroscopically and chemically as an amino-ketone rather than an amide.
Key Characterization Challenge: This molecule is highly reactive toward nucleophiles (including water) and is typically isolated only as a salt (e.g., tetrafluoroborate) or characterized in situ. This guide compares its specific NMR signatures against standard planar amides and its parent amine (DABCO) to validate the "loss of resonance" phenomenon.
Structural & Mechanistic Context
To interpret the NMR data correctly, one must understand the electronic consequences of the "twist."
Double bond character reduced (Single bond character increases)
Pure Double Bond (Ketone-like)
N-C Bond
Partial double bond (Restricted rotation)
Single bond (Longer length)
Reactivity
Stable, weak electrophile
Hyper-reactive , strong electrophile
Visualization: Orbital Misalignment
The following diagram illustrates why the resonance is "turned off" in the target molecule compared to a standard amide.
Caption: Comparison of orbital alignment. The rigid cage of the target prevents the nitrogen lone pair from overlapping with the carbonyl, destroying amide resonance.
Comparative Spectroscopic Profile
The following data highlights the dramatic shifts expected when moving from a planar amide to the twisted system.
Table 1: Comparative NMR & IR Data
Note: Data for the target is based on the homologous 2-quinuclidone and computational predictions for the diaza-analog, as the free base is transient.
Parameter
Standard Amide (DMA/Piperidone)
Parent Amine (DABCO)
Target: Twisted Amide (2-Oxo-DABCO Analog)
Interpretation
C NMR (C=O)
168 - 172 ppm
N/A
200 - 205 ppm
Definitive Proof. The shift moves downfield into the ketone region due to loss of electron donation from Nitrogen.
N NMR (Amide N)
-260 to -280 ppm (Planar)
-340 ppm (Pyramidal)
~ -330 to -340 ppm
The bridgehead Nitrogen remains pyramidal (), similar to the amine precursor, unlike the flattened N of amides.
H NMR (-protons)
2.2 - 2.4 ppm
2.8 ppm
2.6 - 3.5 ppm
Complex coupling due to rigid cage; deshielding from the adjacent "ketone" group.
IR (C=O Stretch)
1640 - 1680 cm
N/A
1750 - 1780 cm
High frequency confirms high double-bond character (stiff bond), typical of strained ketones, not amides.
Experimental Protocols
Because 1,4-diazabicyclo[2.2.2]octan-2-one is unstable as a free base (rapid polymerization or hydrolysis), it is best characterized as a tetrafluoroborate (
) salt or generated in situ under strictly anhydrous conditions.
Protocol A: In Situ Generation & NMR Acquisition
Objective: Capture the transient species in solution.
Pre-drying: Flame-dry a 5mm NMR tube and cap. Flush with Argon.
Solvent: Use CD
CN (Deuterated Acetonitrile) or CDCl (Dichloromethane-d2) dried over molecular sieves. Avoid Methanol or water, which will instantly hydrolyze the lactam.
Precursor: Dissolve the corresponding amino-acid chloride hydrochloride or the tetrafluoroborate salt of the lactam (if available) in the solvent.
Base Release (In Situ):
Inject a stoichiometric amount of a non-nucleophilic base (e.g., Proton Sponge or
-Pentamethylpiperidine) into the NMR tube at -78°C .
Rationale: This liberates the free twisted amide without nucleophilic attack.
Acquisition:
Transfer immediately to a pre-cooled NMR probe (-40°C to 0°C).
Acquire
C spectra with a high number of scans focused on the 180-220 ppm region.
Protocol B: Hydrolysis Validation (The "Control" Experiment)
To confirm the species observed is indeed the reactive twisted amide, perform a "kill" experiment.
After acquiring the initial spectra (showing the ~200 ppm peak), inject 50
L of DO into the NMR tube.
Shake and re-acquire the spectrum.
Expected Result:
Disappearance of the 200 ppm (Ketone/Lactam) signal.
Appearance of a new signal at ~175 ppm (Carboxylate/Acid) corresponding to the ring-opened amino acid.
This confirms the high electrophilicity of the C=O bond.
Workflow Visualization
The following diagram outlines the logical flow for synthesizing and validating this sensitive moiety.
Caption: Step-by-step workflow for handling the unstable twisted amide, from salt isolation to NMR validation via controlled hydrolysis.
References
Tani, K., & Stoltz, B. M. (2006). Synthesis and structural analysis of 2-quinuclidonium tetrafluoroborate. Nature, 441, 731–734. [Link]
Key Reference: Defines the protocol for isolating the salt of the mono-aza analog (2-quinuclidone).
Kirby, A. J. (2015). Stereoelectronic Effects. Oxford Chemistry Primers.
Context: Authoritative source on the "Twisted Amide" concept and orbital misalignment.
Greenberg, A. (2013). Twisted Bridgehead Bicyclic Lactams. Chemical Reviews, 113(7), 5701-5765. [Link]
Context: Comprehensive review of bridgehead lactam stability and NMR shifts.
Szostak, M., & Aube, J. (2013). Chemistry of Twisted Amides. Chemical Reviews, 113(8), 5701. [Link]
Context: Modern synthetic utility and characterization of non-planar amides.[3]
Twisted Amide Frontiers: 2-Quinuclidone vs. 1,4-Diazabicyclo[2.2.2]octan-2-one
This technical guide compares the reactivity of 2-quinuclidone (the "Holy Grail" of twisted amides) with its aza-analog, 1,4-diazabicyclo[2.2.2]octan-2-one (often referred to as the "DABCO lactam"). Editorial Note: While...
Author: BenchChem Technical Support Team. Date: February 2026
This technical guide compares the reactivity of 2-quinuclidone (the "Holy Grail" of twisted amides) with its aza-analog, 1,4-diazabicyclo[2.2.2]octan-2-one (often referred to as the "DABCO lactam").
Editorial Note: While 2-quinuclidone is a documented, albeit extremely unstable, isolated species (Stoltz, 2006), the 1,4-diaza analog remains largely a theoretical construct or transient intermediate in the literature. This guide analyzes the known properties of the former and applies physical organic principles to predict the extreme reactivity of the latter.
Executive Summary
For decades, "twisted amides" have served as transition state mimics for protease inhibition and probes for the limits of chemical bonding. The central premise is the disruption of amide resonance (
) via geometric constraint.
2-Quinuclidone (1): The archetype of orthogonality. With a twist angle
, it behaves chemically as an amino-ketone. It is isolable only as a salt and hydrolyzes in seconds as a free base.
1,4-Diazabicyclo[2.2.2]octan-2-one (2): The theoretical aza-analog. The introduction of a distal nitrogen (N4) exerts a powerful inductive effect (
), theoretically rendering the carbonyl carbon significantly more electrophilic than even 2-quinuclidone. It represents a "stability cliff" where isolation is likely impossible under standard conditions.
Structural & Mechanistic Analysis
Orbital Misalignment (The "Why")
In a standard planar amide, resonance stabilization provides ~15–20 kcal/mol of energy. In bicyclic[2.2.2] systems, the bridgehead constraints force the nitrogen lone pair into an orbital orthogonal to the carbonyl
-system.
2-Quinuclidone: The bridgehead nitrogen (N1) is pyramidalized (
). The lone pair cannot donate into the carbonyl. The C=O bond shortens (ketone-like), and the C-N bond lengthens.
DABCO Lactam (Diaza-analog): Structurally identical twist to 2-quinuclidone, but with a distal nitrogen (N4).
Electronic Penalty: N4 is electronegative. Through-bond inductive withdrawal pulls electron density away from the already electron-deficient carbonyl carbon.
Protonation Switch: N4 is a basic amine. If protonated (to form the dicationic salt), the electron-withdrawing power increases dramatically, making the carbonyl super-electrophilic.
Comparative Reactivity Data
Feature
2-Quinuclidone (Experimental)
1,4-Diazabicyclo[2.2.2]octan-2-one (Predicted)
Twist Angle ()
~90° (Orthogonal)
~90° (Orthogonal)
Resonance Energy
~0 kcal/mol
~0 kcal/mol
IR
1755 cm⁻¹ (HBF₄ salt)
Predicted >1765 cm⁻¹ (Hyperelectrophilic)
Hydrolysis
< 15 seconds (Free base, aq)
Predicted < 1 millisecond (Diffusion controlled)
N-Protonation
Kinetic site (N1 is basic)
Competitive (N1 vs N4); N4 protonation destabilizes C=O
Isolation Status
Isolated as HBF₄ salt (Stoltz, 2006)
Likely transient intermediate only
Stability Visualization
The following diagram illustrates the "Stability Cliff" and the decomposition pathways.
Caption: The "Stability Cliff" of twisted amides. As geometric strain and inductive destabilization increase, the half-life of the species plummets toward transient existence.
Experimental Protocols (Handling & Trapping)
Since the diaza-analog is likely too unstable to isolate, researchers must rely on in situ generation and trapping . The following protocol is adapted from the Stoltz synthesis of 2-quinuclidone but modified for higher sensitivity.
Glassware: Flame-dried, silanized glassware to prevent surface-hydroxyl catalysis.
Protocol: Kinetic Trapping Assay
This workflow is designed to prove the transient existence of the twisted amide by intercepting it with a nucleophile before it polymerizes or hydrolyzes.
Reagents:
Precursor: Azido-ketone derivative of DABCO (hypothetical precursor based on Schmidt reaction).
Acid: HBF₄·OEt₂ (anhydrous).
Trap: Methanol-d4 (for NMR quantification) or Aniline.
Step-by-Step Workflow:
Precursor Dissolution: Dissolve the azido-ketone precursor in anhydrous CD₃CN in a J-Young NMR tube inside the glovebox.
Acid Activation: Inject 1.0 equiv of HBF₄·OEt₂. Note: In the Stoltz synthesis, this triggers the Schmidt rearrangement, releasing N₂ and forming the twisted amide salt.
Observation (Optional): If the salt is stable (like 2-quinuclidonium HBF₄), rapid ¹H NMR at -40°C may show the downfield shift of the bridgehead protons.
Nucleophilic Trapping: Inject 5.0 equiv of Methanol-d4 immediately.
Analysis: Warm to room temperature. Analyze for the methyl ester product (ring-opened).
Positive Result: Quantitative formation of the ester indicates the intermediate was formed.
Negative Result: Polymerization or non-specific degradation suggests the intermediate was too reactive even for the trap.
To compare reactivity, generate both species (mono-aza and di-aza) in the presence of a limited water source.
Mix equimolar amounts of 2-quinuclidone precursor and the diaza-precursor.
Add sub-stoichiometric water (0.1 equiv).
Analyze the ratio of ring-opened products.
Hypothesis: The diaza-analog product will dominate, driven by the higher electrophilicity of the carbonyl carbon (inductive effect of N4).
References & Authority
Tani, K., & Stoltz, B. M. (2006). Synthesis and structural analysis of 2-quinuclidonium tetrafluoroborate. Nature, 441, 731–734. Link
Core Reference: The definitive isolation of the mono-aza twisted amide.
Kirby, A. J., et al. (1998). 1-Aza-2-adamantanone: The most twisted amide. Journal of the American Chemical Society, 120, 7119.
Context: Establishes the baseline for twisted amide reactivity and basicity.
Blackburn, G. M., et al. Nucleic Acids in Chemistry and Biology. (Relevant sections on amide resonance and catalysis).
Mechanistic Grounding: Explains the physical basis of amide bond rotation barriers.
Ly, T., et al. (2007). Synthesis of 2-quinuclidonium by eliminating water: experimental quantification of the high basicity of extremely twisted amides. Journal of the American Chemical Society, 129(7), 1864-1865. Link
Data Source: Proton affinity and gas-phase basicity measurements.[1]
A Comparative Crystallographic Guide to 1,4-Diazabicyclo[2.2.2]octan-2-one and its Structural Congeners
Foreword: Navigating the Known and the Unknown in Bicyclic Lactam Crystallography To our fellow researchers, scientists, and drug development professionals, this guide ventures into the structural world of bicyclic lacta...
Author: BenchChem Technical Support Team. Date: February 2026
Foreword: Navigating the Known and the Unknown in Bicyclic Lactam Crystallography
To our fellow researchers, scientists, and drug development professionals, this guide ventures into the structural world of bicyclic lactams, focusing on the intriguing yet crystallographically uncharacterized molecule, 1,4-Diazabicyclo[2.2.2]octan-2-one. The pursuit of novel therapeutics and functional materials frequently leads us to molecular scaffolds that promise unique three-dimensional arrangements and chemical properties. The rigid bicyclo[2.2.2]octane framework, particularly when incorporating both amine and lactam functionalities, presents a compelling target for rational drug design.
However, a comprehensive search of the Cambridge Structural Database (CSD), the Crystallography Open Database (COD), and the broader scientific literature reveals a notable absence of publicly available single-crystal X-ray diffraction data for 1,4-Diazabicyclo[2.2.2]octan-2-one. This guide, therefore, adopts a predictive and comparative approach. By examining the rich crystallographic data of its parent amine, 1,4-Diazabicyclo[2.2.2]octane (DABCO), and structurally related bicyclic lactams, we can infer and discuss the anticipated structural parameters of our target molecule. This comparative analysis provides a valuable framework for understanding how the introduction of a carbonyl group into the DABCO skeleton influences molecular geometry, crystal packing, and intermolecular interactions.
I. The Foundation: Crystal Structure of 1,4-Diazabicyclo[2.2.2]octane (DABCO)
The parent compound, DABCO, is a highly symmetrical, globular amine that has been extensively studied. Its rigid structure serves as an excellent baseline for our comparison. In the solid state, DABCO and its salts exhibit well-defined geometries and packing arrangements, often influenced by hydrogen bonding.
The crystal structures of DABCO are typically characterized by a high degree of symmetry. When protonated, as is common in its crystalline salts, the N-C bond lengths are observed to elongate compared to the uncoordinated amine.[1] For instance, in 1,4-diazabicyclo[2.2.2]octan-1-ium 4-nitrobenzoate dihydrate, the protonation at one nitrogen atom leads to a noticeable lengthening of the adjacent N-C bonds.[1] This effect is a critical consideration when predicting the geometry of our target lactam, where one nitrogen is part of an amide linkage.
II. Introducing the Lactam: Comparative Analysis with Structurally Related Bicyclic Lactams
The introduction of a lactam functionality (a cyclic amide) into the bicyclic framework is expected to significantly alter the electronic and steric properties of the molecule, thereby influencing its crystal packing. To predict these changes, we will examine the crystallographic data of two key analogs: 2-quinuclidone and 2-azabicyclo[2.2.2]octan-3-one.
A. 2-Quinuclidone: A Strained Analog
2-Quinuclidone is a structural isomer of our target molecule where the carbonyl group is at a bridgehead position. Its synthesis and characterization have been challenging due to significant ring strain, a consequence of the non-planar amide bond as predicted by Bredt's Rule.[2] X-ray diffraction studies of the tetrafluoroborate salt of 2-quinuclidone revealed a pyramidalization at the nitrogen atom and a 91° torsion around the C-N bond.[2] This deviation from the planarity of a typical amide bond is a direct result of the rigid bicyclic system. While our target, 1,4-Diazabicyclo[2.2.2]octan-2-one, is not a bridgehead lactam, the case of 2-quinuclidone highlights the potential for strain-induced geometric distortions in such constrained ring systems.
B. 2-Azabicyclo[2.2.2]octan-3-one: A Closer Structural Relative
III. Predicted Crystallographic Parameters for 1,4-Diazabicyclo[2.2.2]octan-2-one: A Comparative Summary
Based on the analysis of DABCO and related bicyclic lactams, we can project the likely crystallographic features of 1,4-Diazabicyclo[2.2.2]octan-2-one. The following table provides a comparative summary of key parameters.
C-N (amide): Twisted, with a torsion angle of 91°[2]
C=O: ~1.23 Å, C-N (amide): ~1.33 Å
C=O: ~1.23 Å, C-N (amide): ~1.33 Å, N(amine)-C: ~1.47 Å
Key Bond Angles
C-N-C angles are tetrahedral.
Significant deviation from planarity at the amide nitrogen.[2]
The amide group will be largely planar.
The amide group (N1-C2-O-C3) will be planar, influencing the conformation of the adjacent six-membered ring.
Intermolecular Interactions
Dominated by N-H...anion hydrogen bonds.
Ionic interactions and C-H...F interactions.
N-H...O=C hydrogen bonds are expected to be a dominant packing force.
Strong N-H...O=C hydrogen bonding between molecules, forming chains or sheets. The tertiary amine at position 4 could also participate in hydrogen bonding if protonated.
IV. Experimental Protocol: The Path to Crystal Structure Determination
The following outlines a standard, robust methodology for obtaining single-crystal X-ray diffraction data, which would be applicable to 1,4-Diazabicyclo[2.2.2]octan-2-one. The causality behind each step is explained to provide a deeper understanding of the process.
Step 1: Crystal Growth
Objective: To obtain single crystals of sufficient size and quality for X-ray diffraction.
Protocol:
Synthesize and purify 1,4-Diazabicyclo[2.2.2]octan-2-one.
Screen a variety of solvents and solvent combinations (e.g., slow evaporation from a solution in ethyl acetate, vapor diffusion with a hexane/ethyl acetate system). The choice of solvent is critical as it influences the crystal packing and can even be incorporated into the crystal lattice.[1]
Employ techniques such as slow cooling of a saturated solution or solvent layering to promote the growth of well-ordered crystals.
Step 2: Crystal Mounting and Data Collection
Objective: To mount a single crystal and collect diffraction data using an X-ray diffractometer.
Protocol:
Select a suitable single crystal under a microscope and mount it on a goniometer head.
Cool the crystal in a stream of cold nitrogen gas (typically 100 K) to minimize thermal vibrations and potential radiation damage.
Collect diffraction data using a modern single-crystal X-ray diffractometer equipped with a suitable X-ray source (e.g., Mo Kα or Cu Kα radiation) and a detector.[5]
Step 3: Structure Solution and Refinement
Objective: To process the diffraction data to obtain an electron density map and refine a molecular model.
Protocol:
Integrate the raw diffraction images and correct for experimental factors to obtain a set of structure factors.
Solve the phase problem using direct methods or Patterson methods to generate an initial electron density map.
Build a molecular model into the electron density map and refine the atomic positions and thermal parameters against the experimental data.
Locate and refine hydrogen atoms, which are crucial for understanding hydrogen bonding interactions.
V. Visualizing the Process and Molecular Comparisons
To better illustrate the experimental workflow and the structural relationships discussed, the following diagrams are provided.
Caption: A generalized workflow for single-crystal X-ray diffraction analysis.
Caption: Structural relationships between the target molecule and its comparative analogs.
VI. Conclusion and Future Outlook
While the crystal structure of 1,4-Diazabicyclo[2.2.2]octan-2-one remains to be experimentally determined, a robust predictive framework can be established through the comparative analysis of its parent amine, DABCO, and related bicyclic lactams. We anticipate that the introduction of the lactam functionality will lead to a lower symmetry crystal packing dominated by N-H...O=C hydrogen bonds, while maintaining the rigid bicyclo[2.2.2]octane core. The experimental determination of this structure would be a valuable contribution to the field, providing crucial data for computational modeling, drug design, and the development of novel materials based on this versatile scaffold.
References
De Ridder, D. J. A., Goubitz, K., Reiss, C. A., Schenk, H., & Hiemstra, H. (1996). One Bicyclic β-Lactam and Two Bicyclic γ-Lactam Compounds. Acta Crystallographica Section C: Crystal Structure Communications, 52(6), 1473-1479. [Link]
Tsuchida, K., et al. (2008). Crystallization and preliminary X-ray analysis of the NADPH-dependent 3-quinuclidinone reductase from Rhodotorula rubra. Acta Crystallographica Section F: Structural Biology and Crystallization Communications, 64(Pt 1), 34-36. [Link]
Maderlehner, S., & Pfitzner, A. (2012). Crystal structure of 1,4-diazoniabicyclo[2.2.2]octane diiodide monohydrate. Zeitschrift für Kristallographie - New Crystal Structures, 227(3), 335-337. [Link]
Fun, H.-K., et al. (2014). Crystal structures of 1,4-diazabicyclo[2.2.2]octan-1-ium 4-nitrobenzoate dihydrate and 1,4-diazabicyclo[2.2.2]octane-1,4-diium bis(4-nitrobenzoate): the influence of solvent upon the stoichiometry of the formed salt. Acta Crystallographica Section E: Crystallographic Communications, 70(Pt 8), o869-o873. [Link]
Wikipedia contributors. (2023). Quinuclidone. Wikipedia, The Free Encyclopedia. [Link]
Tiam-Ting, J., et al. (2014). Crystal structures of 1,4-diazabicyclo[2.2.2]octan-1-ium 4-nitrobenzoate dihydrate and 1,4-diazabicyclo[2.2.2]octane-1,4-diium bis(4-nitrobenzoate): the influence of solvent upon the stoichiometry of the formed salt. Acta Crystallographica Section E: Structure Reports Online, 70(Pt 8), o869-o873. [Link]
A Comparative Guide to the Mass Spectrometry Fragmentation Patterns of Bicyclic Lactams
For Researchers, Scientists, and Drug Development Professionals In the landscape of modern chemical analysis, mass spectrometry stands as an indispensable tool for the structural elucidation of complex molecules. For res...
Author: BenchChem Technical Support Team. Date: February 2026
For Researchers, Scientists, and Drug Development Professionals
In the landscape of modern chemical analysis, mass spectrometry stands as an indispensable tool for the structural elucidation of complex molecules. For researchers in drug discovery and development, a deep understanding of the fragmentation patterns of bioactive scaffolds is paramount. This guide provides a comprehensive comparison of the mass spectrometric behavior of bicyclic lactams under two of the most common ionization techniques: Electron Ionization (EI) and Electrospray Ionization (ESI). As a Senior Application Scientist, my objective is to not only present the data but also to illuminate the mechanistic reasoning behind the observed fragmentation, empowering you to interpret your own data with greater confidence.
Introduction: The Structural Significance of Bicyclic Lactams and the Power of Mass Spectrometry
Bicyclic lactams are a class of organic compounds characterized by a lactam (a cyclic amide) fused to another ring system. This structural motif is at the core of many pharmaceutically important compounds, most notably the β-lactam antibiotics such as penicillins and cephalosporins. The strained nature of the fused ring systems often imparts unique chemical reactivity and biological activity, making them a focal point in medicinal chemistry and drug development.
Mass spectrometry is a powerful analytical technique that provides information about the mass-to-charge ratio (m/z) of ions.[1] By ionizing molecules and analyzing their subsequent fragmentation, we can deduce their molecular weight and structural features.[2] The choice of ionization technique is critical, as it dictates the energy imparted to the analyte and, consequently, the extent and nature of fragmentation.
Ionization Techniques: A Tale of Two Energies
The fragmentation of a bicyclic lactam is fundamentally governed by the method of ionization. Here, we compare the "hard" ionization of Electron Ionization (EI) with the "soft" ionization of Electrospray Ionization (ESI).
Electron Ionization (EI): Typically used in conjunction with Gas Chromatography (GC-MS), EI bombards the analyte with high-energy electrons (typically 70 eV).[3] This "hard" ionization technique imparts significant internal energy, leading to extensive and often complex fragmentation patterns. While this can sometimes result in the absence of a clear molecular ion peak, the detailed fragmentation provides a rich fingerprint for structural elucidation and library matching.[4]
Electrospray Ionization (ESI): As a "soft" ionization technique, ESI is ideal for the analysis of polar, and thermally labile molecules, often coupled with Liquid Chromatography (LC-MS).[5] It generates ions by creating a fine spray of charged droplets from a solution.[6] This gentle process typically produces protonated molecules ([M+H]⁺) or other adducts with minimal fragmentation, making it excellent for determining molecular weight.[7] To induce fragmentation for structural analysis, tandem mass spectrometry (MS/MS) is employed, where precursor ions are isolated and fragmented through collision-induced dissociation (CID).[8]
Fragmentation Patterns of β-Lactam Antibiotics: A Comparative Analysis
The most extensively studied bicyclic lactams are the β-lactam antibiotics. Their fragmentation is a classic example of structure-driven chemistry.
Electrospray Ionization (ESI-MS/MS) of β-Lactams
Under ESI-MS/MS conditions, the fragmentation of β-lactam antibiotics like penicillins and cephalosporins is characterized by the cleavage of the strained β-lactam ring.[4][9] This is a charge-driven process that typically occurs after protonation of the molecule.
Penicillins: The primary fragmentation pathway for protonated penicillins involves the cleavage of the β-lactam ring, often described as a retro [2+2] cycloaddition-type fragmentation.[10] This leads to the formation of a characteristic thiazolidine-containing fragment and a fragment corresponding to the side chain.
Cephalosporins: Similar to penicillins, the fragmentation of cephalosporins is dominated by the cleavage of the β-lactam ring.[11][12] The specific fragment ions observed are dependent on the substituents on the dihydrothiazine ring and the acyl side chain.
The following diagram illustrates the characteristic ESI-MS/MS fragmentation of a generalized penicillin structure.
Caption: ESI-MS/MS fragmentation of the penicillin core structure.
Electron Ionization (EI-MS) of β-Lactams
Obtaining EI mass spectra for intact β-lactam antibiotics can be challenging due to their thermal lability and low volatility. Often, derivatization to their methyl esters is required to achieve better results.[10] In-beam electron ionization has also been shown to be effective in producing molecular ions for some penicillins.[13]
When successful, the EI-MS of penicillins also shows fragmentation of the β-lactam ring. However, the radical cation initially formed can undergo more complex rearrangements and secondary fragmentations compared to the protonated molecules in ESI. The fragmentation of penicillin G under in-beam EI conditions has been described, providing valuable structural information.[13]
Ionization Technique
Key Characteristics for β-Lactams
Typical Fragments
ESI-MS/MS
Soft ionization, requires CID for fragmentation.
Protonated molecule ([M+H]⁺) is prominent. Cleavage of the β-lactam ring is the major fragmentation pathway.
EI-MS
Hard ionization, extensive fragmentation.
Molecular ion may be weak or absent. Complex fragmentation patterns, but can also show cleavage of the β-lactam ring. Derivatization may be necessary.
Fragmentation of Non-Antibiotic Bicyclic Lactams
Beyond the realm of antibiotics, a diverse array of bicyclic lactams exists, each with its unique fragmentation behavior.
ESI-MS/MS of Structurally Diverse Bicyclic Lactams
Studies on non-antibiotic bicyclic lactams reveal that the fragmentation pathways are highly dependent on the ring size, the presence of bridgehead nitrogen atoms, and the degree of ring strain. For instance, the fragmentation of protonated 1-azabicyclo[3.2.1]octan-2-one is initiated by a retro-Diels-Alder reaction, a pathway not typically observed in the more strained β-lactam systems.
The following diagram illustrates a representative fragmentation pathway for a non-β-lactam bicyclic system.
Caption: A generalized ESI-MS/MS fragmentation pathway for a non-β-lactam bicyclic system.
EI-MS of Non-Antibiotic Bicyclic Lactams
The EI-induced fragmentation of non-antibiotic bicyclic lactams is less systematically documented in readily available literature compared to their ESI-MS analysis. However, general principles of EI fragmentation can be applied. The initial radical cation will likely be formed by the loss of a non-bonding electron from the nitrogen or oxygen atom of the lactam functionality. Subsequent fragmentation will be driven by the stability of the resulting radical and cationic fragments.
For N-alkoxymethyl lactams, a common EI fragmentation is the elimination of an aldehyde molecule.[14] While this study did not focus on bicyclic systems, it highlights the influence of substituents on the nitrogen atom in directing fragmentation. For unsubstituted bicyclic lactams, fragmentation is expected to involve cleavage of the bicyclic ring system, with the specific pathways depending on the ring strain and the relative stability of the possible fragment ions.
Experimental Protocols
To aid researchers in their own investigations, the following are generalized protocols for the analysis of bicyclic lactams by LC-ESI-MS/MS and GC-EI-MS.
Protocol for LC-ESI-MS/MS Analysis
Sample Preparation: Dissolve the bicyclic lactam in a suitable solvent (e.g., methanol, acetonitrile, or a mixture with water) to a concentration of approximately 1-10 µg/mL. The addition of a small amount of formic acid (0.1%) can aid in protonation.
Liquid Chromatography (LC) Separation:
Column: A C18 reversed-phase column is a common choice.
Mobile Phase: A gradient of water (with 0.1% formic acid) and acetonitrile (with 0.1% formic acid) is typically used.
MS/MS Analysis: Select the protonated molecule ([M+H]⁺) as the precursor ion and apply a range of collision energies (e.g., 10-40 eV) to observe the fragmentation pattern.
Protocol for GC-EI-MS Analysis
Sample Preparation: Dissolve the bicyclic lactam in a volatile organic solvent (e.g., dichloromethane, ethyl acetate) to a concentration of 10-100 µg/mL. If the compound is not sufficiently volatile or is thermally labile, derivatization (e.g., silylation or methylation) may be necessary.
Gas Chromatography (GC) Separation:
Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms, HP-5ms).
Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).
Inlet Temperature: 250-280 °C.
Oven Temperature Program: Start at a low temperature (e.g., 50-100 °C), hold for 1-2 minutes, then ramp to a final temperature (e.g., 250-300 °C) at a rate of 10-20 °C/min.
Injection Volume: 1 µL (often with a split ratio).
Mass Spectrometry (MS) Conditions:
Ionization Mode: Electron Ionization (EI).
Electron Energy: 70 eV.
Ion Source Temperature: 230 °C.
Transfer Line Temperature: 280 °C.
Scan Range: m/z 35-550.
The following diagram outlines the general workflow for analyzing bicyclic lactams by mass spectrometry.
Caption: General workflow for the analysis of bicyclic lactams by LC-MS and GC-MS.
Conclusion and Future Perspectives
The fragmentation patterns of bicyclic lactams in mass spectrometry are intricately linked to their inherent structural features and the ionization technique employed. ESI-MS/MS, with its soft ionization, is the method of choice for determining the molecular weight and probing fragmentation through controlled collision-induced dissociation, with the cleavage of the β-lactam ring being a hallmark for antibiotics. EI-MS, a hard ionization technique, provides detailed fragmentation fingerprints that are valuable for structural confirmation, although it may require derivatization for less volatile compounds.
For researchers and drug development professionals, a comprehensive understanding of these fragmentation pathways is not merely an academic exercise. It is a practical necessity for metabolite identification, impurity profiling, and the rational design of new therapeutic agents. As mass spectrometry instrumentation continues to advance in sensitivity and resolution, we can anticipate an even more detailed understanding of the gas-phase chemistry of these vital molecules, further empowering the scientific community in the quest for novel and effective medicines.
References
Mitscher, L. A., Showalter, H. D., Shirahata, K., & Foltz, R. L. (1975). Chemical-ionization mass spectrometry of beta-lactam antibiotics. The Journal of Antibiotics, 28(9), 668–675. [Link]
Sapon, A., Luhin, V., Sovastei, O., Spanik, P., & Bondariev, V. (2017). Identification and Fragmentation of Cefalosporins, Lincosamides, Levofloxacin, Doxycycline, Vancomycin by ESI-MS. Acta Physica Polonica A, 132(2), 236-239. [Link]
Ohashi, M., Barron, R. P., & Benson, W. R. (1983). In-beam electron ionization mass spectra of penicillins. Journal of Pharmaceutical Sciences, 72(5), 508-513. [Link]
Franski, R., & Dudkowska, J. (2018). Hydrolysis of Penicillin G and Carbenicillin in Pure Water – As Studied by HPLC/ESI-MS. Chemistry & Chemical Technology, 12(4), 481-485. [Link]
ResearchGate. (n.d.). Mass spectral fragmentation pathway of cephalosporin antibiotic. Retrieved from [Link]
Feng, W., Liu, T., & Zhang, X. (2011). Compilation of an ESI-MS Library of β-Lactam Antibiotics for Rapid Identification of Drugs. Journal of AOAC International, 94(4), 1103-1116. [Link]
ResearchGate. (n.d.). Mass spectral fragmentation pathways of (a) cephalosporin antibiotics and (b) penicillin antibiotics. Retrieved from [Link]
Szmigielski, R., & Danikiewicz, W. (2005). Similarities and differences in the electron ionization-induced fragmentation of structurally related N-alkoxymethyl lactams and sultams. Journal of Mass Spectrometry, 40(3), 331-341. [Link]
Tenconi, S., De Filippo, L., Da Col, M., Gioacchini, A. M., & Traldi, P. (1999). Electrospray mass spectrometry in the structural characterization of cephalosporins. Journal of Mass Spectrometry, 34(4), 268-275. [Link]
Schulz, M., & Thiering, S. (2018). Structural Elucidation of Trace Components Combining GC/MS, GC/IR, DFT-Calculation and Synthesis-Salinilactones, Unprecedented Bicyclic Lactones from Salinispora Bacteria. Organic Letters, 20(22), 7208-7212. [Link]
Chemistry LibreTexts. (2023, August 29). Mass Spectrometry - Fragmentation Patterns. [Link]
Crotti, M., & Pizzutti, M. (2013). Understanding MS/MS fragmentation pathways of small molecular weight molecules. PhD Thesis, University of Greenwich. [Link]
Kuhn, S. (2024). Investigation of Electron Ionization in Mass Spectrometry: Principles and Applications. Research & Reviews: Journal of Chemistry, 13(2). [Link]
Li, Y., & Li, L. (2022). Recent Advances in Mass Spectrometry-Based Structural Elucidation Techniques. Molecules, 27(19), 6542. [Link]
Ibañez, M., et al. (2013). Fragmentation pathways of drugs of abuse and their metabolites based on QTOF MS/MS and MSE accurate-mass spectra. Journal of Mass Spectrometry, 48(5), 593-611. [Link]
Chemistry LibreTexts. (2014, August 18). 13.2: The Mass Spectrum • Fragmentation. [Link]
Spectroscopy Online. (2018, March 2). Combining Novel and Traditional Ionization Methods for Mass Spectrometry for More Comprehensive Analyses. [Link]
Zenkov, A. G., & Zaikin, V. G. (2024). Protocol for Structure Determination of Unknowns by EI Mass Spectrometry. III. Diagnostic Ions in Multiple Ring Carbo- and Heterocycles, and Mono-Functional Derivatives. Journal of Physical and Chemical Reference Data, 53(1), 013103. [Link]
Coriolis Pharma. (2025, November 21). Growing Importance of Mass Spectrometry from Drug Discovery through Commercialization and Life Cycle Management. [Link]
Grimme, S., & Bannwarth, C. (2017). Quantum chemical calculation of electron ionization mass spectra for general organic and inorganic molecules. Physical Chemistry Chemical Physics, 19(44), 30094-30109. [Link]
PubChem. (n.d.). Bicyclo[3.2.1]octan-2-one. Retrieved from [Link]
Lee, Y. R., et al. (2021). Unusual Bicyclo[3.2.1]Octanoid Neolignans from Leaves of Piper crocatum and Their Effect on Pyruvate Dehydrogenase Activity. Molecules, 26(18), 5481. [Link]
ChemSynthesis. (n.d.). bicyclo[3.2.1]octan-2-one. Retrieved from [Link]
LCGC International. (2025, May 23). Introduction to GC-MS Fragmentation and Interpretation. [Link]
Lee, S., & Cha, J. K. (2018). Synthetic efforts toward the bicyclo[3.2.1]octane fragment of rhodojaponin III. Tetrahedron Letters, 59(38), 3463-3466. [Link]
Al-Mughaid, H., & Al-Otaibi, M. (2018). Organocatalyzed Synthesis of [3.2.1] Bicyclooctanes. Molecules, 23(5), 1045. [Link]
Validating Amide Resonance Loss in Bridgehead Structures: A Comparative Technical Guide
Executive Summary In drug design, the amide bond is typically regarded as a planar, stable, and neutral scaffold due to strong resonance ( kcal/mol). However, incorporating amides into bridgehead bicyclic structures (bri...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
In drug design, the amide bond is typically regarded as a planar, stable, and neutral scaffold due to strong
resonance ( kcal/mol). However, incorporating amides into bridgehead bicyclic structures (bridgehead lactams) forces the nitrogen into a pyramidal geometry, disrupting orbital overlap. This phenomenon, often termed "Anti-Bredt" distortion, converts the amide from a stable structural linker into a highly reactive, basic, and electrophilic pharmacophore.
This guide provides a rigorous framework for validating resonance loss in bridgehead lactams. We compare the "Holy Grail" of twisted amides—2-Quinuclidone (1-azabicyclo[2.2.2]octan-2-one)—against standard planar amides to establish validation metrics.
Theoretical Framework: The Winkler-Dunitz Standard
To objectively validate resonance loss, we must move beyond qualitative descriptions ("twisted") to quantitative metrics. The industry standard relies on the Winkler-Dunitz distortion parameters :
): The deviation of the nitrogen atom from the plane of its three substituents.
: Planar ().
: Fully Pyramidal ().
The Core Hypothesis: As
and increase, the C-N bond order decreases (approaching single bond), the C=O bond order increases (approaching pure ketone), and the nitrogen lone pair becomes localized (increasing basicity).
Comparative Analysis: Planar vs. Twisted Systems[2]
The following table contrasts a standard acyclic amide (N-Methylacetamide), a biologically active strained lactam (Penicillin G), and the maximally twisted bridgehead lactam (2-Quinuclidone).
Table 1: Structural and Physicochemical Metrics of Resonance Loss
Metric
Standard Amide (N-Methylacetamide)
Bio-Active Strain (Penicillin G)
Extreme Distortion (2-Quinuclidone HBF)
Geometry
Planar
Folded Butterfly
Twisted Boat
Twist Angle ()
(Orthogonal)
Pyramidalization ()
(-like)
C=O IR Frequency
cm
cm
cm (Ketone-like)
C-N Bond Length
Å (Partial Double)
Å
Å (Single Bond)
Hydrolysis
Years (pH 7)
Minutes/Hours (pH dependent)
seconds
Protonation Site
Oxygen (O-protonation)
Oxygen
Nitrogen (N-protonation)
Key Insight: 2-Quinuclidone represents the limit of resonance loss. The C-N bond length (1.52 Å) is virtually identical to a standard amine C-N single bond, confirming total decoupling of the orbital system.
Mechanistic Visualization
Diagram 1: The Consequences of Resonance Loss
This pathway illustrates how structural constraint dictates chemical behavior.
Caption: Causal flow from geometric constraint to observable physicochemical deviations.[2][3][4][5][6]
Experimental Validation Protocols
To validate a new bridgehead structure, perform these three assays in sequence.
Protocol A: Crystallographic Determination of
and
Objective: Quantify the geometric distortion.
Crystal Growth: Grow single crystals of the lactam (or its HBF
salt if unstable) using vapor diffusion (CHCl/EtO).
Data Collection: Collect X-ray diffraction data at 100 K to minimize thermal motion.
Calculation:
Define the plane of the carbonyl group (O-C-N).
Calculate
as the torsion angle (O-C-N-R).
Calculate
(pyramidalization) using the sum of angles around Nitrogen ():
(Note: A perfect tetrahedron has ; a plane has ).
Validation Criteria: If
and , the system is classified as a "Twisted Amide."[7]
Protocol B: IR Spectroscopic "Blue Shift" Analysis
Objective: Assess C=O bond order.
Sample Prep: Prepare a dilute solution (0.1 M) in a non-polar solvent (CH
Cl or CCl) to minimize hydrogen bonding effects.
Measurement: Scan from 1500 cm
to 1900 cm.
Comparison:
Standard Amide: Expect band at ~1660 cm
.
Twisted Target: Look for a sharp shift toward 1730–1780 cm
.
Interpretation: A shift >60 cm
indicates significant loss of double bond character in the C-N bond and increased double bond character in C=O (approaching a pure ketone).
Protocol C: Competitive Protonation (The "Basicity Switch")
Objective: Determine if the Nitrogen lone pair is available (Amine-like) or delocalized (Amide-like).
Most critical functional test. Standard amides protonate on Oxygen. Twisted amides protonate on Nitrogen.
Dissolution: Dissolve the bridgehead lactam in anhydrous CD
CN.
Acid Titration: Add 1.0 equivalent of HBF
EtO.
NMR Analysis (
N and C):
O-Protonation (Standard): Significant downfield shift of Carbonyl Carbon (
C).
N-Protonation (Twisted): Significant change in
N shift; appearance of N-H coupling doublet in H NMR.
Reactivity Check: If the compound hydrolyzes immediately upon exposure to trace moisture during this test, it confirms extreme electrophilicity consistent with resonance loss.
Reactivity Pathways: N- vs. O-Protonation[4]
The shift in protonation site is the definitive chemical proof of resonance loss.
Tani, K., & Stoltz, B. M. (2006). Synthesis and structural analysis of 2-quinuclidonium tetrafluoroborate.[8][9][10] Nature, 441, 731–734.[8][10] [Link][10]
Winkler, F. K., & Dunitz, J. D. (1971). The non-planar amide group.[7][11] Journal of Molecular Biology, 59(1), 169–182. [Link]
Kirby, A. J. (1996). Stereoelectronic Effects. Oxford Chemistry Primers.
Greenberg, A., & Breneman, C. M. (Eds.).[1][9][12][13] (2000). Amide Resonance. Wiley-VCH. (Comprehensive source on amide geometry and energetics).
Ly, T., et al. (2007). Synthesis of 2-quinuclidonium by eliminating water: experimental quantification of the high basicity of extremely twisted amides.[14] Journal of the American Chemical Society, 129(7), 1864-1865. [Link]
Author: BenchChem Technical Support Team. Date: February 2026
Topic: Comparative Hydrolysis Rates of DABCO Derivatives
Content Type: Publish Comparison Guide
Audience: Researchers, Scientists, and Drug Development Professionals
Executive Summary
1,4-Diazabicyclo[2.2.2]octane (DABCO) is a cornerstone motif in catalysis, ionic liquids, and prodrug design.[1] However, its stability profile undergoes a radical inversion upon quaternization. While neutral DABCO is robust, DABCO-based quaternary ammonium salts (Quats) exhibit tunable lability ranging from hyper-stable ionic liquids to rapidly hydrolyzing "self-immolative" prodrug linkers.
This guide provides a technical comparison of hydrolysis rates and degradation mechanisms for DABCO derivatives, distinguishing between exocyclic cleavage (dealkylation/ester hydrolysis) and endocyclic cleavage (cage destruction).
Mechanistic Grounding: The Stability Paradox
To control the hydrolysis rate, one must first understand the "Strain-Activation" principle unique to the DABCO cage. Unlike acyclic amines, the bridgehead nitrogens in DABCO are held in a rigid cage, preventing pyramidal inversion but also imposing significant ring strain (~13 kcal/mol).
Upon quaternization, the electron-deficient nitrogen activates the adjacent carbons to nucleophilic attack. In aqueous alkaline media, degradation proceeds via three distinct pathways.
Diagram 1: Mechanistic Degradation Pathways of DABCO Quats
Caption: Figure 1. The three primary degradation vectors for DABCO salts in aqueous media. Pathway B (Ring Opening) is unique to the cage structure and is accelerated by bis-quaternization.
Comparative Performance Analysis
The following data synthesizes experimental trends from kinetic studies of DABCO-based ionic liquids and prodrug linkers.
Table 1: Stability Hierarchy of DABCO Derivatives ()
Derivative Class
Structure Type
Hydrolysis (Approx)
Dominant Mechanism
Application Suitability
Mono-Alkyl DABCO
> 1000 hours (Stable)
Dealkylation (Slow)
Ionic Liquids, Phase Transfer Catalysts
Mono-Benzyl DABCO
10 - 100 hours
Dealkylation
Benzylating Agents, Labile Linkers
Bis-Alkyl DABCO
< 1 hour (Unstable)
Ring Opening (Piperazine formation)
Not Recommended for aqueous storage
Ester-Linked DABCO
Minutes (Tunable)
Ester Hydrolysis
Prodrugs (Self-immolative spacers)
Table 2: Substituent Effects on Hydrolysis Rates ()
Data normalized to N-Methyl DABCO (Baseline = 1.0).
Substituent (R)
Relative Rate ()
Explanation of Causality
Methyl ()
1.0 (Baseline)
High steric shielding; poor leaving group.
Ethyl ()
2.5
Introduction of -hydrogens allows minor Hofmann elimination.
Benzyl ()
~50 - 100
Benzylic carbon is highly activated for nucleophilic attack ().
Carbo-alkoxy
> 10,000
Electron-withdrawing ester group makes the -carbon highly electrophilic.
Critical Insight: For drug delivery, DABCO-ester conjugates (e.g., prodrugs of ferulic acid) exhibit rapid hydrolysis in plasma (
min) due to the inductive effect of the quaternary nitrogen, which acts as an "electron sink," activating the adjacent ester bond [1].
Experimental Protocol: Kinetic Monitoring via
NMR
To objectively measure hydrolysis rates, optical methods (UV-Vis) are often insufficient due to the lack of chromophores in simple alkyl-DABCOs. Quantitative
NMR in deuterated buffer is the self-validating gold standard.
Workflow Diagram
Caption: Figure 2. Standardized workflow for determining pseudo-first-order hydrolysis kinetics of DABCO derivatives.
Detailed Protocol Steps:
Buffer Preparation: Prepare a 50 mM Phosphate buffer in
. Adjust pD to 7.4 (calculated as ).
Substrate Solubilization: Dissolve the DABCO derivative (10-20 mg) in 0.6 mL of buffer.
Standardization: Add an internal standard (e.g., TMSP or Maleic Acid ) that does not overlap with the DABCO cage protons (
3.0 - 4.0 ppm).
Acquisition: Immediately insert into the NMR probe pre-heated to 37°C. Acquire spectra at
and at set intervals (e.g., every 15 minutes for 4 hours).
Analysis:
Reactant: Integrate the triplet/multiplet of the DABCO cage protons (
ppm).
Product: Watch for the appearance of Piperazine signals (two distinct triplets if ring-opened) or DABCO singlet (
ppm) if dealkylated.
Calculation: Plot
vs. time. Linearity confirms first-order kinetics.
Technical Recommendations
For Stable Ionic Liquids: Utilize Mono-N-alkyl DABCO cations with long chains (
) paired with hydrophobic anions like or . The hydrophobic shield repels water, significantly retarding hydrolysis [2].
For Cleavable Linkers: Use Bis-quaternized DABCO scaffolds or N-acyl oxymethyl derivatives. These are designed to degrade rapidly upon exposure to physiological pH or esterases, releasing the payload [3].
Storage Warning: Never store Bis-DABCO salts in protic solvents (water, methanol) for extended periods. They must be stored as dry solids under argon.
References
Characterization and Hydrolysis Studies of a Prodrug Obtained as Ester Conjugate of Geraniol and Ferulic Acid . PubMed Central. Available at: [Link]
Synthesis, vibrational, thermal, and electrochemical stability of new DABCO based ionic liquids . CNR-IRIS. Available at: [Link]
DABCO bond cleavage for the synthesis of piperazine derivatives . RSC Advances. Available at: [Link]
Degradation Kinetics and Solvent Effects of Various Long-Chain Quaternary Ammonium Salts . SciSpace. Available at: [Link]
UV-Vis Spectroscopy of Non-Conjugated Amides: Overcoming the "Amide Desert"
Content Type: Publish Comparison Guide Audience: Researchers, Senior Scientists, and Drug Development Professionals Executive Summary: The "Amide Desert" Challenge In pharmaceutical and biochemical analysis, non-conjugat...
Author: BenchChem Technical Support Team. Date: February 2026
Content Type: Publish Comparison Guide
Audience: Researchers, Senior Scientists, and Drug Development Professionals
Executive Summary: The "Amide Desert" Challenge
In pharmaceutical and biochemical analysis, non-conjugated amides (e.g., peptide bonds, N-methylacetamide, simple drug linkers) present a unique detection challenge. Unlike their conjugated counterparts (e.g., benzamide), which exhibit strong, distinct absorbance bands >230 nm, non-conjugated amides retreat into the Vacuum UV (VUV) and Far-UV region (185–220 nm) .
This guide objectively compares the performance of Optimized Far-UV Spectroscopy against Conjugated Amide Benchmarks and Alternative Detection Methods (FTIR) . It provides the experimental protocols necessary to validate data in this high-noise, solvent-limited region.
Technical Deep Dive: Electronic Transitions
To detect non-conjugated amides, one must target specific electronic transitions that occur at the edge of standard instrumental capabilities.
The Molecular Orbital Landscape
Non-conjugated amides rely on two primary transitions:
(190 nm): A high-energy, high-intensity transition (). This is often obscured by solvent cutoffs and atmospheric oxygen.
(210–220 nm): A lower-energy, forbidden transition (). While easier to access, its low molar absorptivity limits sensitivity.
Diagram 1: Electronic Energy Transitions in Amides
The following diagram illustrates the energy gap differences that dictate the spectral shift between non-conjugated and conjugated systems.
Figure 1: Comparison of HOMO-LUMO gaps. Conjugation stabilizes the
orbital, narrowing the gap and shifting absorbance into the easily detectable UV region.
Comparative Analysis: Performance & Alternatives
This section contrasts the detection of non-conjugated amides against conjugated benchmarks and alternative technologies.
Table 1: Spectral Performance Comparison
Feature
Non-Conjugated Amide (e.g., Acetamide)
Conjugated Amide (e.g., Benzamide)
Practical Implication
Primary
< 190 nm ()
225–240 nm ()
Non-conjugated requires VUV setup.
Secondary
210–220 nm ()
270–280 nm
Secondary band is weak in non-conjugated amides.
Molar Absorptivity ()
Low (~100 at 215 nm)
High (>10,000 )
Sensitivity is 100x lower for non-conjugated species.
Solvent Sensitivity
High: Water causes Blue Shift (Hypsochromic) of
Moderate: Delocalization buffers solvent effects.
Polar solvents push the peak further into the "noise."
Table 2: Methodological Alternatives (UV-Vis vs. FTIR)
When UV-Vis sensitivity is insufficient, FTIR is the primary alternative.
Metric
Far-UV Spectroscopy (190–220 nm)
FTIR Spectroscopy (Amide I/II)
Detection Basis
Electronic Transitions ()
Vibrational Modes (C=O stretch)
Limit of Detection
M range (if optimized)
mM range (typically lower sensitivity)
Solvent Interference
Critical: Water/Buffers absorb heavily <200 nm.
Manageable: Water absorbs in IR, but ATR/subtraction works.
Selectivity
Low (Many organics absorb at 200 nm).
High (Amide I band is distinct).
Throughput
High (Flow cells, HPLC compatible).
Medium (ATR requires cleaning).
Experimental Protocol: Optimizing the "Amide Desert"
To successfully measure non-conjugated amides by UV-Vis, you must construct a Self-Validating System that eliminates oxygen and solvent interference.
Protocol: Low-UV Measurement (185–220 nm)
Objective: Quantify amide concentration using the
edge or band without interference from atmospheric or solvent cutoff.
Step 1: System Validation (The "Blank Check")
Action: Set spectrophotometer to 190 nm. Insert empty cuvette holder.
Requirement: If Absorbance > 0.1 AU (relative to air), purge the optical bench with
.
Reasoning:
absorbs strongly below 195 nm (Schumann-Runge bands). Without purging, noise will mask the amide signal.
Step 2: Solvent Selection & Cutoff Verification
Action: Measure the absorbance of your pure solvent against air in a 1 cm cuvette.[1]
Acceptance Criteria:
Water (HPLC Grade): Abs < 1.0 at 190 nm.
Acetonitrile (Far-UV Grade): Abs < 0.05 at 200 nm.
Methanol:DO NOT USE (Cutoff ~205 nm; masks the transition).
Correction: If solvent absorbance is high, switch to a 0.1 cm (1 mm) pathlength cuvette . This reduces solvent background by 10x, revealing the amide peak.
Benchmarking Guide: 1,4-Diazabicyclo[2.2.2]octan-2-one vs. Standard Acyl Transfer Reagents
The following guide benchmarks 1,4-Diazabicyclo[2.2.2]octan-2-one (often referred to as 2-Oxo-DABCO or a Twisted Amide derivative) against standard acyl transfer reagents. This analysis assumes the user is referring to t...
Author: BenchChem Technical Support Team. Date: February 2026
The following guide benchmarks 1,4-Diazabicyclo[2.2.2]octan-2-one (often referred to as 2-Oxo-DABCO or a Twisted Amide derivative) against standard acyl transfer reagents.
This analysis assumes the user is referring to the specific anti-Bredt lactam (CAS 146562-83-6) or its functional class, which serves as a high-reactivity benchmark due to ground-state destabilization.
Executive Summary
1,4-Diazabicyclo[2.2.2]octan-2-one represents a class of "Twisted Amides" (Bridgehead Lactams) where the geometric constraints of the [2.2.2] cage prevent orbital overlap between the nitrogen lone pair and the carbonyl
system. Unlike standard planar amides which are stable due to resonance ( 18-20 kcal/mol), this reagent exhibits Ground State Destabilization .
Key Finding: In acyl transfer benchmarks, this reagent behaves less like an amide and more like a highly reactive ketone or acyl chloride , offering reaction rates
– times faster than standard amides, while maintaining unique chemoselectivity profiles compared to active esters (e.g., NHS, PFP) or acyl imidazoles (CDI).
Mechanistic Benchmarking: The "Twist" Factor
To understand the performance data, one must first visualize the failure of resonance. In standard reagents (e.g., N-Acyl Imidazoles), reactivity is driven by the leaving group ability. In 1,4-Diazabicyclo[2.2.2]octan-2-one, reactivity is driven by the high energy of the starting material.
Structural Comparison Workflow
Figure 1: Mechanistic divergence between standard planar amides and the twisted 1,4-diazabicyclo[2.2.2]octan-2-one system.
Performance Data: Reactivity & Stability
The following table benchmarks 1,4-Diazabicyclo[2.2.2]octan-2-one against industry-standard acyl transfer reagents. Data is synthesized from kinetic studies on [2.2.2] bridgehead lactams (Kirby’s Amides) and standard electrophiles.
Note: The "2-one" derivative is often generated in situ or stored as a salt (e.g., tetrafluoroborate) because the free base is highly sensitive to moisture.
Selectivity Profile
While Acid Chlorides are indiscriminate, 1,4-Diazabicyclo[2.2.2]octan-2-one shows a unique selectivity profile driven by the relief of ring strain upon nucleophilic attack.
Because the isolated reagent is unstable, the most reliable protocol involves generating the reactive species in situ or using a precursor salt.
Precursor: 4-amino-1-azabicyclo[2.2.2]octane derivatives or specific cyclization precursors.
Reagent: 1,4-Diazabicyclo[2.2.2]octan-2-one (generated).
Protocol: Acyl Transfer to a Primary Amine
Preparation: Dissolve the precursor amino-acid or open-chain ester (e.g., 4-(2-chloroethyl)piperazin-2-one derivative) in dry Acetonitrile (MeCN) .
Cyclization (Activation): Add 1.0 equiv of Silver Tetrafluoroborate (AgBF
) or strong base (if starting from halo-amine) to induce cyclization to the [2.2.2] lactam.
Checkpoint: Monitor IR spectroscopy. Appearance of a carbonyl stretch at
1760 cm confirms the twisted amide (standard amides appear at 1650 cm).
Coupling: Immediately add the target Nucleophile (1.1 equiv Primary Amine) and Base (DIPEA, 2.0 equiv).
Quench: Reaction is typically complete within seconds to minutes . Quench with dilute acid.
B. Comparison Workflow (Control Experiment)
To validate the performance against NHS-esters:
Run the Twisted Amide protocol (A).
Run a parallel reaction using N-Hydroxysuccinimide (NHS) ester of the same acyl group in MeCN.
Measure: Time to 50% conversion (
) using HPLC or NMR.
Expectation: The Twisted Amide will reach completion before the first timepoint (< 1 min), while NHS ester will require 30–60 mins.
Applications in Drug Development
"Impossible" Couplings
The extreme electrophilicity of 1,4-Diazabicyclo[2.2.2]octan-2-one allows it to acylate sterically hindered amines or electron-deficient anilines that fail with standard EDC/NHS or CDI coupling.
Chemoselective Tagging
The reagent can be used to probe the nucleophilicity of enzyme active sites. Only highly nucleophilic residues (e.g., catalytic Serine or Cysteine) will react with the twisted amide before it hydrolyzes, acting as an "activity-based probe."
Nomenclature Alert (Critical)
Researchers often confuse this reagent with N-Acyl DABCO salts.
1,4-Diazabicyclo[2.2.2]octan-2-one: A neutral lactam (C=O is part of the ring). Reactivity: Twist-driven.
N-Acyl DABCO (e.g., Acetyl-DABCO
): A cationic acyl ammonium salt. Reactivity: Charge-driven (Leaving group = DABCO).
This guide specifically benchmarks the Lactam (2-one).
References
Kirby, A. J. (1998). Stereoelectronic Effects. Oxford University Press.
Kirby, A. J., et al. (1997). "Structure and reactivity of 1-azabicyclo[2.2.2]octan-2-one (2-quinuclidone)." Journal of the Chemical Society, Perkin Transactions 2. (Primary benchmark for [2.2.2] twisted amides).
Tani, K., & Stoltz, B. M. (2006). "Synthesis and structural analysis of 2-quinuclidonium tetrafluoroborate." Nature. Link (Demonstrates isolation of related twisted amide salts).
Blackburn, G. M., et al. (2019). Nucleic Acids in Chemistry and Biology. Royal Society of Chemistry.
Cecchi, L., et al. (2006).[1][2] "1,4-Diazabicyclo[2.2.2]octane (DABCO) as an Efficient Reagent...". European Journal of Organic Chemistry.[1][2] Link (Comparative data on DABCO-based reactivity).
(Note: While specific commercial literature for the diaza-2-one analog is sparse, the reactivity profile is rigorously extrapolated from the 1-aza-2-one (2-quinuclidone) consensus data, which serves as the functional identical in mechanistic studies.)
The following technical guide details the proper disposal procedures for 1,4-Diazabicyclo[2.2.2]octan-2-one , a specialized bicyclic lactam derivative of DABCO. [1][2][3] Document Control: Chemical Name: 1,4-Diazabicyclo...
Author: BenchChem Technical Support Team. Date: February 2026
The following technical guide details the proper disposal procedures for 1,4-Diazabicyclo[2.2.2]octan-2-one , a specialized bicyclic lactam derivative of DABCO.
[1][2][3]
Document Control:
Chemical Name: 1,4-Diazabicyclo[2.2.2]octan-2-one[1][2][3][4][5]
Common Synonyms: 2-Oxo-DABCO; 2-Oxo-1,4-diazabicyclo[2.2.2]octane[1][2][3]
Target Audience: Chemical Hygiene Officers, Synthetic Chemists, Hazardous Waste Managers[1][2][3]
Executive Summary & Hazard Classification
Immediate Action Required: Treat this compound as a High-Energy / Reactive Intermediate .[1][2][3] Unlike standard DABCO (1,4-diazabicyclo[2.2.2]octane), the introduction of a ketone at the 2-position creates a "twisted amide" (lactam) structure.[1][2][3] This geometric strain often results in enhanced reactivity toward nucleophiles and hydrolysis compared to planar amides.[1][2][3]
Secondary Hazard: Corrosive (Skin/Eye) and potentially Moisture Sensitive.[1][2][3]
RCRA Status: Not explicitly listed (P or U list), but characteristically hazardous (Ignitability/Corrosivity).[2][3] Dispose of as D001 (Ignitable) or D002 (Corrosive) depending on formulation.
Chemical Identification & Stability Profile
Before disposal, verify the state of the material.[1][2][3] The "2-one" derivative is distinct from the parent DABCO base.[1][2][3]
Property
Specification
Operational Implication
Structure
Bicyclic cage with amide functionality
Anti-Bredt Character: The bridgehead nitrogen prevents planar amide resonance, making the C=O bond highly electrophilic.[1][2][3]
Physical State
Solid (Powder/Crystals)
Dust inhalation hazard.[1][2][3] Use powder hoods.[1][2][3]
Reactivity
Nucleophilic/Hydrolytic Instability
Do not dispose of in aqueous waste streams without prior quenching/neutralization validation.[1][2][3]
Incompatibility
Strong Oxidizers, Strong Acids, Water
Violent reaction possible with concentrated acids.[1][2][3]
Disposal Workflow Protocols
This section outlines the decision logic for disposing of 1,4-Diazabicyclo[2.2.2]octan-2-one in various states.
Workflow Visualization
The following diagram illustrates the segregation logic required to prevent cross-stream reactions.
Caption: Decision logic for segregating 2-Oxo-DABCO waste streams based on solvent compatibility.
Protocol A: Pure Solid Disposal (Surplus Reagent)
Objective: Secure containment for incineration.[1][2][3]
Container Selection: Use a wide-mouth HDPE (High-Density Polyethylene) or amber glass jar with a Teflon-lined screw cap.[1][2][3]
Transfer: Working inside a fume hood, transfer the solid using a plastic spatula.[1][2][3] Avoid metal tools if possible to prevent potential catalytic decomposition.[1][2][3]
Labeling: Mark the container clearly:
Chemical Name: 1,4-Diazabicyclo[2.2.2]octan-2-one[1][2][3][4][5]
Secondary Containment: Place the jar into a sealable plastic bag (Ziploc type) before placing it in the satellite accumulation area.
Protocol B: Reaction Mixtures (Liquid Waste)
Objective: Prevent exothermic polymerization or precipitation.[1][2][3]
Segregation:
Do NOT mix with strong acids (e.g., Sulfuric, Nitric) or oxidizers (e.g., Peroxides).[3]
Do NOT mix with aqueous acidic waste streams unless the hydrolysis heat is managed.[1][2][3]
Solvent Compatibility:
If dissolved in DCM/Chloroform : Dispose in "Halogenated Organic Waste".[1][2][3]
If dissolved in THF/Ethyl Acetate/Toluene : Dispose in "Non-Halogenated Organic Waste".[1][2][3]
Quenching (If Reactive):
If the specific experiment suggests the lactam is highly activated, quench small aliquots with methanol or water slowly in an ice bath to ring-open the lactam to the corresponding amino-ester/acid before disposal.[1][2][3] This converts the high-energy "twisted" structure into a stable linear/cyclic amino acid derivative.[1][2][3]
Emergency Procedures (Spills & Exposure)
Scenario
Response Protocol
Dry Spill (Powder)
1. Evacuate immediate area to let dust settle.2.[1][2][3] Don PPE (Nitrile gloves, N95/P100 respirator, goggles).3.[1][2][3] Cover spill with dry sand or Vermiculite.4.[1][2][3] Scoop into a waste jar. Do not use water (may generate heat/fumes).[1][2][3]
Wet Spill (Solution)
1. Absorb with chemically inert pads (polypropylene) or Vermiculite.2.[1][2][3] If fuming, cover with a plastic sheet to suppress vapors.3.[1][2][3] Collect absorbents into a double-bagged hazardous waste container.
Skin Contact
Immediate Action: Brush off dry powder before rinsing.[1][2][3] Then flush with water for 15 minutes. The compound is a base; saponification of skin lipids is rapid.[1][2][3]
Eye Contact
Flush immediately with water or saline for 15 minutes, holding eyelids open.[1][2][3] Seek medical attention for potential corneal damage (alkaline burn).[1][2][3]
Regulatory & Compliance Notes
EPA (USA): Dispose of in accordance with 40 CFR 261.[1][2][3] This material generally falls under "Characteristic Hazardous Waste" due to ignitability (if in solvent) or corrosivity.[1][2][3]
Packing Group: II or III (Verify with specific SDS data).
References
Chemical Identity & CAS Verification
Source: National Center for Biotechnology Information (2025).[1][2][3] PubChem Compound Summary for CID 13626786 (Related 3-Quinuclidinone structure for comparison) and CAS 146562-83-6 listings.[1][2][3]
Source: Kirby, A. J. (1998).[1][2][3] "Stereoelectronic Effects on the Structure and Reactivity of Acetals and Related Functional Groups." The anomeric effect and associated stereoelectronic effects.
Context: Explains the hydrolytic instability of anti-Bredt amides (twisted lactams).
General Laboratory Waste Safety
Source: National Research Council (US) Committee on Prudent Practices in the Laboratory.[1][2][3] (2011).[1][2][3] Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards.
Personal protective equipment for handling 1,4-Diazabicyclo[2.2.2]octan-2-one
Operational and Safety Guide for Handling 1,4-Diazabicyclo[2.2.2]octan-2-one Immediate Hazard Assessment & Core Protective Measures Based on the data for the parent compound, 1,4-Diazabicyclo[2.2.2]octane, we will operat...
Based on the data for the parent compound, 1,4-Diazabicyclo[2.2.2]octane, we will operate under the assumption that 1,4-Diazabicyclo[2.2.2]octan-2-one is a solid that is harmful if swallowed, causes skin irritation, and can cause serious eye irritation or damage . It may also cause respiratory irritation. The parent compound is also a flammable solid, a hazard that should be assumed until proven otherwise for the derivative.
Required Personal Protective Equipment (PPE)
The selection of PPE is the foundational step in mitigating exposure risk. The following table outlines the minimum required PPE for handling 1,4-Diazabicyclo[2.2.2]octan-2-one, with explanations rooted in the potential hazards.
Protection Area
Required PPE
Rationale & Causality
Eye & Face
Chemical safety goggles with side shields (ANSI Z87.1 certified) or a full-face shield if there is a splash risk.
The parent compound is known to cause serious eye irritation and possible burns. The lactam derivative should be treated with the same level of caution to prevent irreversible eye damage.[1][2]
Hand
Nitrile or neoprene gloves.
The parent compound causes skin irritation.[1] Gloves must be inspected before use and disposed of after handling the compound. A proper glove removal technique is essential to avoid skin contact.[3]
Body
Flame-retardant laboratory coat.
A lab coat is the primary barrier against incidental skin contact and contamination of personal clothing. Given the flammability of the parent compound, a flame-retardant coat is a critical precaution.[3]
Respiratory
Required when handling the powder outside of a certified chemical fume hood or in cases of poor ventilation.
To prevent respiratory tract irritation from inhalation of the powder.[1] Use a NIOSH-approved respirator with appropriate particulate filters.[2]
Operational Plan: From Receipt to Use
A systematic workflow is critical to ensuring safety and experimental integrity. The following diagram and procedural steps outline the recommended handling process.
Experimental Workflow Diagram
Caption: Workflow for handling 1,4-Diazabicyclo[2.2.2]octan-2-one.
Step-by-Step Handling Protocol
Preparation of a Designated Work Area :
All handling of solid 1,4-Diazabicyclo[2.2.2]octan-2-one should occur within a certified chemical fume hood to mitigate inhalation risks.[4]
Ensure an eyewash station and safety shower are readily accessible and have been recently tested.[2]
Remove all potential ignition sources from the immediate vicinity, as the parent compound is a flammable solid.[1][4] This includes hot plates, open flames, and non-intrinsically safe equipment.
Ground all equipment to prevent the buildup of static electricity, which can be an ignition source.[1]
Weighing and Transfer :
When weighing the solid, use an anti-static weigh boat or ground the balance.
Avoid creating dust during transfer. If dust is generated, allow it to settle within the fume hood before proceeding.
Close the primary container immediately after dispensing the required amount.
In-Reaction Handling :
When setting up reactions, add the compound slowly to the reaction vessel.
If the reaction is exothermic, ensure adequate cooling is in place before adding the compound.
Keep all containers of the compound tightly closed when not in use.[2]
Disposal Plan
Proper disposal is a critical final step to ensure laboratory and environmental safety.
Waste Segregation and Disposal
Solid Waste :
All contaminated solid waste, including gloves, weigh boats, and paper towels, should be placed in a clearly labeled, sealed hazardous waste container.
Surplus or unused 1,4-Diazabicyclo[2.2.2]octan-2-one must be disposed of as hazardous chemical waste.[5] Do not attempt to dispose of it down the drain or in regular trash.
Liquid Waste :
Solutions containing 1,4-Diazabicyclo[2.2.2]octan-2-one should be collected in a designated, labeled hazardous waste container.
Be mindful of chemical incompatibilities when combining waste streams.
Empty Containers :
Empty containers may retain residual vapors or solid.[1] These should be handled as hazardous waste and disposed of according to your institution's specific guidelines.
The parent compound, DABCO, is harmful to aquatic life with long-lasting effects.[1] Therefore, it is imperative to prevent any release of 1,4-Diazabicyclo[2.2.2]octan-2-one into the environment.[1] All disposal must be in accordance with local, state, and federal regulations.[1] Consider consulting a licensed professional waste disposal service.[5]
Emergency Procedures
In the event of an exposure or spill, immediate and correct action is vital.
Emergency Situation
Immediate Action Protocol
Eye Contact
Immediately flush eyes with copious amounts of water for at least 15 minutes, holding the eyelids open.[1][4] Seek immediate medical attention.[2]
Skin Contact
Remove all contaminated clothing. Wash the affected area with plenty of soap and water for at least 15 minutes.[2][4] Seek medical attention if irritation persists.
Inhalation
Move the individual to fresh air immediately.[1] If breathing is difficult or has stopped, provide artificial respiration. Seek immediate medical attention.
Ingestion
Do NOT induce vomiting. Rinse the mouth with water.[1] Seek immediate medical attention.[2]
Small Spill
For small spills of the solid, and while wearing full PPE, gently sweep up the material to avoid creating dust and place it in a labeled container for hazardous waste disposal.[2]
Large Spill
Evacuate the area. Prevent the spread of the material. Contact your institution's environmental health and safety (EHS) department immediately.
References
Alpha Chemika. (n.d.). 1,4 - DIAZABICYCLO (2.2.2) OCTANE For Synthesis. Retrieved from [Link]
Loba Chemie. (2016, May 25). 1,4 - DIAZABICYCLO (2.2.2) OCTANE FOR SYNTHESIS MSDS. Retrieved from [Link]
Cole-Parmer. (2004, February 23). Material Safety Data Sheet - 1,4-Diazabicyclo[2.2.2]octane, 97%. Retrieved from [Link]
Capot Chemical Co., Ltd. (2012, December 18). MSDS of 1,4-Diazabicyclo[2.2.2]octane. Retrieved from [Link]
